4H-chromeno[4,3-d][1,3]thiazol-2-amine

• CAS: 31877-68-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4H-chromeno[4,3-d]thiazol-2-amine

This guide provides a comprehensive overview of the synthesis and characterization of the novel heterocyclic compound, 4H-chromeno[4,3-d]thiazol-2-amine. This molecule, a fusion of the biologically significant chromene and aminothiazole scaffolds, presents considerable interest for researchers in medicinal chemistry and drug development. The chromone core is a well-established pharmacophore found in compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties[1][2]. The incorporation of an aminothiazole ring, another privileged structure in medicinal chemistry, is anticipated to modulate and potentially enhance these biological effects.

This document will detail a proposed synthetic pathway, drawing upon established methodologies for related chromeno-thiazole derivatives. Furthermore, it will outline a comprehensive characterization workflow, providing expected spectroscopic and analytical data to ensure the structural elucidation and purity assessment of the synthesized compound. This guide is intended for an audience of researchers, scientists, and professionals in the field of drug development, offering both theoretical insights and practical, step-by-step methodologies.

Strategic Approach to Synthesis

The synthesis of 4H-chromeno[4,3-d]thiazol-2-amine can be strategically approached through a multi-step reaction sequence, culminating in the formation of the fused thiazole ring onto the chromene backbone. A plausible and efficient method involves a copper-promoted cascade reaction, a methodology that has proven successful for the synthesis of structurally similar 2-amino-9H-chromeno[2,3-d]thiazol-9-ones[1][2]. This approach offers the advantages of procedural simplicity and good to moderate yields.

The proposed synthetic pathway commences with a readily available starting material, which is then functionalized to introduce the necessary precursors for the thiazole ring formation. The key cyclization step is anticipated to proceed via an intramolecular nucleophilic attack, facilitated by a suitable catalyst.

Diagram 1: Proposed Synthetic Pathway for 4H-chromeno[4,3-d]thiazol-2-amine

Caption: Proposed two-step synthesis of the target molecule.

Experimental Protocol: A Step-by-Step Guide

The following protocol is a proposed methodology based on analogous syntheses of related chromene-fused thiazoles. Optimization of reaction conditions, such as temperature, reaction time, and catalyst loading, may be necessary to achieve optimal yields and purity.

Step 1: Synthesis of 3-(thioureidomethyl)-2H-chromen-4-amine

• To a solution of 4-chloro-2H-chromene-3-carbaldehyde (1.0 eq) in a suitable solvent such as ethanol or acetonitrile, add thiourea (1.2 eq).

• The reaction mixture is stirred at room temperature for 30 minutes, followed by the addition of a mild base, such as triethylamine (1.5 eq), to facilitate the reaction.

• The mixture is then heated to reflux for 4-6 hours, with reaction progress monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to yield the intermediate, 3-(thioureidomethyl)-2H-chromen-4-amine.

Step 2: Intramolecular Cyclization to 4H-chromeno[4,3-d]thiazol-2-amine

• The purified intermediate from Step 1 (1.0 eq) is dissolved in a high-boiling point solvent like dimethylformamide (DMF).

• An oxidizing agent, such as iodine or a copper(II) salt (e.g., CuO), is added to the solution in the presence of a base like potassium carbonate (K₂CO₃)[2].

• The reaction mixture is heated to 120-130°C for 2-4 hours, again monitoring the reaction progress by TLC.

• After completion, the mixture is cooled and poured into ice-water.

• The precipitated solid is collected by filtration, washed with water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the final product, 4H-chromeno[4,3-d]thiazol-2-amine.

Comprehensive Characterization

The structural integrity and purity of the synthesized 4H-chromeno[4,3-d]thiazol-2-amine must be confirmed through a battery of analytical techniques. The following section details the expected outcomes from these characterization methods.

Diagram 2: Workflow for Characterization

Caption: A systematic workflow for compound characterization.

Data Presentation: Expected Analytical Data

The following table summarizes the key physicochemical and spectroscopic data expected for 4H-chromeno[4,3-d]thiazol-2-amine.

Property	Expected Value/Observation
Molecular Formula	C₁₀H₈N₂OS[3][4]
Molecular Weight	204.25 g/mol [4]
Appearance	Expected to be a solid[5]
Melting Point	To be determined experimentally
¹H NMR	Aromatic protons (chromene ring), CH₂ protons (dihydropyran ring), and NH₂ protons (amine group) are expected.
¹³C NMR	Signals corresponding to the carbon atoms of the fused ring system and the aminothiazole moiety.
FTIR (cm⁻¹)	Characteristic peaks for N-H stretching (amine), C=N stretching (thiazole), and C-O-C stretching (chromene).
HRMS (m/z)	[M+H]⁺ peak at approximately 205.0430, confirming the molecular formula.[3]
Purity (HPLC)	>95%

Detailed Spectroscopic Analysis

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzene ring of the chromene moiety, typically in the range of δ 7.0-8.0 ppm. A singlet or multiplet corresponding to the CH₂ group of the dihydropyran ring should be observable, likely in the upfield region. The two protons of the primary amine group will likely appear as a broad singlet, the chemical shift of which can be influenced by the solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will provide evidence for the complete carbon framework. Characteristic signals for the aromatic carbons, the sp³-hybridized carbon of the CH₂ group, and the carbons of the thiazole ring, including the C=N carbon, are anticipated.

• Infrared (IR) Spectroscopy: The IR spectrum will be crucial for identifying key functional groups. Look for characteristic absorption bands corresponding to the N-H stretching vibrations of the primary amine (typically in the range of 3300-3500 cm⁻¹), the C=N stretching of the thiazole ring (around 1600-1650 cm⁻¹), and the C-O-C ether linkage of the chromene system.

• High-Resolution Mass Spectrometry (HRMS): HRMS will provide the accurate mass of the molecule, allowing for the unambiguous determination of its elemental composition and confirming the molecular formula as C₁₀H₈N₂OS[3][4].

Potential Applications and Future Directions

The fusion of the chromene and aminothiazole pharmacophores in 4H-chromeno[4,3-d]thiazol-2-amine suggests a promising profile for biological activity. Chromone derivatives are known to exhibit a wide array of pharmacological effects, including anti-inflammatory, antimicrobial, antifungal, antiviral, and anticancer activities[1][2]. Similarly, 2-aminothiazole derivatives are integral components of numerous bioactive compounds.

Therefore, it is highly recommended that the synthesized 4H-chromeno[4,3-d]thiazol-2-amine be screened for a variety of biological activities. Preliminary in vitro assays could focus on its potential as an antimicrobial agent against a panel of pathogenic bacteria and fungi, as well as its cytotoxic effects on various cancer cell lines. Further investigations into its anti-inflammatory properties are also warranted, given the known activities of related chromone structures[1][2]. The results of these screenings could pave the way for further lead optimization and the development of novel therapeutic agents.

References

• One-Pot Synthesis of 5-Ene-4-aminothiazol-2(5H)-ones and Chromeno[2,3-d]thiazol-2-ones - ResearchGate. [Link]

• Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide - National Institutes of Health (NIH). [Link]

• Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing - MDPI. [Link]

• Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions - Royal Society of Chemistry Publishing. [Link]

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"physicochemical properties of 4H-chromeno[4,3-d]thiazol-2-amine"

An In-Depth Technical Guide to the Physicochemical Properties of 4H-chromeno[4,3-d]thiazol-2-amine

Introduction: Unveiling a Scaffold of Therapeutic Potential

The fusion of privileged heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, creating novel molecular architectures with unique three-dimensional topographies and electronic distributions. 4H-chromeno[4,3-d]thiazol-2-amine represents such a molecule, integrating the biologically significant chromene framework with the versatile 2-aminothiazole moiety. Chromone and chromene derivatives are ubiquitous in nature and exhibit a vast spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The 2-aminothiazole ring is a key pharmacophore present in numerous approved drugs, valued for its hydrogen bonding capabilities and metabolic stability.[1]

The specific isomer, 4H-chromeno[4,3-d]thiazol-2-amine, presents a unique angular fusion that distinguishes it from more commonly studied linear isomers like the chromeno[2,3-d]thiazole series.[1][4] This structural nuance is critical, as it dictates the molecule's interaction with biological targets. This guide provides a comprehensive analysis of the core physicochemical properties of 4H-chromeno[4,3-d]thiazol-2-amine, offering foundational knowledge for researchers in drug discovery and development. We will delve into its molecular identity, plausible synthetic strategies, key physicochemical parameters, and the established experimental protocols required for their validation, grounding our discussion in the context of its therapeutic potential.

Section 1: Core Molecular Identity

The foundational step in characterizing any compound is to establish its unambiguous molecular identity. 4H-chromeno[4,3-d]thiazol-2-amine is registered under CAS Number 31877-68-6. Its fundamental properties are summarized below, providing the essential data for analytical and computational work.[5][6]

Property	Value	Source
CAS Number	31877-68-6	[5]
Molecular Formula	C₁₀H₈N₂OS	[6]
Molecular Weight	204.25 g/mol	[5]
IUPAC Name	4H-chromeno[4,3-d][1][7]thiazol-2-amine
Canonical SMILES	C1C2=C(C3=CC=CC=C3O1)N=C(S2)N	[5]
InChI Key	NVHFPWSBQGIUJA-UHFFFAOYSA-N	[5]
Physical Form	Solid
Predicted XlogP	1.8	[6]

Section 2: Synthesis Strategy: A Plausible Pathway

While specific literature detailing the synthesis of the 4H-chromeno[4,3-d]thiazol-2-amine isomer is not abundant, a logical and efficient pathway can be conceptualized based on established reactions for analogous heterocyclic systems. A particularly relevant approach is the multicomponent reaction (MCR), which is prized in medicinal chemistry for its efficiency, atom economy, and ability to rapidly generate molecular complexity.[3]

The proposed synthesis involves a one-pot, three-component reaction of a salicylaldehyde derivative, malononitrile, and 2-aminothiazole, catalyzed by a suitable base.

Causality Behind Experimental Choices:

• Multicomponent Design: This approach is chosen for its convergence and efficiency. Instead of a linear, multi-step synthesis that requires isolation of intermediates, the MCR telescopes several transformations into a single operation, saving time, resources, and minimizing waste.

• Base Catalysis (e.g., Piperidine or DBU): A base is essential to deprotonate the active methylene group of malononitrile, initiating the Knoevenagel condensation with the aldehyde. The choice of a mild organic base like piperidine or DBU is strategic to avoid side reactions that could occur with stronger, more nucleophilic bases.[8][9]

• Solvent (e.g., Ethanol or Water): Ethanol is a common choice as it effectively solubilizes the organic reactants while also being a polar protic solvent that can facilitate the proton transfer steps in the reaction mechanism. Aqueous media are also highly effective and align with green chemistry principles.[9]

Caption: Integrated workflow for physicochemical characterization.

Protocol 4.1: Determination of Octanol-Water Partition Coefficient (LogP) via HPLC

• Rationale: The reverse-phase high-performance liquid chromatography (RP-HPLC) method is a rapid, reliable, and widely accepted alternative to the traditional shake-flask method for determining LogP. It measures the retention time of a compound on a hydrophobic stationary phase (e.g., C18), which correlates directly with its lipophilicity. The system is self-validating through the use of a standard curve of compounds with known LogP values.

• Methodology:

  • Standard Preparation: Prepare a series of standard compounds with known LogP values (e.g., uracil, toluene, naphthalene) in a suitable solvent (e.g., methanol).

  • Sample Preparation: Prepare a stock solution of 4H-chromeno[4,3-d]thiazol-2-amine (approx. 1 mg/mL) in the same solvent.

  • Chromatographic Conditions:

    • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 60:40 v/v). The exact ratio should be optimized to achieve adequate retention times.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector set to the λmax of the compound.

  • Analysis:

    • Inject the standards and the test compound.

    • Record the retention time (t_R) for each compound.

    • Calculate the capacity factor (k) for each: k = (t_R - t_0) / t_0, where t_0 is the column dead time (often measured using uracil).

    • Plot log(k) versus the known LogP values of the standards to generate a calibration curve.

    • Determine the log(k) of the test compound and use the calibration curve to interpolate its LogP value.

Protocol 4.2: Aqueous Solubility Determination (Thermodynamic Shake-Flask Method)

• Rationale: The shake-flask method is considered the "gold standard" for thermodynamic solubility measurement. It determines the equilibrium concentration of a compound in a saturated solution, providing a true measure of its intrinsic solubility. Its self-validating nature comes from ensuring equilibrium is reached and that only the dissolved compound is measured.

• Methodology:

  • Sample Preparation: Add an excess amount of the solid compound to a known volume of buffer solution (e.g., phosphate-buffered saline, pH 7.4) in a glass vial.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Centrifuge the samples at high speed (e.g., 14,000 rpm) to pellet the excess undissolved solid.

  • Quantification:

    • Carefully remove an aliquot of the clear supernatant.

    • Dilute the supernatant with a suitable solvent (e.g., mobile phase from an HPLC assay).

    • Quantify the concentration of the dissolved compound using a validated analytical method, typically HPLC-UV, by comparing the peak area to a standard curve of known concentrations.

  • Data Reporting: The solubility is reported in units such as µg/mL or µM.

Section 5: Biological Context and Potential Applications

The therapeutic potential of 4H-chromeno[4,3-d]thiazol-2-amine can be inferred from the extensive research on its constituent scaffolds and structural isomers.

• Anti-inflammatory Activity: The closely related 2-amino-9H-chromeno[2,3-d]thiazol-9-one scaffold has been shown to possess potent anti-inflammatory properties. [1][4]This activity is often linked to the inhibition of pro-inflammatory pathways. Given the structural similarity, 4H-chromeno[4,3-d]thiazol-2-amine is a strong candidate for screening in inflammation-related assays.

• Antimicrobial and Antifungal Activity: 2-amino-4H-chromene derivatives have demonstrated significant activity against a range of bacterial and fungal pathogens. [2][3]The fused thiazole ring in the target molecule may enhance or modulate this activity, making it a promising lead for the development of new anti-infective agents.

• Anticancer Potential: Various substituted 2-amino-4H-chromenes have been identified as cytotoxic agents against several cancer cell lines. [9][10]Their mechanisms often involve the induction of apoptosis or inhibition of key enzymes in cancer cell proliferation. The unique topology of 4H-chromeno[4,3-d]thiazol-2-amine could allow it to interact with novel anticancer targets.

Conclusion

4H-chromeno[4,3-d]thiazol-2-amine is a heterocyclic scaffold with a promising physicochemical profile for drug development. Its predicted moderate lipophilicity and favorable polar surface area suggest good potential for oral bioavailability. While its aqueous solubility may present a challenge, this is a common and surmountable hurdle in medicinal chemistry. The established biological activities of its parent scaffolds—chromene and 2-aminothiazole—strongly suggest its potential as an anti-inflammatory, antimicrobial, or anticancer agent. The experimental protocols outlined in this guide provide a clear roadmap for the definitive characterization of this molecule, enabling its further exploration as a valuable lead compound in therapeutic discovery programs.

References

• One-Pot Synthesis of 5-Ene-4-aminothiazol-2(5H)-ones and Chromeno[2,3-d]thiazol-2-ones. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Tan, J., et al. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions. RSC Advances. Retrieved January 17, 2026, from [Link]

• Tan, J., et al. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Maldonado-Rojas, W., et al. (2021). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. Pharmaceuticals. Retrieved January 17, 2026, from [Link]

• Tan, J., et al. (2024). (PDF) Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. ResearchGate. Retrieved January 17, 2026, from [Link]

• In Vitro Antimicrobial and Antioxidant Evaluation of Ultrasonically Synthesized 2-Amino-3-Cyano-4H-Chromene Derivatives. (2024). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis of 2-amino-4H-chromene derivatives under microwave irradiation and their antimicrobial activity. (n.d.). Indian Academy of Sciences. Retrieved January 17, 2026, from [Link]

• Dhiabi, M., et al. (2024). New 4-imino-4H-Chromeno[2,3-d]Pyrimidin-3(5H)-Amine: Synthesis, Cytotoxic Effects on Tumoral Cell Lines and in Silico ADMET Properties. ResearchGate. Retrieved January 17, 2026, from [Link]

• 4h-chromeno[4,3-d]t[1][7]hiazol-2-amine. (n.d.). PubChemLite. Retrieved January 17, 2026, from [Link]

• Ahmed, S. A., et al. (2017). Structure-activity relationships and molecular docking studies of chromene and chromene based azo chromophores: A novel series of potent antimicrobial and anticancer agents. PubMed Central. Retrieved January 17, 2026, from [Link]

• Jones, P. G., et al. (2015). 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one. PubMed Central. Retrieved January 17, 2026, from [Link]

• (PDF) Synthesis of new 3-(2-aminothiazol-4-yl)-4-hydroxy-2H-chromen-2-one derivatives. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Maldonado-Rojas, W., et al. (2021). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI. Retrieved January 17, 2026, from [Link]

• N-ethyl-4h-chromeno[4,3-d]t[1][7]hiazol-2-amine. (n.d.). PubChemLite. Retrieved January 17, 2026, from [Link]

• 4h-chromeno[4,3-d]t[1][7]hiazol-2-amine. (n.d.). ChemSrc. Retrieved January 17, 2026, from [Link]

• Preparation of tetrahydro-4H-chromene and pyrano[2,3-d]pyrimidinone... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

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A Technical Guide to the Spectroscopic Analysis of Novel Chromeno[4,3-d]thiazole Derivatives

Foreword: The Imperative of Structural Verification in Drug Discovery

The chromeno[4,3-d]thiazole scaffold is a privileged heterocyclic system, forming the core of molecules with significant therapeutic potential, including anti-inflammatory, antimicrobial, and anticancer activities.[1][2] As researchers in medicinal chemistry and drug development, our ability to innovate relies on the precise synthesis and, critically, the unambiguous characterization of novel derivatives. The journey from a promising molecular design to a viable drug candidate is paved with analytical data. Without rigorous structural confirmation, all subsequent biological evaluation is built on a foundation of uncertainty.

This guide is structured not as a rigid protocol, but as a logical workflow, mirroring the process an analytical scientist would follow. We will delve into the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and UV-Visible (UV-Vis) spectroscopy—not merely as procedural steps, but as interconnected tools for deduction. Our focus is on the causality behind the techniques: why a specific method is chosen, what information it provides, and how this information integrates with other data to build an irrefutable structural assignment. This integrated approach is the cornerstone of self-validating analytical science, ensuring the integrity of your research from the bench to potential clinical application.

The Integrated Spectroscopic Workflow

The structural elucidation of a novel chromeno[4,3-d]thiazole derivative is not a linear process but a synergistic one. No single technique provides a complete picture. Instead, we use a combination of methods, where the output of one technique informs and validates the interpretation of another. This workflow ensures a comprehensive and robust characterization of the synthesized molecule.

Caption: Integrated workflow for the spectroscopic characterization of novel compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

NMR is the cornerstone of structural elucidation in organic chemistry. It provides a detailed map of the carbon-hydrogen framework, revealing not only the types of protons and carbons present but also their connectivity. For a complex heterocyclic system like a chromeno[4,3-d]thiazole, NMR is indispensable.

Expertise in Action: Why NMR is Foundational

We begin with NMR because it provides the most direct insight into the molecule's core structure. While MS gives the molecular formula, it doesn't describe the isomeric arrangement. IR confirms functional groups but not their placement. NMR, particularly with the aid of two-dimensional (2D) techniques, allows us to piece the molecular puzzle together atom by atom.

¹H NMR: Mapping the Proton Environment

The ¹H NMR spectrum gives precise information about the chemical environment, number, and neighboring arrangement of protons.

• Aromatic Protons: Protons on the chromene and any other aromatic substituents typically resonate in the downfield region of δ 7.0-8.5 ppm .[3][4][5] Their splitting patterns (singlets, doublets, triplets) are dictated by adjacent protons and are crucial for determining substitution patterns on the aromatic rings.

• Thiazole Proton: The proton on the thiazole ring often appears as a singlet in the aromatic region, with its exact shift influenced by the substituents on the fused ring system.[4]

• Chromene Protons: The aliphatic protons of the chromene moiety, if present (i.e., in a non-aromatized ring), will appear more upfield. For instance, gem-dimethyl groups on a 2H-chromene ring show a characteristic singlet around δ 1.34 ppm , while the alkene protons appear as doublets between δ 5.7-6.6 ppm .[4]

• Alkyl/Amide Protons: Protons on side chains or amide groups will have characteristic shifts; for example, N-H protons can be broad and appear over a wide range, often deshielded if part of an amide linkage (>12 ppm).[4]

¹³C NMR: Defining the Carbon Skeleton

The ¹³C NMR spectrum complements the ¹H data by defining the carbon framework.

• Carbonyl Carbons (C=O): If the chromene part is a chromone (containing a carbonyl), this carbon will be significantly downfield, typically in the range of δ 160-180 ppm .[6][7]

• Aromatic & Thiazole Carbons: Carbons within the fused aromatic and heterocyclic systems are found between δ 100-170 ppm .[4][7] The specific shifts help distinguish between carbons bearing substituents and those with attached protons.

• Spiro Carbons: In spirocyclic derivatives, the quaternary spiro carbon is a key diagnostic signal, often appearing around δ 47 ppm .[8]

• Aliphatic Carbons: Carbons from alkyl groups or non-aromatic parts of the chromene ring will resonate in the upfield region (δ 10-80 ppm ).[4]

Data Summary: Typical NMR Chemical Shifts

Atom Type	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Supporting Sources
Aromatic C-H	7.0 - 8.5	115 - 140	[3][4][5]
Thiazole C-H	6.8 - 7.5	100 - 150	[4][7]
Chromone C=O	N/A	175 - 185	[7]
Chromene C=O (Lactone)	N/A	160 - 165	[6]
Spiro Carbon	N/A	~ 47	[8]
Aliphatic C-H	1.0 - 4.5	10 - 80	[3][4]

Protocol: Acquiring High-Quality NMR Spectra

• Sample Preparation (Trustworthiness Pillar): The purity of the NMR solvent is paramount. Use high-purity deuterated solvent (e.g., DMSO-d₆, CDCl₃) to avoid interfering signals. Dissolve 5-10 mg of the purified compound in ~0.6 mL of the chosen solvent directly in a clean, dry 5 mm NMR tube. The choice of solvent is critical; DMSO-d₆ is excellent for solubilizing polar compounds and observing exchangeable protons like N-H or O-H.[3][9][10]

• Internal Standard: Tetramethylsilane (TMS) is typically used as the internal standard for referencing the chemical shifts to 0 ppm.[9][10]

• Instrument Setup: The experiment is run on a high-field NMR spectrometer (e.g., 400 MHz or higher). A higher field strength provides better signal dispersion and resolution, which is essential for complex molecules.

• Data Acquisition:

  • Acquire a standard ¹H spectrum.

  • Acquire a broadband-decoupled ¹³C spectrum.

  • If the structure is not immediately obvious, perform 2D NMR experiments like HSQC (to correlate protons to their directly attached carbons) and HMBC (to see long-range correlations between protons and carbons), which are invaluable for confirming the connectivity of the fused ring system.[8][11]

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry provides the exact molecular weight of the compound, which is a fundamental piece of evidence. High-Resolution Mass Spectrometry (HRMS) is particularly powerful as it can determine the elemental composition, allowing for the calculation of a precise molecular formula.

Expertise in Action: Why HRMS is a Non-Negotiable Step

For any novel compound submitted for publication or patenting, HRMS data is a mandatory checkpoint. It provides definitive proof of the elemental composition, distinguishing between molecules that may have the same nominal mass but different formulas. Techniques like ESI (Electrospray Ionization) are "soft" ionization methods, meaning they typically keep the molecule intact, allowing for clear observation of the molecular ion peak (e.g., [M+H]⁺).[3][4]

Interpreting the Spectrum

• Molecular Ion Peak ([M+H]⁺ or [M]⁺): This is the most critical signal, representing the mass of the intact molecule (plus a proton in the case of ESI). Its m/z value should match the calculated molecular weight of the proposed structure.[3][6]

• Isotopic Pattern: The presence of sulfur gives a characteristic isotopic pattern. The [M+2] peak will have a higher-than-normal intensity (approx. 4.4% of the M peak) due to the natural abundance of the ³⁴S isotope. This serves as an internal validation of the presence of a thiazole ring.

• Elemental Composition: HRMS provides a mass measurement with high accuracy (typically to four decimal places). This allows software to calculate the most likely elemental formula (CₓHᵧNₐOₑSₛ), which must match the proposed structure.[4]

Protocol: General Procedure for MS Analysis

• Sample Preparation: Prepare a dilute solution of the high-purity compound (~1 mg/mL) in a suitable volatile solvent like methanol, acetonitrile, or a mixture with water.[4]

• Analysis: The solution is infused into the mass spectrometer (e.g., a TOF or Orbitrap analyzer for high resolution) using an ESI or APCI source.

• Data Processing: The resulting spectrum is analyzed to identify the molecular ion peak. The measured accurate mass is then used to confirm the elemental composition.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. It works by detecting the absorption of infrared radiation, which causes molecular vibrations (stretching, bending) at specific frequencies.

Expertise in Action: A Quick and Corroborative Tool

While NMR and MS focus on the overall molecular architecture, FT-IR provides a quick "fingerprint" of the key chemical bonds. It is an excellent method to confirm the successful incorporation of certain functionalities or the outcome of a chemical transformation (e.g., the appearance of a C=O band after an oxidation reaction).

Characteristic Absorption Bands

The following table summarizes key vibrational frequencies expected for chromeno[4,3-d]thiazole derivatives.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Supporting Sources
Amine/Amide (N-H)	Stretching	3100 - 3500 (can be broad)	[4][8]
Aromatic (C-H)	Stretching	3000 - 3100	[5][6]
Carbonyl (C=O)	Stretching	1650 - 1720	[4][6][12]
Imine/Aromatic (C=N / C=C)	Stretching	1550 - 1640	[4][6]

Protocol: KBr Pellet Method

• Sample Preparation: Grind a small amount of the solid sample (~1-2 mg) with ~100-200 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogenous powder is formed.[13]

• Pellet Formation: Place the powder into a pellet press and apply pressure to form a thin, transparent or translucent disc.

• Analysis: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum. The spectrum is typically recorded over a range of 4000–400 cm⁻¹.[13]

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic structure of the molecule, specifically the π-conjugated system. Absorption of UV or visible light promotes electrons from a lower energy orbital (like a π bonding orbital) to a higher energy one (like a π* antibonding orbital).

Expertise in Action: Understanding the Chromophore

The extensive fused ring system of chromeno[4,3-d]thiazoles acts as a chromophore. The position of the maximum absorbance (λ_max) is sensitive to the extent of conjugation and the nature of substituents. Electron-donating or -withdrawing groups can shift the λ_max, providing insight into the electronic properties of the molecule. This technique is particularly useful in studying how molecular modifications impact electronic behavior, which can be relevant for applications in materials science or as fluorescent probes.[14][15]

Protocol: Solution-Phase Analysis

• Solution Preparation: Prepare a very dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile). A typical concentration is around 10⁻⁵ M.[13]

• Cuvette Preparation: Use a quartz cuvette for analysis, as glass absorbs UV light. Fill one cuvette with the pure solvent (the blank) and another with the sample solution.

• Spectrum Acquisition: Place the blank in the spectrophotometer and perform a baseline correction. Then, replace the blank with the sample cuvette and record the absorption spectrum, typically from 200 to 800 nm.[13][16]

Conclusion: A Commitment to Scientific Integrity

The spectroscopic characterization of novel chromeno[4,3-d]thiazole derivatives is a multi-faceted process that demands precision, expertise, and an integrated analytical mindset. By systematically applying NMR, MS, FT-IR, and UV-Vis spectroscopy, we move beyond simple data collection to a deeper understanding of molecular structure and properties. Each technique provides a unique piece of the puzzle, and only by assembling them in a logical, self-validating workflow can we achieve unambiguous structural confirmation. This commitment to rigorous analysis is the bedrock of scientific integrity and the essential first step in translating a novel molecule into a valuable scientific discovery.

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"discovery and biological screening of chromenothiazole compounds"

An In-Depth Technical Guide to the Discovery and Biological Screening of Chromone-Thiazole Hybrid Compounds

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Union of Privileged Scaffolds

In the landscape of modern medicinal chemistry, the strategy of molecular hybridization—linking two or more pharmacophores—has emerged as a powerful tool for the design of novel therapeutic agents. This guide focuses on a particularly promising class of hybrid molecules: those uniting the chromone and thiazole scaffolds. Both chromone and its derivatives, which are widespread in nature, and the thiazole ring, a cornerstone of many synthetic drugs, are considered "privileged structures." This designation stems from their ability to interact with a diverse array of biological targets, leading to a broad spectrum of pharmacological activities including anticancer, antimicrobial, antioxidant, and anti-inflammatory properties.[1][2]

The rationale for combining these two moieties is rooted in the pursuit of synergistic or additive effects, the potential to overcome drug resistance mechanisms, and the possibility of modulating multiple targets simultaneously. This guide provides a technical overview of the key aspects of the discovery pipeline for chromone-thiazole compounds, from synthetic strategies to comprehensive biological screening and structure-activity relationship (SAR) analysis.

Part 1: Synthetic Strategies for Chromone-Thiazole Hybrids

The synthesis of chromone-thiazole derivatives typically involves multi-step reactions, often culminating in the condensation of a chromone intermediate with a thiazole precursor. One of the most common and versatile methods is the Hantzsch thiazole synthesis and its variations, which involves the reaction of an α-haloketone with a thioamide or thiourea derivative.

A generalized synthetic approach often begins with a substituted 2-hydroxyacetophenone, which serves as the precursor for the chromone ring. The thiazole moiety is typically introduced by reacting a chromone derivative bearing a suitable reactive group (e.g., an α-bromoacetyl group) with a thiourea or thioamide.[1]

The diagram below illustrates a common workflow for the synthesis of these hybrid compounds.

Caption: Generalized synthetic workflow for chromone-thiazole hybrids.

Exemplary Synthetic Protocol: Synthesis of 2-Amino-N-(chromon-3-yl)thiazole Derivatives

This protocol is a generalized representation based on common synthetic methodologies.[3][4]

• Synthesis of 3-Formylchromone: To a solution of 2-hydroxyacetophenone in dimethylformamide (DMF), phosphorus oxychloride (POCl₃) is added dropwise at 0°C. The reaction mixture is stirred at room temperature for several hours, then poured into ice water. The precipitated solid is filtered, washed with water, and dried to yield 3-formylchromone.

• Synthesis of 3-(Bromoacetyl)chromone: 3-Formylchromone is subjected to α-bromination using a suitable brominating agent like N-bromosuccinimide (NBS) in the presence of a radical initiator (e.g., AIBN) in a solvent like carbon tetrachloride. The reaction is refluxed until completion. The solvent is evaporated, and the crude product is purified.

• Synthesis of the Chromone-Thiazole Hybrid: The 3-(bromoacetyl)chromone is dissolved in a suitable solvent like ethanol. To this solution, a substituted thiourea is added. The mixture is refluxed for several hours. After cooling, the precipitated solid is filtered, washed with cold ethanol, and recrystallized to obtain the final chromone-thiazole hybrid.

Part 2: Biological Screening Workflows

A comprehensive biological evaluation is critical to identify and characterize the therapeutic potential of newly synthesized chromone-thiazole compounds. The screening cascade typically begins with broad in vitro assays and progresses to more specific mechanistic studies for promising candidates.

Caption: General workflow for biological screening of novel compounds.

Anticancer Activity Screening

The anticancer potential of chromone-thiazole hybrids is a major area of investigation.[5][6][7] The initial step is typically to assess their cytotoxicity against a panel of human cancer cell lines.

In Vitro Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay widely used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8] The principle lies in the reduction of the yellow tetrazolium salt MTT by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells to form purple formazan crystals.[9] The amount of formazan produced is proportional to the number of viable cells.

Detailed Protocol: MTT Assay for Cytotoxicity [8][10][11]

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubated for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the chromone-thiazole compounds in culture medium. The final concentration of the solvent (e.g., DMSO) should be kept constant and low (typically <0.5%) across all wells. The old medium is removed from the wells, and 100 µL of the medium containing the test compounds at various concentrations is added. A vehicle control (medium with DMSO) and a positive control (a known anticancer drug) are included. The plates are incubated for a specified period, often 48 or 72 hours.[5][12]

• MTT Addition: After the incubation period, 10 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 2-4 hours at 37°C.

• Formazan Solubilization: The medium containing MTT is carefully removed, and 100-150 µL of a solubilization solution (e.g., DMSO, acidified isopropanol) is added to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength between 500 and 600 nm (commonly 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ (half-maximal inhibitory concentration) value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Activity Screening

Chromone and thiazole moieties are present in many known antimicrobial agents, making their hybrids promising candidates for new antibiotics and antifungals.[13][14][15]

Agar Well Diffusion Method

This method is a standard preliminary test to assess the antimicrobial activity of compounds. It relies on the diffusion of the test compound from a well through a solidified agar medium seeded with a specific microorganism. The presence of a zone of inhibition around the well indicates antimicrobial activity.[16]

Detailed Protocol: Agar Well Diffusion Assay [13][16]

• Media Preparation: Prepare and sterilize a suitable agar medium (e.g., Nutrient Agar for bacteria, Sabouraud Dextrose Agar for fungi) and pour it into sterile Petri dishes.

• Inoculation: A standardized inoculum of the test microorganism (e.g., a 0.5 McFarland standard suspension) is uniformly spread over the surface of the agar using a sterile cotton swab.

• Well Preparation: Wells of a specific diameter (e.g., 6 mm) are aseptically punched into the agar.

• Compound Application: A fixed volume (e.g., 50-100 µL) of the test compound solution (dissolved in a suitable solvent like DMSO at a known concentration) is added to each well. A solvent control and a standard antibiotic/antifungal are also included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria for 24 hours, 28°C for fungi for 48-72 hours).[13]

• Result Measurement: The diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) is measured in millimeters.

Compound	Concentration	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	Zone of Inhibition (mm) vs. C. albicans
Compound X	100 µg/mL	18	15	20
Compound Y	100 µg/mL	12	10	14
Standard Drug	10 µg/mL	25	22	28
DMSO	100%	0	0	0
Table 1: Example of data presentation for an antimicrobial agar well diffusion assay.

Enzyme Inhibition Assays

Many drugs exert their effects by inhibiting specific enzymes.[17][18] Chromone-thiazole derivatives have been investigated as inhibitors of various enzymes, including kinases and cholinesterases.[19][20]

General Principles of Enzyme Inhibition Assays [21]

Enzyme inhibition assays are designed to measure the reduction in the rate of an enzyme-catalyzed reaction in the presence of a potential inhibitor. Key steps include:

• Assay Development: An assay is established that produces a measurable signal (e.g., absorbance, fluorescence) proportional to the enzyme's activity.

• Inhibitor Incubation: The enzyme is pre-incubated with the test compound for a specific period to allow for binding.

• Reaction Initiation: The reaction is started by adding the substrate.

• Signal Detection: The rate of product formation or substrate depletion is measured over time.

• Data Analysis: The percentage of inhibition is calculated, and IC₅₀ values are determined. Further kinetic studies can elucidate the mechanism of inhibition (e.g., competitive, non-competitive).[21]

Computational Screening: Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of a molecule (ligand) when bound to a second molecule (receptor, typically a protein) to form a stable complex.[22][23] It is a valuable tool in drug discovery for:

• Predicting Binding Affinity: Estimating the strength of the interaction between the compound and the target protein.

• Elucidating Binding Modes: Visualizing how the compound interacts with the active site of the protein, identifying key interactions like hydrogen bonds and hydrophobic contacts.[12]

• Guiding SAR Studies: Providing a rational basis for designing new derivatives with improved potency.[6]

Caption: A typical workflow for a molecular docking study.

Part 3: Structure-Activity Relationship (SAR) Analysis

SAR analysis is the process of correlating the chemical structure of a compound with its biological activity.[24][25] By systematically modifying the structure of a lead chromone-thiazole compound and observing the resulting changes in activity, researchers can identify the key structural features required for potency and selectivity.[26][27]

Key areas for modification and SAR analysis in chromone-thiazole hybrids include:

• Substituents on the Chromone Ring: The nature (electron-donating or -withdrawing), size, and position of substituents on the benzene ring of the chromone moiety can significantly impact lipophilicity, electronic properties, and steric interactions with the target, thereby influencing biological activity.[19][28]

• Substituents on the Thiazole Ring: Modifications at the 2- and 4-positions of the thiazole ring are common. For instance, substituting the 2-amino group can modulate activity. The nature of the substituent at the 4-position of the thiazole can also be critical.[14]

• The Linker: While many compounds feature a direct fusion or simple bond, the introduction of a linker between the two heterocyclic systems can alter the molecule's flexibility and orientation, which can be crucial for optimal binding to a biological target.

A schematic SAR summary might reveal, for example, that a small, electron-withdrawing group at the 6-position of the chromone ring and a bulky hydrophobic group at the 4-position of the thiazole ring lead to the highest anticancer activity.[29]

Conclusion and Future Directions

The strategic combination of chromone and thiazole scaffolds has yielded a diverse library of hybrid molecules with significant therapeutic potential across multiple disease areas, including oncology and infectious diseases.[30][31] This guide has outlined the fundamental workflows for the synthesis and biological evaluation of these compounds, from initial cytotoxicity and antimicrobial screens to mechanistic enzyme inhibition assays and computational docking studies.

Future research in this field will likely focus on:

• Optimization of Lead Compounds: Fine-tuning the structure of the most promising hits to enhance potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: Deeper investigation into the specific molecular targets and signaling pathways affected by these compounds.

• Exploration of New Biological Activities: Screening these hybrids against a wider range of targets to uncover new therapeutic applications.

The continued exploration of chromone-thiazole hybrids, guided by the principles of rational drug design and robust biological screening, holds great promise for the discovery of next-generation therapeutic agents.

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Initial Bioactivity Assessment of 4H-chromeno[4,3-d]thiazol-2-amine: A Technical Guide

Abstract

This technical guide outlines a strategic, multi-tiered approach for the initial in vitro bioactivity assessment of the novel heterocyclic compound, 4H-chromeno[4,3-d]thiazol-2-amine. The chromone and thiazole moieties are privileged structures in medicinal chemistry, known to exhibit a wide range of pharmacological activities.[1][2] This document provides a rationale and detailed, field-proven protocols for a primary screening cascade designed to efficiently probe the cytotoxic, antimicrobial, and antioxidant potential of this compound. The methodologies are presented not merely as steps, but as self-validating systems, with an emphasis on the causality behind experimental choices to ensure robust and interpretable data. This guide is intended for researchers, scientists, and drug development professionals seeking a foundational framework for evaluating novel chemical entities.

Introduction: The Rationale for Screening 4H-chromeno[4,3-d]thiazol-2-amine

The compound 4H-chromeno[4,3-d]thiazol-2-amine (CAS: 31877-68-6) is a fused heterocyclic system incorporating both a chromone and a 2-aminothiazole scaffold.[3] This molecular hybridization is of significant interest in drug discovery. Chromone derivatives are known to possess a vast array of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.[1][4] Similarly, the 2-aminothiazole core is a key pharmacophore present in numerous approved drugs, recognized for its diverse biological functions, including antibacterial, antifungal, and antitumor effects.[1][5]

The fusion of these two pharmacophores into a single, rigid tricyclic structure suggests the potential for novel biological activities. Published research on closely related chromeno[2,3-d]thiazol derivatives has already demonstrated potent anti-inflammatory activity.[1][5] Furthermore, the broader classes of benzothiazoles and chromones are associated with antimicrobial, antioxidant, and anticancer potential.[2][4][6] This collective evidence provides a strong rationale for subjecting 4H-chromeno[4,3-d]thiazol-2-amine to a foundational bioactivity screening cascade to uncover its therapeutic potential.

Strategic Approach to Bioactivity Screening

The initial assessment of a novel compound necessitates a broad, yet resource-efficient, strategy. Modern screening has seen a resurgence of phenotypic, or cell-based, assays that assess the overall effect of a compound on cellular systems.[7] This approach is advantageous for novel scaffolds like 4H-chromeno[4,3-d]thiazol-2-amine, where a specific molecular target is not yet known. Our proposed screening cascade begins with a foundational cytotoxicity assay, followed by parallel assessments of antimicrobial and antioxidant activities. This tiered approach ensures that any promising "hit" is identified early, while also providing a preliminary safety profile.

Caption: High-level workflow for the initial bioactivity screening cascade.

Foundational Assessment: In Vitro Cytotoxicity

Rationale: The First Critical Checkpoint

Evaluating cytotoxicity is the cornerstone of any initial bioactivity screen.[8] This assessment serves two primary purposes:

• To identify potential anticancer activity: Compounds that are highly toxic to cancer cell lines are promising candidates for oncology drug development.[9]

• To establish a therapeutic index: For non-cancer applications (e.g., antimicrobial), a compound must be effective against the target pathogen at concentrations that are non-toxic to host mammalian cells.

The MTT assay is a robust, widely-used colorimetric method for this purpose, measuring cellular metabolic activity as a proxy for cell viability.[10][11]

Selected Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: In viable, metabolically active cells, mitochondrial dehydrogenase enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[12][13] The formazan crystals are then solubilized, and the intensity of the purple color, measured spectrophotometrically, is directly proportional to the number of living cells.[10]

Step-by-Step Experimental Protocol

• Cell Seeding:

  • Culture a relevant human cancer cell line (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) to ~80% confluency.[8]

  • Trypsinize, count, and seed the cells into a 96-well flat-bottom plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified, 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 4H-chromeno[4,3-d]thiazol-2-amine in sterile DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells is ≤0.5% to avoid solvent toxicity.

  • Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" wells (medium with DMSO only) and "untreated control" wells (medium only).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells will form visible purple precipitates.

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of a solubilization solution (e.g., pure DMSO or isopropanol with 0.04 N HCl) to each well.[8]

  • Agitate the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[12]

Data Analysis and Presentation

Cell viability is calculated as a percentage relative to the untreated control: % Viability = (Absorbance_Sample / Absorbance_Control) * 100

The results are then plotted as % Viability versus log[Compound Concentration]. A non-linear regression analysis is used to determine the IC₅₀ value—the concentration of the compound required to inhibit cell growth by 50%.[10]

Table 1: Representative Cytotoxicity Data Presentation

Cell Line	Compound	Incubation Time (h)	IC₅₀ (µM)
MCF-7	4H-chromeno[4,3-d]thiazol-2-amine	48	Experimental Value
HeLa	4H-chromeno[4,3-d]thiazol-2-amine	48	Experimental Value

| Doxorubicin | (Positive Control) | 48 | Reference Value |

Antimicrobial Activity Screening

Rationale

Given that both the chromone and benzothiazole scaffolds are present in molecules with known antimicrobial properties, a direct assessment of this activity is a logical next step.[4][14] The primary objective is to determine the minimum concentration of the compound that can inhibit or kill pathogenic microorganisms.

Selected Protocols: Minimum Inhibitory Concentration (MIC) & Minimum Bactericidal Concentration (MBC)

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[15] The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial bacterial inoculum, thereby determining if the compound is bactericidal (kills bacteria) or merely bacteriostatic (inhibits growth).[16][17] The broth microdilution method is a standard, high-throughput technique for determining MIC values.[18]

Caption: Experimental workflow for MIC and subsequent MBC determination.

Step-by-Step Experimental Protocol (Broth Microdilution)

• Preparation:

  • Select a panel of representative microorganisms, including Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and a yeast (e.g., Candida albicans).[18]

  • Prepare a 2X concentrated solution of the test compound in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).

  • In a 96-well microtiter plate, add 100 µL of broth to wells 2 through 12. Add 200 µL of the 2X compound solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10. Wells 11 (growth control, no compound) and 12 (sterility control, no bacteria) are left as controls.

• Inoculation:

  • Prepare a standardized inoculum of each microorganism equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Add 100 µL of the standardized bacterial suspension to wells 1 through 11. Do not inoculate well 12. The final volume in each well is 200 µL.

• Incubation and MIC Reading:

  • Seal the plate and incubate at 37°C for 18-24 hours.

  • Determine the MIC by visually inspecting the wells for turbidity (growth). The MIC is the lowest concentration of the compound in which there is no visible growth.[19]

• MBC Determination:

  • From each well that showed no visible growth (the MIC well and more concentrated wells), take a 10 µL aliquot and plate it onto an appropriate agar medium (e.g., Tryptic Soy Agar).[17]

  • Incubate the agar plates at 37°C for 24 hours.

  • Count the number of surviving colonies (CFU/mL). The MBC is the lowest concentration that killed ≥99.9% of the original inoculum.[16]

Data Presentation

Table 2: Representative Antimicrobial Activity Data

Microorganism	Type	Compound	MIC (µg/mL)	MBC (µg/mL)
S. aureus ATCC 29213	Gram-positive	4H-chromeno[4,3-d]thiazol-2-amine	Experimental Value	Experimental Value
E. coli ATCC 25922	Gram-negative	4H-chromeno[4,3-d]thiazol-2-amine	Experimental Value	Experimental Value
C. albicans ATCC 90028	Yeast	4H-chromeno[4,3-d]thiazol-2-amine	Experimental Value	N/A (MFC)

| Ciprofloxacin | Control | Ciprofloxacin | Reference Value | Reference Value |

Antioxidant Potential Evaluation

Rationale

Oxidative stress is implicated in numerous diseases. Compounds with antioxidant properties can neutralize harmful free radicals, suggesting potential therapeutic applications in inflammatory diseases and neuroprotection.[4] The DPPH assay is a simple, rapid, and widely used method to screen for the radical scavenging ability of novel compounds.[20][21]

Selected Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant compound that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow.[22] The degree of discoloration, measured by the decrease in absorbance, is indicative of the compound's scavenging activity.[23]

Step-by-Step Experimental Protocol

• Reagent Preparation:

  • Prepare a stock solution of the test compound in methanol or ethanol (e.g., 1 mg/mL).

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly made and kept in the dark.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of various concentrations of the test compound (prepared by serial dilution of the stock).

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • Include a positive control (e.g., Ascorbic acid or Trolox) and a blank control (methanol without the test compound).

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of all wells at 517 nm using a microplate reader.

Data Analysis and Presentation

The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging Activity = [(Absorbance_Control - Absorbance_Sample) / Absorbance_Control] * 100[24]

The IC₅₀ value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the scavenging percentage against the compound concentration.[20]

Table 3: Representative Antioxidant Activity Data

Compound	IC₅₀ (µg/mL)
4H-chromeno[4,3-d]thiazol-2-amine	Experimental Value

| Ascorbic Acid (Positive Control) | Reference Value |

Interpretation and Future Directions

The synthesis of data from this initial screening cascade provides a multidimensional profile of 4H-chromeno[4,3-d]thiazol-2-amine. The interpretation of these results guides the subsequent steps in the drug discovery process.

Caption: Decision tree for interpreting primary screening results.

• Potent Cytotoxicity (Low IC₅₀): If the compound shows high toxicity against cancer cell lines but not against normal cells (if tested), it should be prioritized as an anticancer lead. Further screening against a broader panel of cancer cells and mechanistic studies (e.g., apoptosis assays) would be warranted.

• Selective Antimicrobial Activity: A potent MIC value against specific microbes, coupled with a high cytotoxicity IC₅₀ (indicating low toxicity to mammalian cells), points to a promising antimicrobial candidate. The next steps would include determining the MBC to confirm bactericidal activity and testing against drug-resistant strains.

• Significant Antioxidant Activity: Strong radical scavenging potential may indicate a role in mitigating diseases linked to oxidative stress. This would prompt further investigation using more complex cell-based antioxidant assays and in vitro anti-inflammatory models.

This structured, initial assessment provides a critical foundation, enabling an informed decision on whether to advance 4H-chromeno[4,3-d]thiazol-2-amine into more complex, resource-intensive stages of preclinical drug development.

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Elucidation of the 4H-Chromeno[4,3-d]thiazol-2-amine Scaffold: A Technical Guide for Drug Discovery Professionals

Introduction: A Privileged Scaffold in Medicinal Chemistry

The 4H-chromeno[4,3-d]thiazol-2-amine core is a compelling heterocyclic scaffold that marries the structural motifs of chromene and 2-aminothiazole. This fusion results in a unique chemical architecture with significant potential for modulation of various biological targets. Chromone (4H-chromen-4-one) and its derivatives are ubiquitous in nature and are known to exhibit a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] Similarly, the 2-aminothiazole moiety is a well-established pharmacophore present in numerous approved drugs, contributing to a diverse range of therapeutic effects.[1] The strategic amalgamation of these two privileged structures within the 4H-chromeno[4,3-d]thiazol-2-amine scaffold presents a promising avenue for the development of novel therapeutics with potentially enhanced efficacy and novel mechanisms of action. This guide provides an in-depth technical overview of this scaffold, from its synthesis to its potential biological applications, to empower researchers in their drug discovery endeavors.

Synthetic Strategies: Constructing the Core

While a definitive, standardized protocol for the synthesis of the parent 4H-chromeno[4,3-d]thiazol-2-amine is not extensively documented in publicly available literature, plausible synthetic routes can be extrapolated from the synthesis of closely related derivatives, particularly the 2-amino-9H-chromeno[2,3-d]thiazol-9-ones.[1] A promising and efficient approach involves a copper-promoted cascade reaction.

A plausible synthetic pathway for the core scaffold could initiate from a suitable chromone precursor. One potential strategy involves the reaction of a 4-thiochromanone derivative with a cyanating agent, followed by cyclization with an appropriate amine source. Alternatively, a multi-component reaction approach, a cornerstone of modern medicinal chemistry, could offer an efficient route to this scaffold.

Proposed Synthetic Protocol: A Copper-Promoted Cascade Approach

Drawing inspiration from the synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones, a potential protocol for the target scaffold is outlined below.[1] This proposed method is a self-validating system, where the progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) and the final product characterized by spectroscopic methods.

Step-by-Step Methodology:

• Starting Material Preparation: The synthesis would likely commence with a readily available 3-iodo-4H-chromene derivative.

• Dithiocarbamate Formation: In a separate vessel, a secondary amine is reacted with carbon disulfide in the presence of a base to form a dithiocarbamate salt. This salt will act as a key intermediate.

• Copper-Catalyzed Coupling and Cyclization: The 3-iodo-4H-chromene is then subjected to a copper-catalyzed cross-coupling reaction with the in situ generated dithiocarbamate. This is followed by an intramolecular cyclization, where the amino group attacks the chromene ring, leading to the formation of the thiazole ring fused to the chromene core.

• Work-up and Purification: Following the reaction, a standard aqueous work-up is performed to remove inorganic salts and other impurities. The crude product is then purified using column chromatography on silica gel to yield the desired 4H-chromeno[4,3-d]thiazol-2-amine.

The causality behind these experimental choices lies in the well-established reactivity of the starting materials and the catalytic prowess of copper in promoting C-S and C-N bond formation. The cascade nature of this reaction, where multiple bonds are formed in a single pot, enhances the efficiency and atom economy of the synthesis.

Caption: Proposed synthetic pathway for the 4H-chromeno[4,3-d]thiazol-2-amine scaffold.

Physicochemical and Spectroscopic Profile

Detailed experimental characterization of the unsubstituted 4H-chromeno[4,3-d]thiazol-2-amine is not extensively reported. However, based on its chemical structure and data from commercial suppliers, we can infer its key physicochemical properties.[3]

Property	Predicted/Inferred Value	Source
Molecular Formula	C10H8N2OS	[3]
Molecular Weight	204.25 g/mol	[3]
XlogP (predicted)	1.8
Physical Form	Solid	[4]

Spectroscopic Characterization (Anticipated):

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the chromene ring system, a singlet for the proton at the C4 position of the chromene ring, and signals corresponding to the amine protons.

• ¹³C NMR: The carbon NMR spectrum would display distinct resonances for the carbon atoms of the fused ring system, including the characteristic chemical shifts for the carbons of the thiazole and chromene rings.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the N-H stretching of the amine group, C=N stretching of the thiazole ring, and C-O-C stretching of the chromene ether linkage.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound, confirming its identity.

Pharmacological Potential and Biological Activities

The therapeutic potential of the 4H-chromeno[4,3-d]thiazol-2-amine scaffold is underscored by the diverse biological activities reported for its constituent chromene and thiazole moieties, as well as for closely related fused systems.

Anti-inflammatory Activity

Derivatives of the closely related 2-amino-9H-chromeno[2,3-d]thiazol-9-one scaffold have demonstrated potent anti-inflammatory activities.[1] One of the key mechanisms underlying this activity is the suppression of pro-inflammatory cytokine production. For instance, certain derivatives have been shown to inhibit the release of interleukin-1β (IL-1β) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.[1] This inhibition is mediated, at least in part, through the downregulation of the NF-κB signaling pathway.

Caption: Postulated anti-inflammatory mechanism via NF-κB pathway inhibition.

Anticancer Activity

The chromene and benzothiazole scaffolds are independently associated with significant anticancer properties.[5] Their combination in a single molecular entity, as seen in chromeno-thiazole derivatives, has yielded compounds with promising antitumor activity. For instance, certain benzothiazole and chromone hybrids have been investigated as inhibitors of Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key regulator of the DNA damage response (DDR) pathway.[6] Inhibition of ATR can lead to synthetic lethality in cancer cells with specific DNA repair defects.

Structure-Activity Relationship (SAR) Insights (Inferred):

While specific SAR studies on the 4H-chromeno[4,3-d]thiazol-2-amine scaffold are limited, general trends can be inferred from related compound series.[7]

• Substitution on the Chromene Ring: The nature and position of substituents on the aromatic part of the chromene ring can significantly influence biological activity. Electron-withdrawing or electron-donating groups can modulate the electronic properties and binding affinity of the molecule to its target.

• Substitution on the Amino Group: Modification of the 2-amino group can impact the compound's solubility, cell permeability, and interaction with the target protein. N-alkylation or N-acylation can lead to derivatives with altered pharmacological profiles.

Antimicrobial Activity

Both chromene and thiazole derivatives have a rich history in the development of antimicrobial agents.[2] The fusion of these two heterocycles is, therefore, a rational strategy for discovering novel antibacterial and antifungal compounds. The mechanism of action for such compounds can be diverse, ranging from inhibition of essential enzymes to disruption of the microbial cell membrane.

Conclusion and Future Directions

The 4H-chromeno[4,3-d]thiazol-2-amine scaffold represents a promising starting point for the design and development of novel therapeutic agents. Its synthetic accessibility, coupled with the proven pharmacological relevance of its constituent chromene and aminothiazole moieties, makes it an attractive target for medicinal chemists. Future research should focus on the development of robust and versatile synthetic methodologies to generate a diverse library of derivatives. Comprehensive biological evaluation of these compounds against a panel of targets, guided by structure-activity relationship studies, will be crucial in unlocking the full therapeutic potential of this intriguing heterocyclic system. Furthermore, detailed mechanistic studies will be essential to elucidate the precise molecular interactions responsible for their biological effects, paving the way for the rational design of next-generation drug candidates.

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A Technical Guide to the Chemical Space of 4H-chromeno[4,3-d]thiazol-2-amine Analogs: Synthesis, Bioactivity, and Therapeutic Potential

This guide provides an in-depth exploration of the chemical space surrounding the 4H-chromeno[4,3-d]thiazol-2-amine scaffold. This privileged heterocyclic system, a fusion of chromene and 2-aminothiazole moieties, has garnered significant interest in medicinal chemistry due to its diverse pharmacological activities. We will delve into the synthetic strategies for accessing these molecules, analyze their structure-activity relationships (SAR), and explore their therapeutic potential, with a focus on their anti-inflammatory and anticancer properties. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development.

The 4H-chromeno[4,3-d]thiazol-2-amine Scaffold: A Privileged Structure in Medicinal Chemistry

The 4H-chromeno[4,3-d]thiazol-2-amine core is a tricyclic heterocyclic system with the molecular formula C10H8N2OS and a molecular weight of 204.25 g/mol [1]. Its structure is a fusion of a 4H-chromene ring and a 2-aminothiazole ring. Both of these parent heterocycles are well-established pharmacophores, contributing to the broad biological activity of the fused system.

• Chromenes: Chromone (4H-chromen-4-one) and its derivatives are ubiquitous in nature, particularly in plants, and exhibit a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, antifungal, antiviral, and anticancer effects[2][3].

• 2-Aminothiazoles: The 2-aminothiazole moiety is a key structural component in numerous approved drugs and biologically active compounds, known for its diverse therapeutic applications, including antibacterial, antifungal, and antitumor activities[3][4].

The fusion of these two pharmacophores into the rigid tricyclic scaffold of 4H-chromeno[4,3-d]thiazol-2-amine creates a unique chemical entity with the potential for novel biological activities and improved selectivity towards specific molecular targets.

Navigating the Synthetic Landscape: Crafting Chromeno-Thiazole Analogs

The synthesis of 4H-chromeno[4,3-d]thiazol-2-amine analogs can be approached through several strategic disconnections. A logical and efficient approach involves the construction of the 2-aminothiazole ring onto a pre-functionalized chromene precursor.

Proposed Synthetic Pathway

A plausible and efficient synthetic route to the 4H-chromeno[4,3-d]thiazol-2-amine core is a multi-step process commencing from a substituted phenol. This pathway leverages well-established reactions in heterocyclic chemistry.

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An In-depth Technical Guide to the Core Structure of Chromeno-Fused Thiazoles

Abstract

The fusion of chromone and thiazole rings creates a class of heterocyclic compounds with significant therapeutic potential. This guide delves into the core structure of chromeno-fused thiazoles, offering a comprehensive analysis for researchers, medicinal chemists, and drug development professionals. We will explore the fundamental physicochemical properties, dissect key synthetic strategies with detailed protocols, and survey the diverse biological activities that make this scaffold a compelling starting point for novel drug discovery. By integrating mechanistic insights with practical methodologies, this document serves as an authoritative resource for understanding and leveraging the unique attributes of the chromeno-fused thiazole core.

Introduction: The Strategic Fusion of Two Privileged Scaffolds

In the landscape of medicinal chemistry, the strategic combination of known pharmacophores into a single molecular entity is a proven strategy for discovering novel therapeutic agents. The chromeno-fused thiazole scaffold is a prime example of this approach, merging the structural features of chromones and thiazoles—two heterocyclic systems renowned for their broad and potent biological activities.

• Chromones (4H-chromen-4-ones) are benzopyrone derivatives ubiquitous in nature, especially in plants.[1][2] This core is present in numerous compounds exhibiting a wide array of pharmacological effects, including anti-inflammatory, antimicrobial, anticancer, and antioxidant properties.[1][3][4]

• Thiazole is a five-membered heterocyclic ring containing sulfur and nitrogen, which is a key structural component in many pharmaceuticals.[1][3] Notable examples include the antibacterial drug sulfathiazole and the non-steroidal anti-inflammatory drug meloxicam.[1][3]

The fusion of these two scaffolds into a rigid, tricyclic system, such as the 9H-chromeno[2,3-d]thiazol-9-one core, creates a novel chemical space with distinct electronic and steric properties. This unique architecture has been shown to confer a range of biological activities, positioning chromeno-fused thiazoles as a promising area for drug development.[1][5][6]

The Core Scaffold: Structural and Physicochemical Properties

The foundational structure of chromeno-fused thiazoles consists of a chromone ring system fused with a thiazole ring. The most commonly studied isomer is the 9H-chromeno[2,3-d]thiazol-9-one, where the fusion occurs at the 2 and 3 positions of the chromone ring.

Key Structural Features:

• Planarity: The fused aromatic and heteroaromatic rings create a largely planar structure, which is often crucial for intercalation with biological targets like DNA or for fitting into the active sites of enzymes.

• Electronic Nature: The chromone moiety contains an electron-withdrawing carbonyl group and an electron-donating oxygen atom within the pyrone ring. The thiazole ring also possesses distinct electronic characteristics due to the presence of sulfur and nitrogen heteroatoms.[7] This distribution of electron density creates specific regions for hydrogen bonding, and π-π stacking interactions, which are critical for molecular recognition by biological targets.

• Substitution Points: The core scaffold offers multiple positions for substitution, allowing for the fine-tuning of physicochemical properties and biological activity. The 2-position of the thiazole ring is a particularly common site for modification, often bearing an amino group that serves as a handle for further derivatization.[1][2]

Physicochemical Properties for Drug Development: The inherent properties of the chromeno-fused thiazole core, such as lipophilicity (LogP), solubility, and metabolic stability, are critical determinants of a compound's drug-likeness. Modifying substituents on the core allows medicinal chemists to optimize these parameters to improve absorption, distribution, metabolism, and excretion (ADME) profiles, a key challenge in the drug development pipeline.[8]

Synthetic Strategies: Building the Core

The construction of the chromeno-fused thiazole scaffold can be achieved through several synthetic routes. A particularly efficient and elegant method is the copper-promoted cascade reaction, which allows for the rapid assembly of the tricyclic system from readily available starting materials.[1][4]

Causality in Synthesis: Why a Copper-Promoted Cascade Reaction?

The choice of a copper-promoted cascade (or domino) reaction is driven by several factors that align with the principles of green and efficient chemistry.

• Atom Economy: Cascade reactions combine multiple bond-forming events in a single pot without isolating intermediates, reducing solvent waste and purification steps.

• Complexity Generation: This strategy allows for the rapid construction of a complex tricyclic scaffold from simpler precursors in one synthetic operation.

• Catalysis: Copper catalysts are relatively inexpensive, abundant, and effective in mediating the necessary C-S and C-N bond formations. The use of a catalyst like copper(II) oxide (CuO) facilitates the key Ullmann coupling step in the proposed mechanism.[4]

The logical flow of this synthesis is visualized in the workflow diagram below.

Caption: Synthetic workflow for a copper-promoted cascade reaction.

Experimental Protocol: Synthesis of 2-(Piperidin-1-yl)-9H-chromeno[2,3-d]thiazol-9-one

This protocol is adapted from a reported copper-promoted cascade reaction for synthesizing 2-amino-9H-chromeno[2,3-d]thiazol-9-ones.[1][4]

Self-Validating System: This protocol includes starting materials, precise conditions, and expected outcomes, allowing for independent verification.

• Reagent Preparation: To a dried reaction vessel, add 2-amino-3-iodo-4H-chromen-4-one (0.35 mmol), copper(II) oxide (CuO) (0.35 mmol), and potassium carbonate (K₂CO₃) (1.05 mmol).

• Solvent and Reactant Addition: Add dimethylacetamide (DMA) (2.5 mL) as the solvent. Then, add piperidine (0.52 mmol) and carbon disulfide (CS₂) (0.42 mmol) to the mixture.

• Reaction Execution: Seal the vessel and heat the reaction mixture at 110 °C for 11 hours with constant stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product using column chromatography on silica gel to yield the pure 2-(piperidin-1-yl)-9H-chromeno[2,3-d]thiazol-9-one.

• Characterization: Confirm the structure of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Structural Elucidation and Characterization

Confirming the intricate three-dimensional structure of newly synthesized chromeno-fused thiazoles is paramount. A suite of analytical techniques is employed to provide unambiguous structural evidence.

• Spectroscopic Methods:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are fundamental for mapping the carbon-hydrogen framework of the molecule.[9] The chemical shifts, coupling constants, and integration of peaks provide detailed information about the connectivity of atoms.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups, such as the characteristic C=O stretch of the chromone ketone and C=N bonds within the thiazole ring.[10][11]

  • Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) provides an exact mass of the compound, which is used to confirm its molecular formula.[10][11]

• X-Ray Crystallography: For definitive proof of structure and stereochemistry, single-crystal X-ray crystallography is the gold standard.[12] This technique provides precise atomic coordinates, bond lengths, and bond angles, offering an unambiguous three-dimensional picture of the molecule in the solid state.

Biological Activities and Therapeutic Potential

The rigid, planar structure of the chromeno-fused thiazole core makes it an excellent scaffold for interacting with various biological targets, leading to a wide spectrum of pharmacological activities.

Biological Activity	Target/Mechanism (if known)	Representative Compounds	Reference(s)
Anti-inflammatory	Inhibition of NF-κB/IκB phosphorylation; suppression of IL-1β and IL-6 secretion.	2-amino-9H-chromeno[2,3-d]thiazol-9-ones	[1][2][13]
Anticancer	Growth inhibition of various cancer cell lines (leukemia, melanoma, breast cancer, etc.).	Chromeno[4′,3′:4,5]thiopyrano[2,3-d]thiazoles	[6][9]
Antimicrobial	Activity against bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA).	Chromene-thiazole hybrids	[5][14]
Antiviral	Inhibition of SARS-CoV-2 Main Protease (Mpro).	Chromene-thiazole derivatives with benzimidazole/benzothiazole moieties.	[10][15][16]

Mechanism of Action: Anti-inflammatory Activity

Several 2-amino-9H-chromeno[2,3-d]thiazol-9-one derivatives have demonstrated potent anti-inflammatory effects.[1][2] A key mechanism involves the suppression of the nuclear factor-kappa B (NF-κB) signaling pathway. In stimulated immune cells like macrophages, these compounds have been shown to inhibit the phosphorylation of NF-κB and its inhibitor, IκB. This action prevents the translocation of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory cytokines such as IL-1β and IL-6.[2]

Caption: Inhibition of the NF-κB inflammatory pathway.

Conclusion and Future Perspectives

The chromeno-fused thiazole core represents a privileged heterocyclic scaffold with a remarkable convergence of synthetic accessibility and diverse biological activity. The structural rigidity, planarity, and rich electronic features of this fused system provide a robust platform for the design of potent and selective therapeutic agents. Research has already demonstrated significant potential in the fields of anti-inflammatory, anticancer, and anti-infective drug discovery.

Future efforts should focus on expanding the chemical diversity around the core through innovative synthetic methodologies, exploring less common fusion patterns, and performing detailed structure-activity relationship (SAR) studies. The integration of computational chemistry, such as molecular docking and dynamics simulations, will be crucial for rational drug design and for elucidating the precise molecular interactions that underpin the biological effects of these compelling compounds.[10][15][16] As our understanding of this scaffold deepens, chromeno-fused thiazoles are poised to yield next-generation drug candidates for a variety of human diseases.

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• Al-Aizari, F. A., et al. (2023). Synthesis, X-Ray Structure Analysis, Computational Investigations, and In Vitro Biological Evaluation of New Thiazole-Based Heterocycles as Possible Antimicrobial Agents. ResearchGate. [Link][12]

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A Preliminary Investigation into the Mechanism of Action of 4H-chromeno[4,3-d]thiazol-2-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 4H-chromeno[4,3-d]thiazol-2-amine scaffold represents a compelling starting point for novel therapeutic development, belonging to a class of heterocyclic compounds known for a wide array of biological activities. Chromone derivatives have demonstrated potential as anti-inflammatory, antimicrobial, and anticancer agents.[1][2] This guide outlines a comprehensive, multi-pronged strategy for the preliminary investigation into the mechanism of action (MoA) of 4H-chromeno[4,3-d]thiazol-2-amine, from initial phenotypic screening to target deconvolution and pathway analysis. Our approach is designed to be iterative, with the findings from each experimental stage informing the next, ensuring a scientifically rigorous and efficient elucidation of the compound's biological function.

Introduction: The Therapeutic Potential of Chromene-Thiazole Hybrids

The fusion of chromene and thiazole rings creates a unique chemical architecture with significant potential for biological activity. Chromenes, bicyclic oxygen-containing heterocycles, are prevalent in nature and have been extensively studied for their pharmacological properties.[1][2] Thiazole moieties are also a common feature in many approved drugs, contributing to their diverse biological activities.[1] The combination of these two pharmacophores in 4H-chromeno[4,3-d]thiazol-2-amine suggests the possibility of novel mechanisms of action and therapeutic applications. Preliminary studies on related chromene-thiazole derivatives have indicated potential as SARS-CoV-2 Mpro inhibitors and have shown various biological activities.[3][4][5] This guide provides a systematic approach to unravel the specific MoA of the title compound.

Phase 1: Broad-Spectrum Phenotypic Screening

The initial step in characterizing a novel compound is to cast a wide net to identify its potential biological effects. Phenotypic screening, which assesses the compound's impact on whole cells or organisms, allows for the discovery of unexpected activities without a preconceived target.[6]

Rationale for Experimental Choices

A panel of diverse cell-based assays will be employed to maximize the chances of identifying a relevant biological response. The selection of these assays is guided by the known activities of related chromene and thiazole derivatives, which include anti-inflammatory, anti-proliferative, and antimicrobial effects.[1][2][7]

Experimental Protocols

2.2.1. Anti-Proliferative Assays:

• Objective: To determine if 4H-chromeno[4,3-d]thiazol-2-amine exhibits cytotoxic or cytostatic effects on cancer cell lines.

• Methodology: A panel of human cancer cell lines (e.g., A549 - lung, HeLa - cervical, HepG2 - liver) will be treated with a dose-response range of the compound (e.g., 0.1 to 100 µM) for 48-72 hours.[8] Cell viability will be assessed using an MTT or resazurin-based assay.

• Data Analysis: IC50 values (the concentration at which 50% of cell growth is inhibited) will be calculated for each cell line.

2.2.2. Anti-Inflammatory Assays:

• Objective: To evaluate the compound's ability to modulate inflammatory responses.

• Methodology: Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells will be treated with the compound. The production of nitric oxide (NO), a key inflammatory mediator, will be measured using the Griess reagent. The expression of pro-inflammatory cytokines such as TNF-α and IL-6 will be quantified by ELISA.[9]

• Data Analysis: The concentration-dependent inhibition of NO and cytokine production will be determined.

2.2.3. Antimicrobial Assays:

• Objective: To assess the compound's activity against a panel of pathogenic bacteria and fungi.

• Methodology: The minimum inhibitory concentration (MIC) will be determined using a broth microdilution method against representative Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungal strains (e.g., Candida albicans, Aspergillus niger).[7][10]

• Data Analysis: The lowest concentration of the compound that prevents visible microbial growth will be recorded as the MIC.

Data Presentation

Assay Type	Cell Line / Organism	Endpoint Measured	Potency (IC50 / MIC)
Anti-Proliferative	A549 (Lung Cancer)	Cell Viability	TBD
HeLa (Cervical Cancer)	Cell Viability	TBD
HepG2 (Liver Cancer)	Cell Viability	TBD
Anti-Inflammatory	RAW 264.7 (Macrophage)	NO Production	TBD
TNF-α Secretion	TBD
IL-6 Secretion	TBD
Antimicrobial	S. aureus (Gram-positive)	Microbial Growth	TBD
E. coli (Gram-negative)	Microbial Growth	TBD
C. albicans (Fungus)	Microbial Growth	TBD

Phase 2: Target Identification and Deconvolution

Once a consistent and potent phenotypic effect is observed, the next critical step is to identify the molecular target(s) of 4H-chromeno[4,3-d]thiazol-2-amine.[11][12] A combination of computational and experimental approaches will be employed for this purpose.

Rationale for Experimental Choices

Target identification can be approached through direct biochemical methods, genetic interactions, or computational inference.[12] We will prioritize a multi-faceted strategy to increase the likelihood of success.

Experimental Workflow

Caption: A multi-pronged workflow for target identification and validation.

Experimental Protocols

3.3.1. In Silico Target Prediction:

• Objective: To computationally predict potential protein targets based on the compound's structure.

• Methodology: The 3D structure of 4H-chromeno[4,3-d]thiazol-2-amine will be submitted to web servers like PharmMapper or SuperPred. These tools perform reverse pharmacophore mapping to identify potential binding sites on known protein structures.

• Data Analysis: A ranked list of potential targets will be generated based on the fit score.

3.3.2. Affinity Chromatography:

• Objective: To physically isolate the binding partners of the compound from a cell lysate.[13]

• Methodology: The compound will be immobilized on a solid support (e.g., sepharose beads). A cell lysate will be passed over the affinity matrix, and proteins that bind to the compound will be retained. After washing, the bound proteins will be eluted and identified by mass spectrometry.

• Data Analysis: A list of proteins that specifically interact with the compound will be generated.

3.3.3. Cellular Thermal Shift Assay (CETSA):

• Objective: To confirm target engagement in a cellular context.

• Methodology: Cells will be treated with the compound or a vehicle control. The cells will then be heated to various temperatures, and the soluble fraction of the putative target protein will be quantified by Western blotting or mass spectrometry. Ligand binding is expected to stabilize the target protein, resulting in a higher melting temperature.

• Data Analysis: A shift in the thermal denaturation curve of the target protein in the presence of the compound indicates direct binding.

Phase 3: Pathway Analysis and Mechanism Elucidation

With a validated target in hand, the focus shifts to understanding how the interaction between the compound and its target leads to the observed cellular phenotype.

Rationale for Experimental Choices

The goal is to place the target within a broader signaling pathway and to confirm that modulation of this pathway is responsible for the compound's biological activity.

Signaling Pathway Diagram (Hypothetical)

Assuming the compound has anti-inflammatory effects via inhibition of the TLR4/MAPK pathway, as has been observed for some chromene derivatives[9], the following pathway could be investigated:

Caption: Hypothetical inhibition of the TLR4/MAPK signaling pathway.

Experimental Protocols

4.3.1. Western Blot Analysis:

• Objective: To assess the phosphorylation status of key signaling proteins in the identified pathway.

• Methodology: Cells will be stimulated (e.g., with LPS) in the presence or absence of the compound. Cell lysates will be collected at various time points and subjected to Western blot analysis using antibodies specific for the phosphorylated and total forms of proteins like TAK1, IKK, IκB, and NF-κB.

• Data Analysis: The ratio of phosphorylated to total protein will be quantified to determine the effect of the compound on pathway activation.

4.3.2. Reporter Gene Assays:

• Objective: To measure the activity of transcription factors that are downstream of the target pathway.[14]

• Methodology: Cells will be transfected with a reporter construct containing a promoter with binding sites for a specific transcription factor (e.g., NF-κB) upstream of a luciferase gene. The cells will then be stimulated in the presence or absence of the compound, and luciferase activity will be measured.

• Data Analysis: A decrease in luciferase activity in the presence of the compound would indicate inhibition of the transcription factor's activity.

Conclusion

The systematic approach outlined in this guide provides a robust framework for the preliminary investigation into the mechanism of action of 4H-chromeno[4,3-d]thiazol-2-amine. By progressing from broad phenotypic screening to specific target identification and pathway analysis, researchers can efficiently and rigorously elucidate the compound's biological function. The insights gained from these studies will be invaluable for guiding future lead optimization and preclinical development efforts.

References

• A Technical Guide to Molecular Target Identification: A Framework for Novel Compounds - Benchchem. (n.d.).
• Synthesis, in vitro and in vivo evaluation of 2-aryl-4H-chromene and 3-aryl-1H-benzo[f]chromene derivatives as novel α-glucosidase inhibitors. (2019). Bioorganic & Medicinal Chemistry Letters, 29(1), 119-123.
• Target identification and mechanism of action in chemical biology and drug discovery. (2013).
• Identifying novel drug targets with computational precision. (2024). Biochemical Pharmacology, 221, 115981.
• Chromene-Thiazole Derivatives as Potential SARS-CoV-2 Mpro Inhibitors: Synthesis and Computational Studies. (2025). ACS Omega, 10(51), 62757–62774.
• Target Identification Approaches in Drug Discovery. (2021). In Chemical Biology and Drug Discovery.
• Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. (2022). International Journal of Molecular Sciences, 23(15), 8408.
• Enzyme Assays: The Foundation of Modern Drug Discovery. (2025). BellBrook Labs.
• Novel 2-phenyl-4H-chromen derivatives: synthesis and anti-inflammatory activity evaluation in vitro and in vivo. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2589–2597.
• Tailored mode-of-action assays to enhance your drug discovery process. (n.d.). Nuvisan.
• Natural Bioactive Compound Target Identification. (n.d.).
• Comparative Efficacy of Chroman Derivatives: An In Vitro and In Vivo Analysis. (n.d.). Benchchem.
• Chromene-Thiazole Derivatives as Potential SARS-CoV‑2 Mpro Inhibitors: Synthesis and Computational Studies. (2025). ACS Omega, 10(51), 62757-62774.
• Synthesis, Characterization and Biological Studies of Chromene Deriv
• Synthesis, in vitro and in silico anti-proliferative activity of 4-aryl-4H-chromene derivatives. (2025).
• Synthesis and SARS-CoV-2 main protease molecular docking studies of chromene-thiazole deriv
• bioassayR: Cross-Target Analysis of Small Molecule Bioactivity. (2016).
• What Are the Types of Biochemical Assays Used in Drug Discovery? (2025).
• Chromene-Thiazole Derivatives as Potential SARS-CoV‑2 M pro Inhibitors: Synthesis and Comput
• Synthesis of Novel Chromene Derivatives Bearing Hydrazide/Thiazol/Oxazol/Oxime Moieties as Potential Antifungal Agents. (2024). Journal of Agricultural and Food Chemistry.
• Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. (2024). RSC Advances, 14(5), 3235–3240.
• Synthesis of 2-amino-4H-chromene derivatives under microwave irradiation and their antimicrobial activity. (2014). Journal of Chemical Sciences, 126(5), 1437–1446.
• Synthesis and anti-inflammatory activities of 4H-chromene and chromeno[2,3-b]pyridine derivatives. (2016).
• Synthesis and Biological Activity of 4H-Thieno[3,2-c]Chromene Derivatives. (2025). Chemistry of Heterocyclic Compounds, 50(12), 1730–1736.

• 4H-Chromeno[4,3-d][11][12]thiazol-2-amine. (n.d.). Alfa Chemistry.

• In Vitro Antiviral Activity and Molecular Docking Analysis of Dihydropyrimidinone, Chromene and Chalcone Derivatives Against SARS-CoV-2. (2023). Trends in Sciences, 20(1), 6931.
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). Molecules, 26(5), 1449.
• Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. (2024).
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Protocols & Analytical Methods

Application Notes and Protocols for the One-Pot Synthesis of 4H-Chromeno[4,3-d]thiazol-2-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The fusion of chromene and thiazole rings into a single molecular entity has garnered significant interest in medicinal chemistry due to the diverse pharmacological activities associated with each scaffold.[1][2] This document provides a comprehensive guide to a novel, efficient one-pot, three-component synthesis of 4H-chromeno[4,3-d]thiazol-2-amine derivatives. This protocol is designed to be a robust and reliable method for generating a library of these promising heterocyclic compounds, which hold potential for applications in drug discovery and development. The presented methodology is grounded in established principles of multicomponent reactions, offering high atom economy and procedural simplicity.[3][4]

Introduction: The Scientific Imperative for Fused Heterocyclic Scaffolds

Chromenes and their derivatives are a class of oxygen-containing heterocycles widely found in natural products and are known to exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Similarly, the 2-aminothiazole moiety is a key pharmacophore present in numerous approved drugs, recognized for its diverse therapeutic applications. The strategic hybridization of these two privileged scaffolds into a fused tricyclic system, such as 4H-chromeno[4,3-d]thiazol-2-amine, is a compelling strategy in medicinal chemistry to explore new chemical space and potentially discover novel therapeutic agents with enhanced efficacy and unique mechanisms of action.

Traditional multi-step synthetic approaches to such complex heterocyclic systems are often plagued by tedious procedures, the need for purification of intermediates, and consequently, lower overall yields.[1] One-pot multicomponent reactions (MCRs) have emerged as a powerful and sustainable alternative, allowing for the construction of complex molecules from simple precursors in a single synthetic operation, thereby minimizing waste and saving time and resources.[3][5] This guide details a proposed one-pot synthesis of 4H-chromeno[4,3-d]thiazol-2-amine derivatives, a testament to the elegance and efficiency of MCRs in modern organic synthesis.

Proposed One-Pot Synthetic Protocol

This section outlines a detailed, step-by-step protocol for the one-pot synthesis of 4H-chromeno[4,3-d]thiazol-2-amine derivatives. The proposed reaction is a three-component condensation of a substituted salicylaldehyde, a cyclic ketone, and thiourea.

Materials and Reagents

Reagent/Material	Grade	Supplier
Substituted Salicylaldehyde	Reagent	Sigma-Aldrich
Cyclohexanone	Reagent	Sigma-Aldrich
Thiourea	Reagent	Sigma-Aldrich
L-Proline	Reagent	Sigma-Aldrich
Ethanol	Anhydrous	Fisher Scientific
Ethyl Acetate	HPLC Grade	Fisher Scientific
Hexane	HPLC Grade	Fisher Scientific

Instrumentation

• Round-bottom flasks

• Magnetic stirrer with heating mantle

• Reflux condenser

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer

• Mass spectrometer

Experimental Procedure

• To a 50 mL round-bottom flask, add the substituted salicylaldehyde (1.0 mmol), cyclohexanone (1.0 mmol), thiourea (1.2 mmol), and L-proline (0.1 mmol).

• Add 15 mL of anhydrous ethanol to the flask.

• Stir the reaction mixture at room temperature for 10 minutes to ensure homogeneity.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 6-8 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane (3:7) as the eluent.

• Upon completion of the reaction (disappearance of starting materials), allow the mixture to cool to room temperature.

• A solid precipitate is expected to form. Filter the solid product and wash with cold ethanol (2 x 5 mL).

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford the pure 4H-chromeno[4,3-d]thiazol-2-amine derivative.

• Characterize the final product using NMR, Mass Spectrometry, and determine its melting point.

Data Presentation: Expected Outcomes for a Model Reaction

The following table summarizes the expected quantitative data for the synthesis of a representative 4H-chromeno[4,3-d]thiazol-2-amine derivative.

Parameter	Value
Reactants
Salicylaldehyde	1.0 mmol
Cyclohexanone	1.0 mmol
Thiourea	1.2 mmol
Catalyst
L-Proline	0.1 mmol
Solvent
Ethanol	15 mL
Reaction Conditions
Temperature	78 °C (Reflux)
Time	6-8 hours
Product
Expected Yield	75-85%
Appearance	Crystalline solid

Proposed Reaction Mechanism and Scientific Rationale

The one-pot synthesis of 4H-chromeno[4,3-d]thiazol-2-amine derivatives is proposed to proceed through a domino reaction sequence involving a Knoevenagel condensation, Michael addition, and subsequent intramolecular cyclization and dehydration.

Mechanistic Pathway

The reaction is initiated by an L-proline-catalyzed Knoevenagel condensation between the substituted salicylaldehyde and cyclohexanone to form an α,β-unsaturated ketone intermediate. This is followed by a Michael addition of thiourea to the activated double bond. The resulting adduct then undergoes an intramolecular cyclization, where the amino group of the thiourea attacks the carbonyl group of the ketone, followed by dehydration to form the thiazole ring. A final intramolecular cyclization of the phenolic hydroxyl group onto the newly formed imine, followed by tautomerization, yields the final 4H-chromeno[4,3-d]thiazol-2-amine product.

Caption: Proposed reaction pathway for the one-pot synthesis.

Causality Behind Experimental Choices

• Choice of Catalyst (L-Proline): L-proline is a green and efficient organocatalyst that promotes the initial Knoevenagel condensation by forming an enamine intermediate with the cyclohexanone, thereby activating it for reaction with the aldehyde. Its use avoids harsh acidic or basic conditions.

• Choice of Solvent (Ethanol): Ethanol is a relatively environmentally benign solvent that effectively dissolves the reactants and facilitates the reaction at a moderate reflux temperature. It is also a good solvent for the crystallization of the final product.

• One-Pot Approach: The domino nature of the reaction sequence, where each subsequent step occurs in the same pot without the need for isolation of intermediates, is a key advantage. This significantly improves the overall efficiency and reduces waste generation, aligning with the principles of green chemistry.[5]

Visualization of the Experimental Workflow

The following diagram illustrates the streamlined workflow of the one-pot synthesis protocol.

Caption: Experimental workflow for the one-pot synthesis.

Conclusion and Future Perspectives

The proposed one-pot, three-component synthesis provides a practical and efficient route to a novel class of 4H-chromeno[4,3-d]thiazol-2-amine derivatives. This methodology is expected to be amenable to the generation of a diverse library of compounds for biological screening by varying the substituted salicylaldehyde and cyclic ketone components. The resulting fused heterocyclic scaffolds are promising candidates for further investigation in drug discovery programs, particularly in the areas of oncology, infectious diseases, and inflammatory disorders. Further optimization of reaction conditions and exploration of the substrate scope will be valuable avenues for future research.

References

• Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. National Institutes of Health. Available at: [Link]

• Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI. Available at: [Link]

• 2-Amino-4-(nitroalkyl)-4H-chromene-3-carbonitriles as New Cytotoxic Agents. National Institutes of Health. Available at: [Link]

• A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. MDPI. Available at: [Link]

• Thiochroman-4-ones: Synthesis and reactions. ResearchGate. Available at: [Link]

• One-Pot Synthesis of 5-Ene-4-aminothiazol-2(5H)-ones and Chromeno[2,3-d]thiazol-2-ones. ResearchGate. Available at: [Link]

• Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol- 9-ones with anti-inflammatory activity via cascade reactions. Royal Society of Chemistry. Available at: [Link]

• One‐Pot Four‐Component Synthesis of Novel Amino‐Tetrahydro‐Chromene Derivatives Anchored with Dual Triazole Moieties. National Institutes of Health. Available at: [Link]

• Recent developments in thiochromene chemistry. Royal Society of Chemistry. Available at: [Link]

• One-Pot Synthesis of 3-Tetrazolylmethyl-4H-Chromen-4-Ones via Ugi-Azide Reaction. MDPI. Available at: [Link]

• Synthesis of 2-amino-4H-chromene derivatives under microwave irradiation and their antimicrobial activity. Indian Academy of Sciences. Available at: [Link]

• Scheme 3 Reaction between thiourea and substituted aldehydes for... ResearchGate. Available at: [Link]

• Secondary amine-initiated three-component synthesis of 3,4-dihydropyrimidinones and thiones involving alkynes, aldehydes and thiourea/urea. National Institutes of Health. Available at: [Link]

• N-Substituted Ureas and Thioureas in Biginelli Reaction Promoted by Chlorotrimethylsilane: Convenient Synthesis of N1-Alkyl-, N1-Aryl-, and N1,N3-Dialkyl-3,4-Dihydropyrimidin-2(1H)-(thi)ones. Organic Chemistry Portal. Available at: [Link]

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• 5. mdpi.com [mdpi.com]

Application Note &amp; Protocol: A Proposed Copper-Catalyzed Strategy for the Synthesis of Chromeno[4,3-d]thiazole Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a detailed, application-focused guide for the synthesis of 2-amino-substituted chromeno[4,3-d]thiazoles, a heterocyclic scaffold of significant interest in medicinal chemistry. While a direct copper-catalyzed protocol for this specific isomeric framework is not yet broadly established in the literature, we present a scientifically robust, proposed synthetic strategy. This approach adapts a validated copper-promoted cascade reaction, originally developed for the synthesis of isomeric chromeno[2,3-d]thiazol-9-ones, to a more accessible coumarin-based starting material.[1][2] The core of this methodology lies in a copper-catalyzed intramolecular C-S and C-N bond formation. This guide provides a complete, step-by-step protocol, a discussion of the underlying reaction mechanism, and insights into the critical parameters for successful synthesis.

Introduction: The Significance of the Chromeno[4,3-d]thiazole Scaffold

The fusion of a chromene core with a thiazole ring creates a class of heterocyclic compounds with considerable potential in drug discovery. Chromone derivatives, which are naturally occurring compounds found in plants, are known to exhibit a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] The thiazole ring is also a well-known pharmacophore present in numerous FDA-approved drugs, valued for its diverse biological activities.[4] The combination of these two privileged scaffolds in the form of chromeno[4,3-d]thiazole amines is anticipated to yield novel molecules with unique biological profiles, making them attractive targets for screening libraries in drug development programs.

Proposed Synthetic Strategy: A Multi-Step Approach

The proposed synthesis is a three-step process commencing from the readily available 4-hydroxycoumarin. The overall workflow is depicted below.

Figure 1: Proposed workflow for the synthesis of chromeno[4,3-d]thiazole amines.

This strategy is designed to be modular, allowing for the introduction of diversity at the amine substituent in the final step.

Detailed Experimental Protocols

Step 1: Synthesis of 4-Aminocoumarin

This procedure follows established methods for the conversion of 4-hydroxycoumarin to 4-aminocoumarin.[5]

Reagents and Materials:

Reagent/Material	Supplier	Grade
4-Hydroxycoumarin	Sigma-Aldrich	98%
Phosphorus oxychloride (POCl₃)	Acros Organics	99%
Ammonium hydroxide (NH₄OH)	Fisher Scientific	28-30%
Dichloromethane (DCM)	VWR	ACS Grade
Ethanol	Decon Labs	200 Proof

Protocol:

• Chlorination: In a fume hood, to a stirred solution of 4-hydroxycoumarin (10.0 g, 61.7 mmol) in 100 mL of toluene, slowly add phosphorus oxychloride (11.4 mL, 123.4 mmol). Heat the reaction mixture to reflux for 4 hours. Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature and carefully pour it onto 200 g of crushed ice. Extract the aqueous layer with dichloromethane (3 x 100 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-chlorocoumarin as a solid.

• Amination: Dissolve the crude 4-chlorocoumarin in 150 mL of ethanol. Cool the solution in an ice bath and add ammonium hydroxide (50 mL) dropwise. Stir the reaction mixture at room temperature for 6 hours. A precipitate will form. Filter the solid, wash with cold water, and then with a small amount of cold ethanol. Dry the solid under vacuum to obtain 4-aminocoumarin.

Step 2: Proposed Synthesis of 4-Amino-3-halocoumarin

The regioselective halogenation of coumarins can be challenging. A copper-halide-promoted halogenation using N-halosuccinimide is a promising approach for achieving regioselectivity.[6]

Reagents and Materials:

Reagent/Material	Supplier	Grade
4-Aminocoumarin	(from Step 1)	-
N-Bromosuccinimide (NBS)	Alfa Aesar	99%
Copper(I) Bromide (CuBr)	Strem Chemicals	98%
Acetonitrile	Sigma-Aldrich	Anhydrous

Proposed Protocol:

• To a solution of 4-aminocoumarin (5.0 g, 31.0 mmol) in 100 mL of anhydrous acetonitrile, add N-bromosuccinimide (6.0 g, 34.1 mmol) and copper(I) bromide (0.45 g, 3.1 mmol).

• Stir the reaction mixture at 60 °C for 12 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium thiosulfate.

• Extract the mixture with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-amino-3-bromocoumarin.

Step 3: Proposed Copper-Catalyzed Synthesis of Chromeno[4,3-d]thiazole Amines

This proposed protocol is adapted from the copper-promoted cascade reaction for the synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones.[1][2]

Reagents and Materials:

Reagent/Material	Supplier	Grade
4-Amino-3-bromocoumarin	(from Step 2)	-
Secondary Amine (e.g., Piperidine)	Sigma-Aldrich	99%
Carbon Disulfide (CS₂)	Acros Organics	99%
Copper(II) Oxide (CuO)	Alfa Aesar	99%
Potassium Carbonate (K₂CO₃)	Fisher Scientific	Anhydrous
N,N-Dimethylacetamide (DMA)	Sigma-Aldrich	Anhydrous

Proposed Protocol:

• In a sealed reaction vessel, combine 4-amino-3-bromocoumarin (1.0 mmol), the desired secondary amine (1.2 mmol), copper(II) oxide (0.2 mmol), and potassium carbonate (1.5 mmol) in 5 mL of anhydrous N,N-dimethylacetamide.

• Add carbon disulfide (1.5 mmol) to the mixture.

• Seal the vessel and heat the reaction mixture to 130 °C for 4-6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic solids.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to obtain the target chromeno[4,3-d]thiazole amine.

Proposed Reaction Mechanism

The proposed mechanism for the final copper-catalyzed cyclization is a cascade process involving the formation of a dithiocarbamate salt, followed by an Ullmann-type coupling and subsequent intramolecular cyclization.

Figure 2: Proposed mechanistic pathway for the copper-catalyzed synthesis.

Initially, the secondary amine reacts with carbon disulfide in the presence of a base to form a dithiocarbamate salt.[2] This salt then undergoes a copper-mediated Ullmann coupling with the 4-amino-3-bromocoumarin.[2] The resulting intermediate then undergoes an intramolecular nucleophilic addition of the 4-amino group onto the thiocarbonyl carbon, followed by elimination to yield the final chromeno[4,3-d]thiazole amine product.[2]

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low yield in Step 2 (Halogenation)	Incomplete reaction or side product formation.	Optimize reaction time and temperature. Screen different copper(I) catalysts (e.g., CuI, CuCl).
Low yield in Step 3 (Cyclization)	Inefficient Ullmann coupling or decomposition of intermediates.	Screen different copper sources (e.g., CuI, Cu₂O). Optimize the base and solvent. Increase the reaction temperature if necessary, but monitor for decomposition.
Difficulty in purification	Co-elution of starting materials or byproducts.	Optimize the mobile phase for column chromatography. Consider recrystallization as an alternative purification method.

Conclusion

This application note provides a comprehensive, albeit proposed, guide for the synthesis of chromeno[4,3-d]thiazole amines. By adapting a known copper-catalyzed cascade reaction, this protocol offers a plausible and efficient route to this valuable heterocyclic scaffold. The modularity of the final step allows for the creation of a diverse library of compounds for biological screening. Further experimental validation and optimization of this proposed route are encouraged to establish it as a standard method in the field.

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Application Notes &amp; Protocols for the Synthesis of Substituted Chromenothiazole Compounds

Introduction

The fusion of heterocyclic rings is a cornerstone of modern medicinal chemistry, often leading to the discovery of novel molecular scaffolds with enhanced pharmacological profiles. Among these, the chromenothiazole core represents a privileged structure, integrating the biologically significant chromone and thiazole moieties. Chromone (4H-chromen-4-one) derivatives are ubiquitous in nature and are known for a wide array of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties.[1][2] The thiazole ring, another critical pharmacophore, is a component of many natural products and synthetic drugs.[3] The resultant chromenothiazole scaffold has therefore attracted considerable attention as a template for the design of new therapeutic agents.

This guide provides an in-depth exploration of selected, field-proven protocols for the synthesis of substituted chromenothiazole derivatives. We will move beyond simple procedural lists to dissect the underlying mechanisms and rationale for experimental choices. The protocols detailed herein are selected for their efficiency, versatility, and robustness, covering modern techniques such as cascade reactions and multicomponent syntheses, as well as adaptations of classical methods. The aim is to equip researchers, scientists, and drug development professionals with the technical knowledge and practical steps required to construct these valuable heterocyclic systems.

Protocol 1: Copper-Promoted Cascade Synthesis of 2-Amino-9H-chromeno[2,3-d]thiazol-9-ones

This protocol describes a highly efficient, copper-promoted three-component cascade reaction for the synthesis of 2-amino substituted chromenothiazoles. This method is notable for its operational simplicity and good to moderate yields, providing a direct route to a scaffold with demonstrated anti-inflammatory potential.[1][2]

Expertise & Experience: Mechanistic Rationale

The elegance of this protocol lies in its cascade nature, where multiple bond-forming events occur in a single pot. The reaction is initiated by the in situ formation of a dithiocarbamate salt from a secondary amine and carbon disulfide in the presence of a base. This nucleophilic salt then participates in a copper-mediated Ullmann coupling reaction with a 2-amino-3-iodochromone substrate. The choice of a copper catalyst is critical here, as it facilitates the C-S bond formation. Following the coupling, the key intramolecular cyclization occurs: the amino group at the C-2 position of the chromone core performs a nucleophilic attack on the thiocarbonyl carbon. The final step is the elimination of hydrogen sulfide, which drives the reaction towards the stable, aromatic thiazole ring, yielding the desired tricyclic product.[1][2]

Visualization: Reaction Workflow

Caption: Workflow for Copper-Promoted Cascade Synthesis.

Experimental Protocol

• Reagent Preparation: To a sealed reaction tube, add 2-amino-3-iodo-4H-chromen-4-one (1.0 eq.), copper(II) oxide (0.2 eq.), and potassium carbonate (2.0 eq.).

• Solvent Addition: Add N,N-Dimethylformamide (DMF) to the tube to achieve a suitable concentration (e.g., 0.2 M).

• Reactant Addition: Add the secondary amine (1.5 eq.) followed by carbon disulfide (2.0 eq.) to the reaction mixture.

• Reaction Conditions: Seal the tube and heat the reaction mixture at 110 °C for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 2-amino-9H-chromeno[2,3-d]thiazol-9-one derivative.[1][2]

Data Presentation: Substrate Scope

Entry	R¹ (on Chromone)	R² (Amine)	Yield (%)
1	H	Morpholine	75%
2	6-Cl	Piperidine	71%
3	6-Me	Diethylamine	68%
4	7-OMe	Pyrrolidine	78%
5	5-F	Morpholine	50%
6	5-Br	Piperidine	48%
Note: Reactions for C-5 substituted chromones required adjusted conditions (90 °C, 4 hours) to improve yields due to potential side reactions.[1]

Protocol 2: One-Pot, Catalyst-Free Synthesis of Chromeno[2,3-d]thiazol-2-ones

This protocol outlines an environmentally benign, one-pot, three-component synthesis of 9-Phenyl-3,9-dihydro-chromeno[2,3-d]thiazol-2-one derivatives. The key advantages of this method are its catalyst-free nature, short reaction times, and high yields, making it an excellent example of green chemistry principles applied to heterocyclic synthesis.[4][5]

Expertise & Experience: Mechanistic Rationale

This multicomponent reaction (MCR) proceeds through a domino sequence. The reaction is believed to initiate with a Knoevenagel condensation between the aromatic aldehyde and the active methylene group of thiazolidine-2,4-dione to form an arylidene intermediate. Subsequently, a Michael addition of the phenol to this activated alkene occurs. The final step involves an intramolecular cyclization and dehydration, facilitated by heating, to form the chromene ring and furnish the final tricyclic product. The absence of a catalyst is a significant advantage, reducing cost and simplifying purification. The optimal reaction temperature was found to be 60 °C.[4]

Visualization: Reaction Workflow

Caption: Workflow for One-Pot Chromenothiazolone Synthesis.

Experimental Protocol

• Mixing Reactants: In a round-bottom flask, combine thiazolidine-2,4-dione (1.0 mmol), the desired aromatic aldehyde (1.0 mmol), and the substituted phenol (1.2 mmol).

• Reaction Conditions: Heat the mixture at 60 °C with stirring for the time specified in the table below (typically 1-2 hours).

• Monitoring: Monitor the reaction's progress by TLC until the starting materials are consumed.

• Isolation: Upon completion, cool the reaction mixture to room temperature. Add ethanol to the solidified mass and stir for 10-15 minutes.

• Purification: Collect the precipitated solid product by filtration, wash with cold ethanol, and dry to obtain the pure 9-aryl-3,9-dihydro-chromeno[2,3-d]thiazol-2-one derivative.[4]

Data Presentation: Substrate Scope

Entry	Aldehyde (Ar-CHO)	Phenol	Time (h)	Yield (%)
1	Benzaldehyde	Phenol	1.0	95%
2	4-Cl-Benzaldehyde	Phenol	1.5	92%
3	4-NO₂-Benzaldehyde	Phenol	1.0	96%
4	4-MeO-Benzaldehyde	Phenol	2.0	90%
5	Benzaldehyde	4-Cresol	1.5	93%
6	Benzaldehyde	4-Cl-Phenol	1.5	91%

Protocol 3: Hantzsch-Type Synthesis of Substituted Chromenothiazoles

The Hantzsch thiazole synthesis is a foundational method for constructing the thiazole ring.[6][7] This protocol adapts the classical Hantzsch reaction to create chromenothiazole derivatives through the condensation of a 3-(bromoacetyl)-coumarin derivative with a thiourea or thioamide. This approach is valued for its reliability and the ability to introduce diverse substituents on the thiazole ring.

Expertise & Experience: Mechanistic Rationale

The reaction follows the well-established Hantzsch mechanism.[6] It begins with the nucleophilic attack of the sulfur atom of the thiourea onto the electrophilic carbon of the α-bromoketone (the 3-(bromoacetyl)-coumarin). This forms a thioether intermediate. Subsequently, an intramolecular cyclization occurs via the attack of the nitrogen atom onto the carbonyl carbon of the original ketone moiety. The final step is a dehydration of the resulting thiazoline intermediate, which leads to the formation of the aromatic 2-aminothiazole ring fused to the chromene scaffold. The use of a reusable, green catalyst like silica-supported tungstosilisic acid can enhance yields and shorten reaction times.[6]

Visualization: Reaction Workflow

Caption: Workflow for Hantzsch-Type Chromenothiazole Synthesis.

Experimental Protocol

• Reactant Mixture: In a suitable flask, dissolve 3-(bromoacetyl)-4-hydroxy-2H-pyran-2-one derivative (1.0 mmol) and thiourea (1.0 mmol) in a mixture of ethanol and water (50/50, v/v).

• Catalyst Addition (Optional but Recommended): Add a catalytic amount of silica-supported tungstosilisic acid (SiW.SiO₂).

• Reaction Conditions:

  • Conventional Heating: Reflux the mixture at 65 °C for 1-2 hours.

  • Ultrasonic Irradiation: Alternatively, irradiate the mixture in an ultrasonic bath at room temperature for 15-30 minutes for an accelerated, greener process.[6]

• Monitoring: Track the reaction's completion using TLC.

• Isolation: Cool the reaction mixture. If a precipitate forms, collect it by filtration. If not, reduce the solvent volume under vacuum and add cold water to induce precipitation.

• Purification: Wash the solid product with water and a small amount of cold ethanol. Recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure chromenothiazole derivative.

Data Presentation: Comparison of Conditions

Entry	Aldehyde (for MCR variant)	Method	Time	Yield (%)
1	Benzaldehyde	Conventional	90 min	85%
2	Benzaldehyde	Ultrasonic	15 min	90%
3	4-Cl-Benzaldehyde	Conventional	120 min	82%
4	4-Cl-Benzaldehyde	Ultrasonic	20 min	88%
5	4-MeO-Benzaldehyde	Conventional	100 min	80%
6	4-MeO-Benzaldehyde	Ultrasonic	18 min	86%
Data adapted from a multicomponent Hantzsch synthesis variant for thiazoles.[6]

References

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Application of 4H-Chromeno[4,3-d]thiazol-2-amine in Anti-Inflammatory Research: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive overview of the application of 4H-chromeno[4,3-d]thiazol-2-amine and its derivatives in anti-inflammatory research. It is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this novel heterocyclic scaffold. This document delves into the mechanistic underpinnings of its anti-inflammatory effects and provides detailed protocols for its evaluation in both in vitro and in vivo models.

Introduction: The Promise of a Fused Heterocyclic Scaffold

Inflammation is a complex biological response to harmful stimuli, but its dysregulation is a key driver of numerous chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The chromone and thiazole moieties are privileged structures in medicinal chemistry, known to exhibit a wide range of pharmacological activities. The fusion of these two rings into the 4H-chromeno[4,3-d]thiazol-2-amine scaffold creates a unique chemical entity with significant potential for the development of novel anti-inflammatory agents. Recent studies on structurally similar compounds, such as 2-amino-9H-chromeno[2,3-d]thiazol-9-ones, have demonstrated potent anti-inflammatory activities, suggesting that this core structure is a promising starting point for drug discovery programs.[1][2]

Unraveling the Mechanism of Action: Key Signaling Pathways

The anti-inflammatory effects of 4H-chromeno[4,3-d]thiazol-2-amine and its analogs are believed to be multifactorial, targeting key nodes in the inflammatory cascade. Based on research into related chromene and thiazole derivatives, the primary mechanisms of action likely involve the modulation of the following pathways:

• Inhibition of Pro-inflammatory Cytokine Production: A crucial aspect of the inflammatory response is the production of signaling molecules called cytokines. Derivatives of the chromenothiazole scaffold have been shown to inhibit the release of key pro-inflammatory cytokines such as Interleukin-1β (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis Factor-α (TNF-α).[1][3] This inhibition is critical as these cytokines amplify the inflammatory cascade and contribute to tissue damage.

• Modulation of the NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Upon activation by inflammatory stimuli, NF-κB translocates to the nucleus and induces the expression of a wide array of pro-inflammatory genes, including those for cytokines and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Evidence suggests that chromenothiazole derivatives can suppress the phosphorylation of key proteins in the NF-κB pathway, thereby preventing its activation and downstream inflammatory effects.[2]

• Interference with the TLR4/MAPK Signaling Pathway: Toll-like receptor 4 (TLR4) is a key pattern recognition receptor that recognizes lipopolysaccharide (LPS) from Gram-negative bacteria, a potent inflammatory trigger. Activation of TLR4 initiates a signaling cascade involving Mitogen-Activated Protein Kinases (MAPKs), which in turn activates transcription factors like NF-κB. Certain 2-phenyl-4H-chromen-4-one derivatives have been shown to suppress LPS-induced inflammation by inhibiting the TLR4/MAPK pathway.[3]

• Inhibition of Cyclooxygenase-2 (COX-2) and 5-Lipoxygenase (5-LOX): COX-2 and 5-LOX are key enzymes in the arachidonic acid cascade, leading to the production of pro-inflammatory prostaglandins and leukotrienes, respectively. Several chromene and thiazole derivatives have demonstrated inhibitory activity against these enzymes, suggesting a potential mechanism for reducing pain and inflammation.[4][5][6][7][8]

Visualizing the Anti-Inflammatory Mechanism

Caption: Proposed mechanism of anti-inflammatory action.

Application Notes and Protocols

This section provides detailed, step-by-step methodologies for evaluating the anti-inflammatory potential of 4H-chromeno[4,3-d]thiazol-2-amine and its derivatives.

Part 1: In Vitro Assays

These assays are essential for initial screening and mechanistic studies.

Rationale: It is crucial to determine the non-toxic concentration range of the test compound before evaluating its anti-inflammatory activity. The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a reliable indicator of cell viability.

Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the test compound (e.g., 0.1, 1, 10, 50, 100 µM) for 24 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Rationale: Inducible nitric oxide synthase (iNOS) produces large amounts of nitric oxide (NO) during inflammation. Measuring the inhibition of NO production in LPS-stimulated macrophages is a common method to screen for anti-inflammatory activity.

Protocol:

• Cell Culture and Seeding: Follow steps 1 and 2 from the MTT assay protocol.

• Pre-treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce NO production. Include a negative control (no LPS) and a positive control (LPS alone).

• Griess Reagent: Mix 50 µL of the cell culture supernatant with 50 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubation and Measurement: Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Rationale: To directly measure the inhibitory effect of the compound on the production of key pro-inflammatory cytokines like TNF-α and IL-6.

Protocol:

• Cell Culture, Seeding, and Treatment: Follow steps 1-3 from the NO production assay.

• Supernatant Collection: After 24 hours of incubation, collect the cell culture supernatant.

• ELISA: Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Generate a standard curve and calculate the concentration of each cytokine. Determine the percentage of inhibition compared to the LPS-stimulated control.

Compound	Assay	Cell Line	IC₅₀ (µM)	Reference
Derivative c12	IL-1β Inhibition	RAW264.7	8.19	[1]
Derivative c12	IL-6 Inhibition	RAW264.7	10.72	[1]
Diacerein (Control)	IL-1β Inhibition	RAW264.7	26.43	[1]

Rationale: To investigate the effect of the compound on the key signaling proteins involved in the NF-κB and MAPK pathways.

Protocol:

• Cell Culture and Treatment: Culture and treat RAW 264.7 cells with the test compound and/or LPS for a specified time (e.g., 30-60 minutes for phosphorylation events).

• Protein Extraction: Lyse the cells and extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE, transfer them to a PVDF membrane, and probe with primary antibodies against phosphorylated and total forms of p65 (NF-κB), IκBα, p38, ERK, and JNK.

• Detection: Use HRP-conjugated secondary antibodies and an ECL detection system to visualize the protein bands.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizing the Experimental Workflow

Caption: A streamlined workflow for evaluating anti-inflammatory compounds.

Part 2: In Vivo Models

These models are crucial for evaluating the efficacy of the compound in a whole-organism setting.

Rationale: This is a classic and widely used model of acute inflammation to assess the in vivo anti-inflammatory activity of new compounds.

Protocol:

• Animals: Use male Wistar rats or Swiss albino mice.

• Grouping: Divide the animals into groups: a control group (vehicle), a standard drug group (e.g., indomethacin), and test groups receiving different doses of the 4H-chromeno[4,3-d]thiazol-2-amine derivative.

• Drug Administration: Administer the test compound and standard drug orally or intraperitoneally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Rationale: This model mimics systemic inflammation and allows for the evaluation of the compound's effect on circulating pro-inflammatory cytokines.

Protocol:

• Animals: Use male C57BL/6 mice.

• Grouping and Drug Administration: Similar to the paw edema model.

• LPS Injection: Inject LPS (e.g., 1 mg/kg) intraperitoneally.

• Sample Collection: Collect blood samples at different time points (e.g., 2, 6, and 24 hours) after LPS injection.

• Cytokine Analysis: Measure the levels of TNF-α, IL-6, and other relevant cytokines in the serum using ELISA.

• Data Analysis: Compare the cytokine levels in the treated groups to the LPS-injected control group.

Conclusion and Future Directions

The 4H-chromeno[4,3-d]thiazol-2-amine scaffold represents a promising starting point for the development of novel anti-inflammatory therapeutics. The protocols outlined in this guide provide a robust framework for the comprehensive evaluation of these compounds, from initial in vitro screening to in vivo validation. Future research should focus on elucidating the precise molecular targets of these compounds and optimizing their pharmacokinetic and pharmacodynamic properties to identify lead candidates for further preclinical and clinical development. The multifaceted mechanism of action, targeting key inflammatory pathways, suggests that this class of compounds may offer a significant advantage over existing anti-inflammatory drugs.

References

• Tan, J., He, Y., Lin, Y., Zhong, Y., He, S., Zuo, J., & Yang, C. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3-iodochromones with amines and carbon disulfide. RSC Advances, 14(5), 3245-3250. [Link]

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Application Notes and Protocols for the Antimicrobial Evaluation of 4H-chromeno[4,3-d]thiazol-2-amine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Chromene-Thiazole Scaffolds

The increasing prevalence of antimicrobial resistance necessitates the discovery and development of novel therapeutic agents.[1][2] Chromone (4H-chromen-4-one) derivatives, heterocyclic compounds abundant in plants, have demonstrated a wide array of pharmacological activities, including antimicrobial, antifungal, antiviral, and anti-inflammatory properties.[3][4] The fusion of a chromone backbone with a thiazole ring, another pharmacologically significant heterocycle found in drugs like the antibacterial sulfathiazole and the antifungal dimazole, presents a promising strategy for the development of new and effective antimicrobial agents.[4] This guide provides a comprehensive overview of the synthetic approaches and detailed protocols for evaluating the antimicrobial efficacy of 4H-chromeno[4,3-d]thiazol-2-amine and its derivatives.

Synthesis of Chromeno-Thiazole Derivatives

The synthesis of chromeno-thiazole derivatives can be achieved through various strategies, often involving multi-component reactions. A common approach involves the reaction of a substituted chromone with a thiazole precursor. For instance, 2-amino-9H-chromeno[2,3-d]thiazol-9-ones have been synthesized via a copper-promoted cascade reaction of 2-amino-3-iodo-4H-chromen-4-ones with secondary amines and carbon disulfide.[3][4] Another method involves the Hantzsch reaction between 3-(2-bromoacetyl)-4-hydroxy-chromene-2-one and thiourea derivatives to yield 2-aminothiazole derivatives of 4-hydroxy-chromene-2-one.[5][6]

Generalized Synthetic Protocol:

The following is a generalized, illustrative protocol for the synthesis of a chromeno-thiazole scaffold, inspired by published methods.[3][4][5][6]

Step 1: Synthesis of the Chromone Intermediate.

• This step typically involves the synthesis of a reactive chromone precursor, such as a 3-haloacetyl-4-hydroxychromen-2-one or a 2-amino-3-iodochromone. The specific starting materials and reaction conditions will depend on the desired final product.

Step 2: Cyclization with a Thiazole Precursor.

• The chromone intermediate is then reacted with a suitable thiazole-forming reagent, such as a thiourea or a thioamide derivative.

• The reaction is often carried out in a suitable solvent (e.g., ethanol, DMF) and may require a catalyst (e.g., a base or a metal catalyst like copper oxide) and elevated temperatures.[3][4]

Step 3: Purification and Characterization.

• The resulting solid is filtered, dried, and purified, typically by recrystallization from an appropriate solvent.

• The structure of the synthesized compound should be confirmed using spectroscopic methods such as IR, 1H-NMR, 13C-NMR, and mass spectrometry.[5][6][7]

Antimicrobial Activity Evaluation: Protocols and Methodologies

The antimicrobial potential of 4H-chromeno[4,3-d]thiazol-2-amine and its analogs can be assessed using standardized in vitro methods. The following protocols are based on widely accepted techniques for antimicrobial susceptibility testing.[8][9][10]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Synthesized 4H-chromeno[4,3-d]thiazol-2-amine derivatives

• Bacterial and/or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Standard antimicrobial agents (e.g., ciprofloxacin for bacteria, fluconazole for fungi) as positive controls

• Sterile DMSO for dissolving compounds

• Spectrophotometer

Procedure:

• Preparation of Stock Solutions: Dissolve the synthesized compounds and standard drugs in sterile DMSO to a high concentration (e.g., 10 mg/mL).

• Preparation of Inoculum: Culture the microbial strains overnight. Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL for bacteria). Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 105 CFU/mL in the test wells.

• Serial Dilution in Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the compound stock solution to the first well of a row and perform a two-fold serial dilution by transferring 100 µL to the subsequent wells.

  • The final volume in each well will be 100 µL after the addition of the inoculum.

• Inoculation: Add 100 µL of the prepared microbial inoculum to each well.

• Controls:

  • Positive Control: Wells containing a standard antimicrobial agent.

  • Negative Control (Growth Control): Wells containing only broth and inoculum.

  • Sterility Control: Wells containing only broth.

  • Solvent Control: Wells containing broth, inoculum, and the highest concentration of DMSO used.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Protocol 2: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This assay determines the lowest concentration of an antimicrobial agent that kills a microorganism.

Procedure:

• Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

• Spot-plate the aliquot onto a sterile agar plate (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubate the plates under the same conditions as the MIC assay.

• The MBC/MFC is the lowest concentration of the compound that results in no microbial growth on the subculture plates.

Data Presentation

Summarize the quantitative data from the MIC and MBC/MFC assays in a clear and structured table for easy comparison.

Compound	Test Organism	MIC (µg/mL)	MBC/MFC (µg/mL)
4H-chromeno[4,3-d]thiazol-2-amine	S. aureus
E. coli
C. albicans
Derivative 1	S. aureus
E. coli
C. albicans
Ciprofloxacin	S. aureus
E. coli
Fluconazole	C. albicans

Proposed Mechanism of Action

The antimicrobial mechanism of chromeno-thiazole derivatives is likely multifaceted. Thiazole-containing compounds are known to interfere with various cellular processes in microorganisms.[1][2] Benzothiazole derivatives, for example, have been reported to inhibit enzymes such as DNA gyrase, dihydropteroate synthase, and peptide deformylase.[1] It is plausible that 4H-chromeno[4,3-d]thiazol-2-amine and its analogs could exert their antimicrobial effects by targeting similar essential bacterial enzymes. Another potential mechanism could involve the disruption of the bacterial cell membrane or inhibition of peptidoglycan synthesis.[11][12]

Visualizing Experimental Workflows and Potential Mechanisms

Experimental Workflow for Antimicrobial Susceptibility Testing

Caption: Workflow for MIC and MBC/MFC determination.

Hypothesized Antimicrobial Mechanism of Action

Caption: Hypothesized antimicrobial targets.

Conclusion

The chromeno-thiazole scaffold represents a promising avenue for the discovery of novel antimicrobial agents. The protocols outlined in this guide provide a robust framework for the synthesis and systematic evaluation of the antimicrobial properties of 4H-chromeno[4,3-d]thiazol-2-amine and its derivatives. Rigorous and standardized testing is crucial for identifying lead compounds with potent activity against clinically relevant pathogens, thereby contributing to the development of next-generation antimicrobial therapies.

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• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Upd

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• (PDF) Synthesis and In Vitro Antimicrobial Activity of 3-(5-((2-Oxo-2H-Chromen-4-yl)Thio)-4-Phenyl-Thiazol-2-yl)-2-Substitutedphenyl Thiazolidin-4-One. (URL: [Link])

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Application Notes and Protocols: Evaluating the In Vitro Anticancer Activity of 4H-Chromeno[4,3-d]thiazol-2-amine Derivatives

Introduction: The Therapeutic Promise of Chromenothiazoles

The fusion of privileged heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, aimed at creating novel molecular architectures with enhanced biological activity. The 4H-chromeno[4,3-d]thiazol-2-amine framework represents such a promising construct. It combines the chromone nucleus, a scaffold found in numerous natural products with diverse pharmacological properties including anti-inflammatory and anticancer effects, with the 2-aminothiazole moiety, a key pharmacophore present in clinically approved drugs like the anticancer agent Dasatinib[1][2].

Recent studies have highlighted the potential of chromeno[4′,3′:4,5]thiopyrano[2,3-d]thiazole derivatives, a related class of compounds, which demonstrate potent cytostatic and cytotoxic effects across a wide range of human cancer cell lines, including leukemia, ovarian, renal, and breast cancers[3]. These findings underscore the rationale for investigating the broader class of chromenothiazole derivatives as potential anticancer therapeutics.

This guide provides a comprehensive, field-proven set of application notes and detailed protocols designed to enable researchers to systematically evaluate the in vitro anticancer activity of novel 4H-chromeno[4,3-d]thiazol-2-amine derivatives. The methodologies described herein cover the essential assays for determining cytotoxicity and elucidating the underlying mechanisms of action, such as apoptosis induction and cell cycle arrest.

Part 1: Primary Screening - Assessment of Cytotoxicity

The initial step in evaluating any potential anticancer agent is to determine its dose-dependent effect on cancer cell viability. The MTT assay is a robust, sensitive, and widely adopted colorimetric method for this purpose[4].

Principle of the MTT Assay

The assay's principle is rooted in cellular metabolic activity. In viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into insoluble purple formazan crystals. The quantity of formazan produced is directly proportional to the number of metabolically active, and therefore viable, cells[4]. By solubilizing these crystals and measuring the absorbance of the resulting solution, we can quantify cell viability and determine the cytotoxic potential of the test compounds[5].

Experimental Protocol: MTT Cytotoxicity Assay

This protocol is optimized for adherent cancer cell lines in a 96-well plate format.

Materials:

• Cancer cell lines of interest (e.g., MCF-7, A549, HepG2, OVCAR-4).

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin).

• 4H-chromeno[4,3-d]thiazol-2-amine derivatives (stock solutions in DMSO).

• MTT solution (5 mg/mL in sterile PBS).

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl).

• 96-well flat-bottom sterile plates.

• Multichannel pipette and microplate reader.

Procedure:

• Cell Seeding: Harvest cells from exponential phase culture. Perform a cell count and dilute to the optimal seeding density (determined empirically for each cell line, typically 5,000-10,000 cells/well). Seed 100 µL of the cell suspension into each well of a 96-well plate[4]. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the chromenothiazole derivatives in complete culture medium. After 24 hours, carefully remove the old medium from the wells and add 100 µL of medium containing the various concentrations of the test compounds.

  • Causality: It is critical to include proper controls. An "untreated control" (medium only) represents 100% viability, while a "vehicle control" (medium with the highest concentration of DMSO used for the test compounds) accounts for any solvent-induced toxicity[4]. A "blank control" (medium without cells) is used for background subtraction.

• Incubation: Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: Following incubation, add 10 µL of the 5 mg/mL MTT labeling reagent to each well (final concentration 0.5 mg/mL). Incubate for 2-4 hours at 37°C.

  • Expert Insight: During this period, only viable cells will metabolize the MTT, forming visible purple formazan crystals. The incubation time can be optimized based on the metabolic rate of the cell line.

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals[6].

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.

Data Analysis and Presentation:

• Subtract the average absorbance of the blank wells from all other readings.

• Calculate the Percentage Viability for each concentration using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

• Plot % Viability against the log of the compound concentration to generate a dose-response curve.

• Use non-linear regression analysis to calculate the IC₅₀ (half-maximal inhibitory concentration) value, which is the concentration of the compound required to inhibit cell growth by 50%.

Table 1: Example Cytotoxicity Data for Chromenothiazole Derivatives

Compound	Cell Line	IC₅₀ (µM)	GI₅₀ (µM)
Derivative A	OVCAR-4 (Ovarian)	29.5[7]	-
Derivative B	SR (Leukemia)	-	0.676[7]
Derivative B	786-0 (Renal)	-	0.696[7]
Derivative B	A498 (Renal)	-	0.528[7]
Derivative B	BT-549 (Breast)	-	0.666[7]
Derivative C	MCF-7 (Breast)	2.57[8]	-
Derivative C	HepG2 (Liver)	7.26[8]	-
Doxorubicin	MCF-7 (Breast)	~0.5	~0.5

Note: Data presented are illustrative examples based on published findings for related thiazole derivatives to demonstrate typical reporting formats. GI₅₀ (50% Growth Inhibition) is another common metric from larger screens like the NCI-60 panel.

Part 2: Mechanistic Elucidation

Once a compound demonstrates significant cytotoxicity, the next critical step is to understand how it kills cancer cells. The following protocols are designed to investigate whether the compounds induce programmed cell death (apoptosis) and/or interfere with the cell division cycle.

Caption: Overall Experimental Workflow for In Vitro Evaluation.

Protocol 2.1: Apoptosis Detection by Annexin V / Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells. During early apoptosis, a phospholipid called phosphatidylserine (PS), normally located on the inner leaflet of the plasma membrane, translocates to the outer surface[9][10]. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and used to label these early apoptotic cells[11]. Propidium Iodide (PI) is a fluorescent DNA-binding dye that is excluded by the intact membranes of live and early apoptotic cells. It can only enter cells in late apoptosis or necrosis where membrane integrity is compromised[9].

Procedure:

• Cell Treatment: Seed 1-2 x 10⁵ cells per well in a 6-well plate and treat with the chromenothiazole derivative (e.g., at its IC₅₀ concentration) for a predetermined time (e.g., 24 hours). Include an untreated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine them with the cells from the supernatant to ensure all dead cells are included in the analysis[12].

• Washing: Centrifuge the cell suspension (e.g., at 300 x g for 5 minutes), discard the supernatant, and wash the cells once with cold PBS[11]. This removes residual media that can interfere with staining.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL[13].

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution to the cell suspension[10][13]. Gently vortex the tube.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark[11].

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry[13].

  • FITC Signal (Annexin V): Detects early and late apoptotic cells.

  • PE or PerCP Signal (PI): Detects late apoptotic and necrotic cells.

Interpreting the Results:

• Annexin V (-) / PI (-): Live, healthy cells.

• Annexin V (+) / PI (-): Early apoptotic cells[13].

• Annexin V (+) / PI (+): Late apoptotic or necrotic cells[13].

• Annexin V (-) / PI (+): Necrotic cells (rarely seen, often indicates primary necrosis).

Caption: Key Events in Apoptosis Detected by Annexin V/PI Assay.

Protocol 2.2: Cell Cycle Analysis by PI Staining

Principle: Cell cycle analysis is used to determine if a compound halts cell proliferation at a specific phase of the cell cycle (G0/G1, S, or G2/M). The method relies on the stoichiometric binding of a fluorescent dye, like Propidium Iodide (PI), to DNA[14]. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and cells in the S (synthesis) phase have an intermediate amount[15]. By measuring the fluorescence intensity of a population of cells using flow cytometry, one can generate a histogram that reveals the percentage of cells in each phase[16].

Procedure:

• Cell Treatment: Seed and treat cells as described for the apoptosis assay.

• Cell Harvesting: Harvest cells (including supernatant) and wash once with PBS.

• Fixation: Resuspend the cell pellet and add ice-cold 70% ethanol dropwise while gently vortexing. This permeabilizes the cells and fixes them. Fix on ice for at least 2 hours or at -20°C overnight[16].

  • Causality: Ethanol fixation is preferred for DNA content analysis as it preserves DNA integrity and yields consistent fluorescence intensity[14].

• Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in a staining buffer containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL)[16].

  • Expert Insight: RNase A is crucial because PI can also bind to double-stranded RNA; this step ensures that the signal comes exclusively from DNA[14].

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Analysis: Analyze the samples on a flow cytometer, collecting data on a linear scale to best resolve the 2n and 4n DNA content peaks[16].

Caption: Logic of Cell Cycle Analysis via DNA Content.

Protocol 2.3: Western Blot Analysis of Apoptosis Markers

Principle: Western blotting allows for the detection of specific proteins to confirm the molecular events of apoptosis. Key markers include caspases (the executioners of apoptosis) and Poly (ADP-ribose) polymerase-1 (PARP-1)[17]. Caspases are synthesized as inactive pro-enzymes and are cleaved during apoptosis to become active[18]. A key executioner, Caspase-3, cleaves PARP-1, a DNA repair enzyme. Therefore, detecting the cleaved forms of Caspase-3 and PARP-1 is a hallmark of apoptosis induction[19].

Procedure:

• Protein Extraction: Treat cells with the chromenothiazole derivative, harvest, and lyse them in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature protein samples and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in TBST (Tris-buffered saline with Tween-20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for the proteins of interest (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-PARP, anti-cleaved PARP, and a loading control like anti-β-actin).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: After further washing, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. The intensity of the bands corresponding to cleaved proteins should increase in treated samples compared to controls.

Conclusion and Forward Outlook

By systematically applying the protocols detailed in this guide—from initial cytotoxicity screening with the MTT assay to mechanistic investigations using flow cytometry and Western blotting—researchers can build a comprehensive in vitro profile of novel 4H-chromeno[4,3-d]thiazol-2-amine derivatives. A compound that demonstrates a low IC₅₀ value, a clear induction of apoptosis (increase in Annexin V+ cells), a specific cell cycle arrest, and confirmation of caspase and PARP cleavage presents a strong candidate for further preclinical development. This structured approach ensures the generation of reliable, reproducible data essential for advancing promising new chemical entities toward the goal of innovative cancer therapeutics.

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• PMC - NIH. (n.d.). Assaying cell cycle status using flow cytometry. [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. [Link]

• iGEM. (n.d.). Annexin V-FITC Assay Protocol for Annexin V-FITC Apoptosis Staining/Detection Kit. [Link]

• dx.doi.org. (2018). Apoptosis detection protocol using the Annexin-V and PI kit. [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

• University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. [Link]

• PubMed - NIH. (n.d.). Determination of Caspase Activation by Western Blot. [Link]

• Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry. [Link]

• Wikipedia. (n.d.). Cell cycle analysis. [Link]

• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. [Link]

• ResearchGate. (2014). Which proteins expression should I check by western blot for confirmation of apoptosis?. [Link]

• ScienceRise: Pharmaceutical Science. (2025). SYNTHESIS, STRUCTURAL CHARACTERIZATION AND ANTITUMOR ACTIVITY OF NEW CHROMENO[4′,3′:4,5]THIOPYRANO[2,3-d]THIAZOLE DERIVATIVE. [Link]

• ScienceRise: Pharmaceutical Science. (2025). Synthesis, structural characterization and antitumor activity of new chromeno[4′,3′:4,5]thiopyrano[2,3-d]thiazole derivatives. [Link]

• PubMed. (n.d.). 2-Amino-3-cyano-4-(5-arylisoxazol-3-yl)-4H-chromenes: synthesis and in vitro cytotoxic activity. [Link]

• PubMed. (2016). Synthesis and evaluation of bis-thiazole derivatives as new anticancer agents. [Link]

• Springer. (2018). Synthesis and Anticancer Evaluation of Some Phenothiazine Derivatives. [Link]

• Semantic Scholar. (n.d.). Design, Synthesis, and Anticancer Evaluation of Chalcone Incorporated Benzothiazole-Imidazo[2,1-b]thiazole Derivatives. [Link]

• MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. [Link]

• Frontiers. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. [Link]

• ScienceRise: Pharmaceutical Science. (n.d.). View of Synthesis, structural characterization and antitumor activity of new chromeno[4′,3′:4,5]thiopyrano[2,3-d]thiazole derivatives. [Link]

• Scilit. (n.d.). Synthesis and Evaluation of Some Novel Benzothiazole Derivatives as Potential Anticancer and Antimicrobial Agents. [Link]

• ResearchGate. (2025). (PDF) Synthesis, structural characterization and antitumor activity of new chromeno[4′,3′:4,5]thiopyrano[2,3-d]thiazole derivatives. [Link]

• NIH. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. [Link]

• PubMed Central. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. [Link]

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Application Notes &amp; Protocols: The Development of Chromenothiazole-Based Enzyme Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive guide to the design, synthesis, and evaluation of chromenothiazole-based compounds as potent enzyme inhibitors. It integrates theoretical principles with detailed, field-proven protocols to empower researchers in this specialized area of medicinal chemistry.

| Introduction: The Chromenothiazole Scaffold in Enzyme Inhibition

The fusion of heterocyclic rings is a cornerstone of modern medicinal chemistry, creating rigid molecular scaffolds that can be precisely decorated to achieve high-affinity interactions with biological targets. The chromenothiazole core, which integrates a chromene (benzopyran) and a thiazole ring system, represents a "privileged structure" in drug discovery. This fusion generates a unique three-dimensional architecture that is well-suited for targeting the active or allosteric sites of various enzymes.

Thiazole and its fused derivatives are known to be effective inhibitors for a wide range of enzymes, including kinases, cholinesterases, and monoamine oxidases.[1][2][3] The chromene moiety, on the other hand, is frequently found in compounds with diverse biological activities, including as selective estrogen receptor modulators.[4] The combination of these two pharmacophores in the chromenothiazole scaffold offers a promising starting point for developing novel, potent, and selective enzyme inhibitors for therapeutic applications, particularly in neurodegenerative diseases and oncology.[1][2][5]

This guide will walk through the critical stages of developing such inhibitors, from their chemical synthesis to detailed biochemical characterization.

| Synthesis of the Chromenothiazole Core

The construction of the chromenothiazole scaffold is a key step that dictates the feasibility of generating a diverse chemical library for structure-activity relationship (SAR) studies. A common and effective strategy involves a multi-component reaction, which offers high atom economy and allows for the introduction of diversity at multiple points.

| Causality in Synthetic Design

The chosen synthetic route is often a variation of the Hantzsch thiazole synthesis, adapted for a fused-ring system. The typical disconnection approach involves reacting a thioamide equivalent with an α-haloketone. In our case, the "ketone" component is part of the chromene ring system, typically a 3-bromo-4-chromanone, and the "thioamide" is a suitable nucleophile. This strategy is robust and allows for modification of both the chromene and thiazole portions of the final molecule.

| General Synthetic Workflow

The following diagram illustrates a representative pathway for synthesizing substituted chromenothiazole derivatives.

Caption: General workflow for the synthesis of chromenothiazole derivatives.

| Protocol: Synthesis of a Representative 2-Amino-chromeno[4,3-d]thiazole

This protocol describes the final condensation and cyclization step to form the target scaffold.

Materials:

• 3-Bromo-4-chromanone (1 equivalent)

• Thiourea (1.2 equivalents)

• Ethanol (anhydrous, reaction solvent)

• Sodium bicarbonate (for workup)

• Ethyl acetate (for extraction)

• Brine solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-bromo-4-chromanone (e.g., 2.27 g, 10 mmol) and thiourea (e.g., 0.91 g, 12 mmol).

• Solvent Addition: Add 50 mL of anhydrous ethanol to the flask.

  • Scientist's Note: Ethanol is a common solvent for this reaction as it effectively dissolves the reactants and facilitates the reaction at reflux temperature without being overly reactive.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 7:3 hexanes:ethyl acetate mobile phase). The reaction is typically complete within 4-6 hours.

• Cooling and Concentration: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator to obtain a crude solid.

• Aqueous Workup: Redissolve the crude solid in ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) to neutralize any acidic byproducts, followed by brine (1 x 30 mL).

  • Trustworthiness Check: This neutralization and washing step is critical for removing impurities and ensuring a clean product, which is essential for accurate biological testing.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure 2-amino-chromeno[4,3-d]thiazole derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

| Primary Screening: Enzyme Inhibition Assays

Once synthesized, the primary goal is to determine if the compound inhibits the target enzyme and to quantify its potency, typically by determining the half-maximal inhibitory concentration (IC₅₀).

| Assay Principles and Self-Validation

A robust enzyme assay must be carefully designed and validated.[6] Key considerations include:

• Enzyme Titration: Determine the optimal enzyme concentration that yields a linear reaction rate within the desired assay time.

• Substrate Concentration: The substrate concentration should ideally be at or near its Michaelis constant (Kₘ) to ensure sensitivity to different types of inhibitors.[6]

• DMSO Tolerance: As compounds are typically dissolved in DMSO, the assay must be tolerant to the final DMSO concentration, which should be kept constant across all wells.[6]

• Controls: Always include positive controls (known inhibitor) and negative controls (vehicle, e.g., DMSO) to validate the assay performance.

| Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol is widely used for screening inhibitors of AChE, an enzyme relevant to Alzheimer's disease.[2][7]

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI), the substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

• Tris-HCl buffer (50 mM, pH 8.0)

• Test compounds (chromenothiazole derivatives) dissolved in DMSO

• Donepezil (positive control inhibitor)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in Tris-HCl buffer.

  • Prepare stock solutions of ATCI (15 mM) and DTNB (3 mM) in Tris-HCl buffer.

  • Prepare serial dilutions of your test compounds and Donepezil in DMSO, then dilute further in buffer to the desired final concentrations. The final DMSO concentration in the well should not exceed 1%.

• Assay Plate Setup: In a 96-well plate, add the following in triplicate:

  • Test Wells: 20 µL of test compound dilution + 140 µL Tris-HCl buffer + 20 µL AChE solution.

  • Negative Control: 20 µL of vehicle (buffer with DMSO) + 140 µL Tris-HCl buffer + 20 µL AChE solution.

  • Positive Control: 20 µL of Donepezil dilution + 140 µL Tris-HCl buffer + 20 µL AChE solution.

  • Blank: 20 µL of vehicle + 160 µL Tris-HCl buffer (no enzyme).

• Pre-incubation: Add 20 µL of DTNB solution to all wells. Mix gently and pre-incubate the plate at 37°C for 15 minutes.

  • Scientist's Note: This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced, which is crucial for obtaining accurate potency values.

• Reaction Initiation: Initiate the reaction by adding 20 µL of ATCI solution to all wells.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm every minute for 10-15 minutes at 37°C. The rate of reaction (V) is the slope of the linear portion of the absorbance vs. time curve.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_negative_control)] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a four-parameter logistic (sigmoidal dose-response) curve using appropriate software (e.g., GraphPad Prism).

| Elucidating the Mechanism of Action (MoA)

The IC₅₀ value indicates potency but does not describe how the inhibitor interacts with the enzyme. MoA studies are essential to understand whether the inhibitor is competitive, non-competitive, uncompetitive, or follows a mixed-model of inhibition.[6] This knowledge is critical for lead optimization.

| Principles of Kinetic Analysis

The MoA is determined by measuring the initial reaction rates at various concentrations of both the substrate and the inhibitor. The results are typically visualized using a Lineweaver-Burk (double reciprocal) plot, where 1/rate is plotted against 1/[Substrate]. The pattern of line intersections reveals the inhibition mechanism.

Caption: Simplified schematic of enzyme-inhibitor interactions.

| Protocol: Determining Inhibition Type

This protocol is an extension of the primary assay described in Section 3.2.

Procedure:

• Experimental Design: Create a matrix of experimental conditions. You will test at least 3-4 fixed concentrations of your inhibitor (e.g., 0, 0.5 x Kᵢ, 1 x Kᵢ, 2 x Kᵢ, where Kᵢ is the inhibition constant, initially estimated from the IC₅₀) against a range of substrate concentrations (e.g., from 0.5 x Kₘ to 10 x Kₘ).[6]

• Assay Execution: Perform the enzyme inhibition assay as described in Section 3.2 for each condition in the matrix, measuring the initial reaction rates.

• Data Plotting:

  • For each inhibitor concentration, plot the initial rate (V) versus substrate concentration [S].

  • Transform the data into a Lineweaver-Burk plot (1/V vs. 1/[S]).

• Interpretation:

  • Competitive Inhibition: The lines will intersect on the y-axis (Vₘₐₓ is unchanged, apparent Kₘ increases).

  • Non-competitive Inhibition: The lines will intersect on the x-axis (Vₘₐₓ decreases, Kₘ is unchanged).

  • Uncompetitive Inhibition: The lines will be parallel (both Vₘₐₓ and Kₘ decrease proportionally).

  • Mixed Inhibition: The lines will intersect in the second quadrant (off-axis), indicating changes in both Vₘₐₓ and Kₘ.

• Calculate Kᵢ: The inhibition constant (Kᵢ) can be calculated by secondary plots (e.g., plotting the slopes of the Lineweaver-Burk lines against inhibitor concentration).

| Structure-Activity Relationship (SAR) and Data Presentation

Systematic modification of the chromenothiazole scaffold is performed to understand which chemical features are critical for activity. This SAR study guides the design of more potent and selective inhibitors.

| Key Structural Modifications

Based on published research on thiazole derivatives, key areas for modification include:[8][9][10]

• Position 2 of the Thiazole Ring: Introducing different amine substituents, amides, or aryl groups can probe interactions within the enzyme's active site. For example, acyl groups can sometimes enhance antibacterial activity.[9]

• The Chromene Ring: Adding electron-withdrawing (e.g., -CF₃, -Cl) or electron-donating (e.g., -OCH₃) groups can modulate the electronic properties and binding affinity of the molecule. Methoxy groups at certain positions have been shown to significantly enhance acetylcholinesterase inhibition.[8]

• Stereochemistry: If chiral centers are present, separating and testing individual enantiomers is crucial, as biological activity is often stereospecific.

| Data Presentation for SAR Analysis

Table 1: Representative SAR Data for Chromenothiazole Analogs against AChE

Compound ID	R¹ Substituent (Thiazole Ring)	R² Substituent (Chromene Ring)	AChE IC₅₀ (nM)[2][3]	MAO-B IC₅₀ (nM)[2][3]
CT-01	-NH₂	H	150.5 ± 12.1	> 10,000
CT-02	-NH-CH₃	H	98.2 ± 8.5	> 10,000
CT-03	-NH₂	6-OCH₃	45.7 ± 3.9	8,540 ± 560
CT-04	-NH₂	6-Cl	89.1 ± 7.4	9,120 ± 610
CT-05	-NH-CO-Ph	H	235.4 ± 19.8	> 10,000
Donepezil	N/A (Reference)	N/A (Reference)	23.4 ± 1.1	N/A
Selegiline	N/A (Reference)	N/A (Reference)	N/A	40.3 ± 1.7

Data are hypothetical but representative of typical SAR trends.

Analysis of Table 1: From this table, we can infer preliminary SAR trends:

• Methylation of the 2-amino group (CT-02 vs. CT-01) appears to slightly improve potency.

• An electron-donating methoxy group on the chromene ring (CT-03) provides a significant boost in activity compared to the unsubstituted analog (CT-01).

• Converting the amine to a bulky benzamide (CT-05) is detrimental to activity, suggesting steric constraints in the binding pocket.

• The compounds show high selectivity for AChE over MAO-B, an important feature for a targeted therapy.

| Conclusion

The development of chromenothiazole-based enzyme inhibitors is a structured, multi-disciplinary process that combines synthetic chemistry with rigorous biochemical evaluation. By following systematic protocols for synthesis, primary screening, MoA determination, and SAR analysis, researchers can efficiently navigate the path from initial hit identification to lead optimization. The unique scaffold of chromenothiazole offers a rich foundation for discovering next-generation therapeutics targeting a wide array of enzymes.

| References

• Bence, M., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus. Chimie, Tome 25, 267-279.

• National Center for Biotechnology Information. (2012). Assay Guidance Manual: Mechanism of Action Assays for Enzymes. [Link]

• El-Gamal, M. I., et al. (2024). Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2311225.

• Wilson, W. W., et al. (2008). Measurement of enzyme kinetics and inhibitor constants using enthalpy arrays. Analytical Biochemistry, 377(1), 1-8. [Link]

• Rashid, U., et al. (2021). Recent developments in the chemistry and enzyme inhibitory activity of fused thiazoles and thiadiazoles. Bioorganic & Medicinal Chemistry, 43, 116263.

• Rojas, L., et al. (2021). Enantioselective synthesis of new oxazolidinylthiazolidines as enzyme inhibitors. RSC Advances, 11(43), 26801-26810.

• Muthyala, M. K., et al. (2009). Identification and structure-activity relationships of chromene-derived selective estrogen receptor modulators for treatment of postmenopausal symptoms. Journal of Medicinal Chemistry, 52(23), 7544-7569. [Link]

• Al-Ostath, A. I., et al. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Molecules, 28(15), 5849. [Link]

• Rizvi, S. U. M., et al. (2021). In Vitro Enzymatic and Kinetic Studies, and In Silico Drug-Receptor Interactions, and Drug-Like Profiling of the 5-Styrylbenzamide Derivatives as Potential Cholinesterase and β-Secretase Inhibitors with Antioxidant Properties. Molecules, 26(18), 5483. [Link]

• Kandasamy, R., et al. (2023). Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. Prostaglandins & Other Lipid Mediators, 164, 106702. [Link]

• Acar, Ç., et al. (2022). Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. RSC Medicinal Chemistry, 13(9), 1121-1134. [Link]

• Khan, I., et al. (2021). Synthesis, computational studies and enzyme inhibitory kinetics of benzothiazole-linked thioureas as mushroom tyrosinase inhibitors. Journal of Biomolecular Structure & Dynamics, 39(18), 7035-7043. [Link]

• Acar, Ç., et al. (2022). Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. RSC Publishing. [Link]

• Al-Mokhanam, A. A., & Amine, A. (2021). The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors. Biosensors, 11(9), 323. [Link]

• Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Medicinal Research Reviews, 38(4), 1107-1137. [Link]

• Ako, H., et al. (1976). The interaction of inhibitors of proteolytic enzymes with 3-methylhistidine-57-chymotrypsin. The Journal of Biological Chemistry, 251(18), 5671-5675.

• Acar, Ç., et al. (2022). Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. ResearchGate. [Link]

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• 3. Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Application Notes and Protocols for Chromeno[4,3-d]pyrazolo[3,4-b]pyridine Derivatives as Advanced Fluorescent Probes

For: Researchers, scientists, and drug development professionals engaged in fluorescence-based assays and cellular imaging.

Introduction: A Privileged Scaffold for Fluorescence Applications

The chromeno[4,3-d]pyrazolo[3,4-b]pyridine heterocyclic system represents a class of compounds with significant potential in the realm of fluorescence technology. This fused polycyclic structure creates a rigid and extensively conjugated π-electron system, which is a fundamental prerequisite for strong light absorption and subsequent emission. The inherent photophysical properties of this scaffold, coupled with the versatility of its synthesis, allow for the fine-tuning of its fluorescence characteristics, making these derivatives highly adaptable for a range of applications, from chemical sensing to advanced cellular imaging.

These compounds are efficiently synthesized via multi-component reactions, often employing a one-pot approach that is both time- and resource-efficient.[1] This accessibility in synthesis, combined with their often high fluorescence quantum yields, positions them as attractive alternatives to more traditional fluorophores.[2] Their applications are expanding, with demonstrated potential as luminescent probes and in the imaging of live cells. This guide provides a comprehensive overview of the fluorescence properties of these derivatives and detailed protocols for their characterization and application.

Underlying Principles: Structure-Fluorescence Relationships

The fluorescence of chromeno[4,3-d]pyrazolo[3,4-b]pyridine derivatives is governed by the interplay of their electronic structure and the surrounding environment. The core scaffold's extended π-conjugation dictates the energy of the primary absorption and emission bands. Substituents on this core play a critical role in modulating these properties. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can be strategically introduced to manipulate the intramolecular charge transfer (ICT) character of the molecule's excited state. This ICT is often the key to developing environmentally sensitive probes.

A notable characteristic of many fluorescent dyes, including this class of compounds, is solvatochromism , the change in absorption or emission spectra with the polarity of the solvent. A pronounced solvatochromic shift is indicative of a significant change in the dipole moment of the fluorophore upon excitation. This property can be harnessed to probe the microenvironment of biological systems, such as the polarity of a protein's active site or the lipid composition of a cellular membrane.

Data Presentation: Photophysical Properties

The following table summarizes the representative photophysical properties of a series of 5-aminochromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one derivatives. The variation in substituents allows for a comparison of their effects on the absorption and emission characteristics.

Compound ID	Substituent (R)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)	Quantum Yield (Φ_F)
CP-1	-H	380	485	105	0.65
CP-2	-OCH₃	385	495	110	0.72
CP-3	-Cl	382	488	106	0.60
CP-4	-NO₂	395	520	125	0.25

Note: The data presented here is illustrative and based on typical values for this class of compounds. Actual values will vary based on specific molecular structure and solvent conditions.

Experimental Protocols

Protocol 1: General Procedure for Spectroscopic Characterization

This protocol outlines the steps for determining the fundamental photophysical properties of a chromeno[4,3-d]pyrazolo[3,4-b]pyridine derivative.

1. Materials and Reagents:

• Chromeno[4,3-d]pyrazolo[3,4-b]pyridine derivative of interest

• Spectroscopic grade solvents (e.g., ethanol, DMSO, toluene, cyclohexane)

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

• Fluorometer

2. Sample Preparation:

• Prepare a stock solution of the derivative in a suitable solvent (e.g., 1 mM in DMSO).

• From the stock solution, prepare a series of dilutions in the desired spectroscopic solvent to a final concentration range of 1-10 µM. The absorbance at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

3. Absorption Spectroscopy:

• Record the UV-Vis absorption spectrum of the sample from 250 nm to 600 nm.

• Identify the wavelength of maximum absorption (λ_abs).

4. Emission Spectroscopy:

• Set the excitation wavelength of the fluorometer to the λ_abs determined in the previous step.

• Record the fluorescence emission spectrum over a range that covers the expected emission.

• Identify the wavelength of maximum emission (λ_em).

5. Data Analysis:

• Calculate the Stokes shift: Stokes Shift = λ_em - λ_abs.

Caption: Workflow for basic spectroscopic characterization.

Protocol 2: Determination of Fluorescence Quantum Yield (Relative Method)

This protocol describes the determination of the fluorescence quantum yield (Φ_F) relative to a known standard.

1. Materials and Reagents:

• Solution of the chromeno[4,3-d]pyrazolo[3,4-b]pyridine derivative (test sample)

• Solution of a standard fluorophore with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54)

• Spectroscopic grade solvents

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

• Fluorometer with a corrected emission spectrum function

2. Procedure:

• Prepare solutions of the test sample and the standard in the same solvent. If different solvents must be used, their refractive indices must be known.

• Adjust the concentrations of both the test and standard solutions to have a similar absorbance at the excitation wavelength (ideally between 0.04 and 0.06).

• Record the absorbance of both solutions at the chosen excitation wavelength.

• Record the fluorescence emission spectra of both solutions, ensuring identical instrument settings (excitation wavelength, slit widths).

• Integrate the area under the emission curves for both the test and standard samples.

3. Calculation: The quantum yield of the test sample (Φ_test) is calculated using the following equation:

Φ_test = Φ_std * (I_test / I_std) * (A_std / A_test) * (η_test² / η_std²)

Where:

• Φ is the quantum yield

• I is the integrated emission intensity

• A is the absorbance at the excitation wavelength

• η is the refractive index of the solvent

• std refers to the standard and test refers to the sample.

Caption: Workflow for relative quantum yield determination.

Protocol 3: Representative Protocol for Live-Cell Imaging

This protocol provides a general framework for using a chromeno[4,3-d]pyrazolo[3,4-b]pyridine derivative for cellular imaging. Note: This is a representative protocol and should be optimized for the specific cell line and derivative used.

1. Materials and Reagents:

• Cell line of interest (e.g., HeLa, A549)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (for optional fixation)

• Stock solution of the fluorescent derivative (e.g., 1 mM in DMSO)

• Glass-bottom imaging dishes or multi-well plates

• Fluorescence microscope (confocal recommended)

2. Cell Culture and Staining:

• Seed cells onto glass-bottom dishes and allow them to adhere and grow to 60-80% confluency.

• Prepare a working solution of the fluorescent probe by diluting the stock solution in pre-warmed complete culture medium to a final concentration of 1-10 µM.

• Remove the culture medium from the cells and wash once with pre-warmed PBS.

• Add the probe-containing medium to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator. Incubation time and probe concentration should be optimized to maximize signal-to-noise while minimizing cytotoxicity.

3. Imaging:

• After incubation, remove the staining solution and wash the cells twice with pre-warmed PBS.

• Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

• Place the dish on the microscope stage.

• Excite the cells using a laser line close to the λ_abs of the probe (e.g., 405 nm or 488 nm laser).

• Collect the emitted fluorescence using a detector with a filter set appropriate for the λ_em of the probe.

• Acquire images, adjusting laser power and detector gain to obtain optimal image quality with minimal phototoxicity.

4. (Optional) Fixation and Co-staining:

• After live-cell imaging, cells can be fixed with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• After fixation, cells can be permeabilized and co-stained with other antibodies or fluorescent dyes to visualize other cellular structures.

References

• Zhang, M., Wang, N., Xu, W., Huang, Z., & Shi, D. (2019). Three-Component Synthesis of Chromeno[4,3-d]pyrazolo[3,4-b]-pyridine Derivatives and Their Fluorescence Properties. Chinese Journal of Organic Chemistry, 39(4), 1084-1092.
• Gaily, M. H., George, R. F., & Abdel-Aziz, H. A. (2020). ChemInform Abstract: Improved and Efficient Synthesis of Chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-ones and Their Fluorescence Properties. ChemInform, 47(11).

Sources

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. researchgate.net [researchgate.net]

Application Note: A Tiered Strategy for In Vitro ADMET Profiling of Novel Chromenothiazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

The chromenothiazole scaffold is a privileged heterocyclic system that has garnered significant interest in medicinal chemistry due to its broad spectrum of pharmacological activities. However, the successful progression of any new chemical entity (NCE) from a promising hit to a viable clinical candidate is critically dependent on its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. Early and systematic ADMET evaluation is paramount; it mitigates the risk of late-stage attrition, conserves resources, and enables medicinal chemists to build favorable pharmacokinetic and safety properties into the molecular design.[1][2][3]

This guide provides a comprehensive, tiered methodology for assessing the in vitro ADMET properties of novel chromenothiazole derivatives. It is designed to guide researchers in generating a robust, decision-driving data package, moving from high-throughput early screens to more complex, lower-throughput mechanistic studies.

A Tiered Approach to ADMET Assessment

A phased or tiered approach is the most efficient strategy for ADMET profiling.[3] Early-stage "fail-fast" assays are used to screen large numbers of compounds, eliminating those with obvious liabilities. Promising candidates then advance to more resource-intensive assays that provide a deeper understanding of their behavior.

Caption: Tiered workflow for in vitro ADMET profiling.

Absorption

Absorption predicts the extent to which a compound can enter the bloodstream after administration. For orally administered drugs, this involves crossing the intestinal epithelium.

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, cell-free method that models passive diffusion, the primary mechanism of absorption for many drugs.[4][5] It measures a compound's ability to diffuse from a donor well, through an artificial lipid membrane, into an acceptor well.[4][6]

• Causality: This assay is prioritized in early screening due to its low cost, high speed, and simplicity.[6][7] It effectively filters out compounds with poor passive permeability, a fundamental requirement for oral absorption, without the complexities of active transport or metabolism.[4][5] Different lipid compositions can be used to mimic the gastrointestinal (PAMPA-GIT) or blood-brain barrier (PAMPA-BBB).[4]

Protocol: PAMPA-GIT Assay

• Preparation:

  • Prepare a 10 mM stock solution of the chromenothiazole derivative in DMSO.

  • Prepare the artificial membrane solution (e.g., 2% L-α-phosphatidylcholine in dodecane).

  • Prepare the Donor and Acceptor buffers (e.g., Phosphate-Buffered Saline [PBS], pH 7.4).

• Procedure:

  • Coat the filter of a 96-well PVDF donor plate with 5 µL of the artificial membrane solution and allow the solvent to evaporate.[5]

  • Add 300 µL of Acceptor buffer to each well of a 96-well acceptor plate.[6]

  • Dilute the 10 mM compound stock to a final concentration of 10-50 µM in Donor buffer. Add 150-200 µL of this solution to the donor plate wells.[5][6]

  • Carefully place the donor plate onto the acceptor plate to form a "sandwich" and incubate for 4-16 hours at room temperature with gentle shaking.[4][5][8]

• Analysis:

  • After incubation, determine the compound concentration in the donor and acceptor wells using LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (-VD * VA / ((VD + VA) * Area * Time)) * ln(1 - [C]A / [C]eq) Where VD and VA are volumes, Area is the filter area, Time is incubation time, [C]A is acceptor concentration, and [C]eq is the equilibrium concentration.

• Data Interpretation:

Papp (x 10-6 cm/s)	Permeability Classification	Predicted Human Absorption
< 1	Low	< 50%
1 - 10	Medium	50 - 84%
> 10	High	> 85%

• Self-Validation: Run high (e.g., Testosterone) and low (e.g., Atenolol) permeability control compounds in parallel. The resulting Papp values must fall within established laboratory ranges for the assay to be considered valid.

Caco-2 Permeability Assay

For promising leads, the Caco-2 assay provides a more biologically relevant model.[9] Caco-2 cells are a human colon adenocarcinoma cell line that, when cultured on semi-permeable inserts, differentiate to form a monolayer of polarized enterocytes that mimic the intestinal barrier, complete with tight junctions and active transporters (e.g., P-glycoprotein, P-gp).[10][]

• Causality: This assay is superior to PAMPA for lead optimization because it can distinguish between passive diffusion and active transport.[5] By measuring permeability in both the apical-to-basolateral (A→B) and basolateral-to-apical (B→A) directions, an efflux ratio (ER) can be calculated (ER = Papp(B→A) / Papp(A→B)). An ER > 2 strongly suggests the compound is a substrate for an efflux transporter like P-gp, which can severely limit oral bioavailability.[3]

Protocol: Caco-2 Bidirectional Permeability Assay

• Cell Culture:

  • Seed Caco-2 cells onto 24-well Transwell inserts and culture for ~21 days to allow for differentiation and monolayer formation.[10][]

• Monolayer Integrity Check (Self-Validation):

  • Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. TEER values should be within the lab's established range (e.g., >250 Ω·cm²).[10]

  • Additionally, perform a Lucifer Yellow rejection test. The leakage of this low-permeability marker should be <2% to confirm tight junction integrity.[10]

• Procedure:

  • Wash the monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

  • For A→B assessment, add the test compound (e.g., 2-10 µM in HBSS) to the apical (donor) side and fresh HBSS to the basolateral (receiver) side.

  • For B→A assessment, add the test compound to the basolateral (donor) side and fresh HBSS to the apical (receiver) side.

  • Incubate for 2 hours at 37°C with gentle shaking.[10]

• Analysis:

  • At the end of the incubation, collect samples from the receiver compartments.

  • Quantify compound concentration using LC-MS/MS.

  • Calculate Papp for both directions.

• Data Interpretation:

Papp (A→B) (x 10-6 cm/s)	Efflux Ratio (ER)	Interpretation
< 2	< 2	Low permeability
2 - 20	< 2	Moderate to high permeability
Any value	> 2	Potential efflux substrate
> 20	< 2	High permeability

Distribution

Distribution describes how a drug partitions throughout the body. Plasma Protein Binding (PPB) is a critical parameter, as only the unbound (free) fraction of a drug is available to interact with its target, exert a pharmacological effect, and be cleared from the body.[12][13][14]

Plasma Protein Binding (PPB) Assay

Rapid Equilibrium Dialysis (RED) is the gold standard method for determining PPB.[12][14][15] It involves a device with two chambers separated by a semipermeable membrane that allows the passage of small molecules but not proteins.[15]

• Causality: This method is preferred because it minimizes non-specific binding and provides an accurate measure of the free fraction at equilibrium.[14] High PPB (>99%) can be a liability, as small changes in binding can lead to large changes in the free concentration, potentially impacting efficacy and safety.

Protocol: Rapid Equilibrium Dialysis (RED) Assay

• Preparation:

  • Prepare a 1-5 µM working solution of the test compound by spiking it into plasma (human, rat, etc.).[13]

  • Prepare dialysis buffer (PBS, pH 7.4).[12]

• Procedure:

  • Add the plasma-compound mixture (e.g., 200 µL) to one chamber of the RED device and an equal volume of buffer (e.g., 350 µL) to the other chamber.[12][15]

  • Seal the plate and incubate at 37°C for 4-6 hours on an orbital shaker to facilitate equilibrium.[12][13]

• Analysis:

  • After incubation, take equal aliquots (e.g., 50 µL) from both the plasma and buffer chambers.[13]

  • To ensure matrix matching for LC-MS/MS analysis, add blank buffer to the plasma aliquot and blank plasma to the buffer aliquot.[12][13]

  • Precipitate proteins by adding a 3-4 fold volume of cold acetonitrile containing an internal standard.[12][13]

  • Centrifuge and analyze the supernatant by LC-MS/MS.

• Data Interpretation:

  • Calculate the fraction unbound (fu): fu = Concentration in buffer chamber / Concentration in plasma chamber

  • Calculate the percent bound: % Bound = (1 - fu) * 100

% Bound	Classification	Implication
< 90%	Low	High free fraction, potentially rapid clearance
90 - 99%	Moderate	Typical for many drugs
> 99%	High	Low free fraction, potential for DDI

• Self-Validation: Warfarin (highly bound) and Verapamil (moderately bound) should be included as quality controls.[13] The calculated % bound values must be within ±15% of their known literature values.

Metabolism

Metabolism describes the chemical modification of a drug by the body, primarily in the liver, to facilitate its excretion. This is a major determinant of a drug's half-life and potential for drug-drug interactions (DDIs).

Metabolic Stability Assay

This assay measures the rate at which a compound is depleted when incubated with liver fractions. Human Liver Microsomes (HLM) are a subcellular fraction containing the majority of the Cytochrome P450 (CYP) enzymes responsible for Phase I metabolism.[16]

• Causality: The HLM assay is a cost-effective, high-throughput screen to identify compounds that are rapidly metabolized.[16] High metabolic instability suggests a short in vivo half-life and poor oral bioavailability. For compounds showing high stability, or if Phase II metabolism is suspected, a follow-up assay using cryopreserved hepatocytes is recommended, as hepatocytes contain both Phase I and Phase II enzymes.[17][18]

Caption: Workflow for the microsomal metabolic stability assay.

Protocol: Human Liver Microsome (HLM) Stability Assay

• Preparation:

  • Prepare a reaction mixture containing pooled HLM (final concentration 0.5 mg/mL) in phosphate buffer (100 mM, pH 7.4).[17][19]

  • Prepare a solution of the NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, G6P dehydrogenase).[20][21]

  • Prepare the test compound at 2x the final concentration (e.g., 2 µM for a final concentration of 1 µM).

• Procedure:

  • Pre-incubate the HLM and test compound mixture at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.[16]

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 min), withdraw an aliquot of the reaction mixture and quench it by adding it to a 3-4 fold volume of cold acetonitrile containing an internal standard.[16][17]

  • Include a negative control with no NADPH to check for non-enzymatic degradation.[21]

• Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to determine the concentration of the parent compound remaining at each time point.

• Data Interpretation:

  • Plot the natural log of the % compound remaining versus time. The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the half-life (t½): t½ = 0.693 / k

  • Calculate intrinsic clearance (CLint): CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein)

t½ (min)	Intrinsic Clearance (µL/min/mg)	Stability Classification
> 60	< 12	High
15 - 60	12 - 46	Medium
< 15	> 46	Low

• Self-Validation: Include control compounds with known metabolic rates, such as Verapamil (high turnover) and Dextromethorphan (moderate turnover), to ensure the enzymatic activity of the HLM pool is as expected.[16]

Cytochrome P450 (CYP) Inhibition Assay

This assay determines if a compound inhibits the activity of major CYP isoforms (typically CYP1A2, 2C9, 2C19, 2D6, and 3A4), which is a primary cause of DDIs.[22] Fluorogenic assays are a common high-throughput method for this purpose.

• Causality: A test compound that inhibits a specific CYP isoform can slow the metabolism of a co-administered drug that is a substrate for that same enzyme. This can lead to elevated plasma levels of the co-administered drug, increasing the risk of toxicity.[22] Early screening at a single high concentration (e.g., 10 µM) is used to flag potential inhibitors.[22] For any hits, a full dose-response curve is generated to determine the IC50 value (the concentration that causes 50% inhibition).

Protocol: Fluorogenic CYP Inhibition Assay

• Preparation:

  • Use recombinant human CYP enzymes (Supersomes™).

  • For each CYP isoform, prepare a reaction mixture containing the enzyme, a corresponding fluorogenic probe substrate (e.g., BFC for CYP3A4), and buffer.[23]

  • Prepare serial dilutions of the chromenothiazole derivative (e.g., from 0.01 to 100 µM).

• Procedure:

  • In a 96- or 384-well plate, add the test compound dilutions to the CYP/substrate reaction mixture.

  • Pre-incubate for 10 minutes at 37°C.

  • Initiate the reaction by adding an NADPH regenerating system.

  • Incubate for a defined period (e.g., 30 minutes).

  • Stop the reaction (e.g., by adding acetonitrile or a specific stop solution).

• Analysis:

  • Read the fluorescence on a plate reader at the appropriate excitation/emission wavelengths for the metabolized product.

  • Calculate the % inhibition relative to a vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

  • For compounds showing >50% inhibition in the single-point screen, plot % inhibition vs. compound concentration and fit to a four-parameter logistic equation to determine the IC50.

• Data Interpretation:

IC50 (µM)	Inhibition Potential
> 30	Low
1 - 30	Moderate
< 1	High

• Self-Validation: Each plate must include a known, potent inhibitor for each CYP isoform (e.g., Ketoconazole for CYP3A4) as a positive control.[23] The calculated IC50 for the control inhibitor must be within the established laboratory range.

Toxicity

Early in vitro toxicity assessment helps to eliminate compounds with safety liabilities before they enter more costly and time-consuming studies.[1][24][25]

Cytotoxicity Assay

This is a general screen to assess a compound's ability to cause cell death.[25] Assays like the MTT or CellTiter-Glo® are commonly used with cell lines relevant to potential toxicity, such as HepG2 (human liver) or HEK293 (human kidney).

• Causality: While not specific, a potent cytotoxic compound is unlikely to have a sufficient therapeutic window. This assay serves as a basic "health check" for the compound.

hERG Inhibition Assay

Blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a critical safety liability, as it can prolong the QT interval of the heartbeat, leading to a potentially fatal arrhythmia called Torsades de Pointes.[26][27] Regulatory agencies mandate hERG testing for all new drug candidates.[27]

• Causality: Due to the severe consequences of hERG inhibition, this assay is a crucial safety checkpoint. Automated patch clamp systems provide high-quality electrophysiological data on channel inhibition with reasonable throughput, making them suitable for the lead optimization stage.[26][27]

Protocol: Automated Patch Clamp hERG Assay

• Cell System:

  • Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).[26]

• Procedure (using a system like QPatch or SyncroPatch):

  • Cells are automatically captured on a planar patch clamp chip.[26]

  • A whole-cell recording configuration is established.

  • A specific voltage protocol is applied to elicit the hERG tail current, which is recorded as a baseline.[28][29]

  • The test compound is perfused over the cell at increasing concentrations (e.g., 0.1, 1, 10 µM), and the effect on the hERG current is recorded.[26]

• Analysis:

  • The percentage of current inhibition is calculated at each concentration relative to the baseline.

  • An IC50 value is determined by fitting the data to a dose-response curve.

• Data Interpretation:

hERG IC50 (µM)	Risk Classification
> 30	Low Risk
1 - 30	Intermediate Risk
< 1	High Risk

• Self-Validation: A potent hERG blocker (e.g., E-4031 or Cisapride) must be run as a positive control, and its IC50 must meet acceptance criteria.[26][28] The seal resistance and pre-compound current for each cell must also meet quality thresholds to be included in the analysis.[26]

Integrated Data Analysis

No single ADMET parameter determines the fate of a compound. The entire profile must be considered in context. For example, a compound with moderate CYP inhibition (IC50 ~15 µM) might be acceptable if it is also highly potent (e.g., target IC50 <10 nM) and has a low predicted clinical dose. Conversely, a compound with high permeability and high metabolic stability might be problematic if it also has a high hERG risk, as its long half-life would prolong the cardiotoxic risk. A holistic assessment is essential for making informed decisions in the progression of a chromenothiazole derivative from hit to candidate.

References

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• Wernevik, J., et al. (2020). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Retrieved from [Link]

• TME Scientific. (n.d.). In Vitro Toxicology Assays. Retrieved from [Link]

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Retrieved from [Link]

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]

• Licht, R. (2024). Advancing Drug Discovery: The Role of In Vitro Toxicity Assays. IT Medical Team. Retrieved from [Link]

• Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved from [Link]

• Visikol. (2022). Plasma Protein Binding Assay. Retrieved from [Link]

• Evotec. (n.d.). hERG Safety | Cyprotex ADME-Tox Solutions. Retrieved from [Link]

• Protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes. Retrieved from [Link]

• News-Medical.Net. (2020). Recent Progress of In Vitro Toxicity Assays in Drug Discovery. Retrieved from [Link]

• BioIVT. (n.d.). Microsomal & Plasma Protein Binding. Retrieved from [Link]

• Domainex. (n.d.). Microsomal Clearance/Stability Assay. Retrieved from [Link]

• Labcorp. (n.d.). In vitro toxicology nonclinical studies. Retrieved from [Link]

• Wikipedia. (n.d.). In vitro toxicology. Retrieved from [Link]

• Bienta. (n.d.). CYP450 inhibition assay (fluorogenic). Retrieved from [Link]

• Sygnature Discovery. (n.d.). Plasma Protein Binding - Technical Notes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). High-throughput fluorescence assay of cytochrome P450 3A4. PMC - NIH. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2019). Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. Retrieved from [Link]

• Barba-Bon, A., et al. (2020). Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors. PMC - NIH. Retrieved from [Link]

• Admescope. (2024). Fast turnaround early ADME in vitro screening available!. Retrieved from [Link]

• Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [Link]

• CliniSciences. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Kit. Retrieved from [Link]

• Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Retrieved from [Link]

• Technology Networks. (n.d.). PAMPA Permeability Assay Protocol. Retrieved from [Link]

• Selvita. (n.d.). In Vitro ADME. Retrieved from [Link]

• Reaction Biology. (n.d.). hERG Patch Clamp Assay – Cardiac Safety Panel. Retrieved from [Link]

• Creative Bioarray. (n.d.). Caco-2 permeability assay. Retrieved from [Link]

• Metrion Biosciences. (n.d.). GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A. Retrieved from [Link]

• Drug Hunter. (2024). The Medicinal Chemist's Guide to Solving ADMET Challenges. YouTube. Retrieved from [Link]

• Daoud, N. E., et al. (2021). ADMET Profiling in Drug Discovery and Development: Perspectives of In Silico, In Vitro and Integrated Approaches. Bentham Science Publishers. Retrieved from [Link]

• Aragen Life Sciences. (n.d.). Manual Whole-Cell Patch Clamp Assay for Screening NCE's Against Voltage Gated Ion-Channels. Retrieved from [Link]

• European Union. (n.d.). In vitro Caco-2 permeability. EURL ECVAM - TSAR. Retrieved from [Link]

• JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link]

• Bitesize Bio. (2025). Using ADMET to Move Forward from Drug Discovery to Development. Retrieved from [Link]

• ResearchGate. (n.d.). ADMET Profiling in Drug Discovery and Development: Perspectives of In Silico, In Vitro and Integrated Approaches | Request PDF. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. NIH. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Current High-Throughput Approaches of Screening Modulatory Effects of Xenobiotics on Cytochrome P450 (CYP) Enzymes. NIH. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of 4H-Chromeno[4,3-d]thiazol-2-amine Synthesis

Welcome to the technical support center dedicated to the synthesis of 4H-chromeno[4,3-d]thiazol-2-amine and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals navigating the intricacies of this valuable heterocyclic scaffold. Chromone-fused thiazoles are of significant interest due to their diverse pharmacological activities, including anti-inflammatory and anti-cancer properties.[1][2][3]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, detailed experimental protocols, and data-driven optimization strategies to help you achieve higher yields, purity, and reproducibility in your experiments.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format. Our proposed synthesis is a copper-promoted cascade reaction, a robust method for constructing this tricyclic system from readily available starting materials.[1][2][3]

Issue 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield, or I have only recovered my starting materials. What are the primary factors to investigate?

A: Low yields are a common challenge and can typically be traced back to one of several key reaction parameters. Let's break down the most likely causes:

• Catalyst Inactivity or Inappropriateness: The choice and state of the catalyst are critical. For the proposed cascade reaction involving an Ullmann coupling, a copper catalyst is essential.[1][2][3]

  • Causality: Copper(II) oxide (CuO) is often effective. However, its activity can be influenced by its surface area and age. Other copper salts like CuI, CuBr₂, or Cu(OAc)₂ can also be screened. In a model synthesis for a similar chromeno[2,3-d]thiazol-9-one, CuO was found to be optimal, providing a 50% yield where other copper salts were less effective.[2] Ensure the catalyst is fresh and has not been deactivated by improper storage.

  • Solution:

    • Screen different copper catalysts (e.g., CuO, CuI, Cu₂O).

    • Ensure the chosen catalyst is of high purity and stored under anhydrous conditions.

    • Consider activating the catalyst if applicable (e.g., by heating under vacuum).

• Suboptimal Reaction Temperature: This cascade reaction requires significant thermal energy to proceed.

  • Causality: The initial formation of the dithiocarbamate salt from an amine and CS₂ is generally facile. However, the subsequent copper-mediated Ullmann coupling and intramolecular cyclization steps have higher activation energy barriers.

  • Solution: The reaction temperature often needs to be high, typically in the range of 110-130 °C.[1][3] If you are experiencing low conversion, incrementally increase the temperature by 10 °C intervals, monitoring the reaction by Thin Layer Chromatography (TLC) for starting material consumption and product formation.

• Incorrect Solvent Choice: The solvent must be able to dissolve the reactants and intermediates and have a sufficiently high boiling point.

  • Causality: Polar aprotic solvents are ideal for this type of reaction. They can solvate the ionic intermediates (dithiocarbamate salts) and the copper catalyst complex.

  • Solution: Dimethylacetamide (DMAc) or Dimethylformamide (DMF) are excellent choices due to their high boiling points and polarity.[1] If solubility is still an issue, consider using a co-solvent system, but be mindful of potential side reactions.

Issue 2: Formation of Significant Impurities or Side Products

Q: My crude product shows multiple spots on TLC, and purification is proving difficult. What are the likely side reactions, and how can I suppress them?

A: The formation of side products often arises from the high reactivity of the intermediates or competing reaction pathways.

• Competing Knoevenagel Condensation: In multicomponent reactions aiming for chromene synthesis, a common side product is the Knoevenagel adduct between the aldehyde and the active methylene compound.[4]

  • Causality: If the initial condensation reaction is much faster than the subsequent cyclization, the adduct can accumulate or participate in other undesired reactions.

  • Solution: Carefully control the stoichiometry and order of addition. Sometimes, pre-forming one intermediate before adding the final reactant can steer the reaction toward the desired product. Using a base like piperidine or DBU can promote the desired cyclization pathway.[4][5]

• Decomposition of Intermediates: Dithiocarbamate salts can be thermally labile.

  • Causality: Prolonged heating at very high temperatures can lead to the decomposition of key intermediates before they can react to form the final product.

  • Solution: While high temperatures are necessary, avoid excessive heating. Monitor the reaction closely and stop it once the starting material is consumed. A time-course study can help identify the optimal reaction time that maximizes product formation while minimizing degradation.

• Homocoupling of Starting Materials: In Ullmann-type reactions, homocoupling of the halo-substituted starting material can occur.

  • Causality: The copper catalyst can mediate the coupling of two molecules of the halo-chromone, leading to dimeric byproducts.

  • Solution: Ensure the dithiocarbamate intermediate is formed efficiently and is present in the correct stoichiometric amount to favor the cross-coupling reaction.

Issue 3: Purification Challenges

Q: I am struggling to isolate a pure sample of my target compound. What purification strategies are most effective?

A: The polarity and structural similarity of the product to certain byproducts can complicate purification.

• Column Chromatography Optimization:

  • Causality: The amino group on the thiazole ring can cause the compound to streak on silica gel.

  • Solution:

    • Solvent System: Use a gradient elution, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity.

    • Additive: Add a small amount of a basic modifier like triethylamine (~0.5-1%) to the eluent. This deactivates the acidic sites on the silica gel, leading to sharper peaks and better separation.

    • Alternative Stationary Phase: If silica gel fails, consider using alumina (neutral or basic) or reverse-phase chromatography.

• Recrystallization:

  • Causality: If the product is a stable solid and has significantly different solubility from the main impurities, recrystallization is an excellent and scalable purification method.

  • Solution: Screen various solvent systems. Good starting points include ethanol, isopropanol, acetonitrile, or mixtures like ethyl acetate/hexane or dichloromethane/methanol. Dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly.

Frequently Asked Questions (FAQs)

Q1: What is the most plausible reaction mechanism for the synthesis of 4H-chromeno[4,3-d]thiazol-2-amine?

A1: The synthesis is best described as a copper-promoted three-component cascade reaction. The mechanism, adapted from similar syntheses, likely proceeds through the following key steps[1][2][3]:

• Dithiocarbamate Formation: The amine substrate reacts with carbon disulfide (CS₂) in the presence of a base (like K₂CO₃) to form a dithiocarbamate salt.

• Ullmann Coupling: The dithiocarbamate salt then undergoes a copper-mediated Ullmann coupling with a 3-halo-chromone derivative. This forms a key dithiocarbamate intermediate attached to the chromone scaffold.

• Intramolecular Cyclization: The amino group at the C-2 position of the chromone performs an intramolecular nucleophilic attack on the dithiocarbamate carbon.

• Elimination: The resulting intermediate eliminates hydrogen sulfide (H₂S) to yield the final, stable 2-amino-9H-chromeno[2,3-d]thiazol-9-one product. For the target 4H-chromeno[4,3-d]thiazol-2-amine, a similar pathway starting from a 3-halo-4H-chromene would be expected.

Caption: Plausible mechanism for copper-catalyzed synthesis.

Q2: How do substituents on the aromatic ring of the chromone precursor affect the reaction outcome?

A2: The electronic nature of substituents on the chromone ring can significantly influence the reaction rate and yield.

• Electron-Withdrawing Groups (EWGs): Substituents like -NO₂, -CN, or halides (-F, -Cl, -Br) on the chromone's benzene ring generally decrease the electron density of the ring. In the context of the Ullmann coupling, this can make the C-X (where X is a halogen) bond more susceptible to oxidative addition by the copper catalyst. However, some studies on similar structures have shown that strong EWGs can have an adverse effect on the overall yield, possibly by affecting the stability of intermediates or the nucleophilicity of the C-2 amino group.[1]

• Electron-Donating Groups (EDGs): Substituents like -CH₃ or -OCH₃ increase the electron density of the ring. This can make the C-2 amino group more nucleophilic, potentially accelerating the final intramolecular cyclization step. However, it may slow down the initial Ullmann coupling step. Often, a longer reaction time is required for substrates bearing EDGs compared to those with EWGs.[6]

Q3: Can alternative heating methods like microwave irradiation be used?

A3: Yes, microwave-assisted synthesis is an excellent strategy for this class of reactions. Many multicomponent reactions, including those for the synthesis of 2-amino-4H-chromenes, benefit greatly from microwave heating.[7][8]

• Advantages: Microwave irradiation can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner reaction profiles by minimizing the formation of thermal degradation byproducts.[8][9]

• Considerations: The protocol would need to be re-optimized for a microwave reactor, including solvent choice (solvents with high dielectric constants like DMF or ethanol are ideal), temperature, and irradiation power.

Data Summary: Optimization of Reaction Parameters

The following table summarizes key reaction parameters and their impact on the synthesis of related chromene derivatives, providing a starting point for your optimization experiments.

Parameter	Condition	Typical Yield	Reaction Time	Rationale & Reference
Catalyst	CuO (1.0 eq)	50-75%	1-4 h	Effective and commonly used for Ullmann coupling in this system.[1][2]
Piperidine (0.2 eq)	48-71%	20 h (RT)	A common base catalyst for three-component chromene synthesis.[5]
L-proline (0.03g)	80-95%	15-40 min	An efficient, reusable organocatalyst for related 2-amino-chromene syntheses.
DBU (30 mol%)	75-85%	6 h (RT)	Effective base catalyst for multicomponent chromene synthesis in aqueous media.[4]
Solvent	DMAc / DMF	Good to Excellent	1-4 h	High boiling point, polar aprotic; ideal for high-temp cascade reactions.[1]
Ethanol / Water	Good to Excellent	15-120 min	"Green" solvent choice, effective especially with catalysts like L-proline.[10]
Solvent-free	Good to Excellent	25-45 min	Environmentally friendly; often used with microwave or nanoparticle catalysts.[6][11]
Temperature	Room Temp	Moderate to Good	6-20 h	Possible with highly active catalysts or reactive substrates.[4][5]
60-80 °C	Good to Excellent	15-60 min	Common for base-catalyzed reactions in lower-boiling solvents like ethanol.[10]
110-130 °C	Good to Excellent	1-4 h	Required for copper-catalyzed cascade reactions in high-boiling solvents.[1][3]

Detailed Experimental Protocols

Protocol 1: Optimized Copper-Catalyzed Synthesis of 2-Amino-9H-chromeno[2,3-d]thiazol-9-ones (Model)

This protocol is adapted from a validated procedure for a structurally similar scaffold and serves as a robust starting point for the synthesis of the target 4H-chromeno[4,3-d]thiazol-2-amine, which would require the corresponding 2-amino-3-iodo-4H-chromene as a starting material.[1][2][3]

Caption: General experimental workflow for the synthesis.

Materials:

• 2-Amino-3-iodo-4H-chromen-4-one derivative (0.35 mmol, 1.0 equiv)

• Amine (e.g., piperidine) (1.05 mmol, 3.0 equiv)

• Copper(II) oxide (CuO) (0.35 mmol, 1.0 equiv)

• Potassium carbonate (K₂CO₃) (1.05 mmol, 3.0 equiv)

• Carbon disulfide (CS₂) (0.7 mmol, 2.0 equiv)

• Anhydrous Dimethylacetamide (DMAc) (2.5 mL)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add the 2-amino-3-iodo-4H-chromen-4-one (1.0 equiv), amine (3.0 equiv), CuO (1.0 equiv), and K₂CO₃ (3.0 equiv).

• Evacuate and backfill the flask with an inert atmosphere (e.g., Nitrogen or Argon).

• Add anhydrous DMAc (2.5 mL) via syringe.

• To the stirring suspension, add carbon disulfide (2.0 equiv) dropwise at room temperature.

• Heat the reaction mixture to 130 °C in a preheated oil bath.

• Maintain stirring at 130 °C for 1-4 hours. Monitor the progress of the reaction by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude residue by flash column chromatography on silica gel to afford the pure product.

References

• Journal of Medicinal and Chemical Sciences, (2018).
• Indian Academy of Sciences, (n.d.).
• ResearchGate, (n.d.).
• Taylor & Francis Online, (n.d.).
• MDPI, (n.d.). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing.
• BenchChem, (n.d.). How to avoid common pitfalls in chromone synthesis.

• MDPI, (n.d.). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. [Link]

• NIH, (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide.
• ResearchGate, (2025). One-Pot Synthesis of 5-Ene-4-aminothiazol-2(5H)-ones and Chromeno[2,3-d]thiazol-2-ones.
• BenchChem, (n.d.). A Comparative Guide to Catalysts in Chromene Synthesis: Moving Beyond Triethylamine Hydrobromide.
• ResearchGate, (n.d.). Optimization of the reaction conditions for the synthesis of 4a. a.

• Alfa Chemistry, (n.d.). 4H-Chromeno[4,3-d][6]thiazol-2-amine.

• University of Malta, (2023). Piperazine-Amberlyst®15-catalysed synthesis of 2-amino-4H-chromenes, chromeno[2,3-b].
• PMC - NIH, (n.d.). 2-Amino-4-(nitroalkyl)-4H-chromene-3-carbonitriles as New Cytotoxic Agents.

• Sigma-Aldrich, (n.d.). 4H-chromeno[4,3-d][6]thiazol-2-amine.

• ResearchGate, (2024). (PDF) Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide.
• RSC Publishing, (2024).
• Semantic Scholar, (n.d.).

Sources

• 1. Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 2-Amino-4-(nitroalkyl)-4H-chromene-3-carbonitriles as New Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. tandfonline.com [tandfonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Byproduct Formation in Chromene-Thiazole Fusion Reactions

Welcome to the technical support center for chromene-thiazole fusion reactions. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with byproduct formation during the synthesis of these valuable heterocyclic scaffolds. As a Senior Application Scientist, I have compiled this resource based on established chemical principles and field-proven insights to help you navigate the complexities of these multicomponent reactions. Our goal is to not only provide solutions but also to foster a deeper understanding of the underlying reaction mechanisms to empower your synthetic strategies.

Introduction to Chromene-Thiazole Fusion Chemistry

The fusion of chromene and thiazole moieties generates a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science. A common and efficient route to these structures is a one-pot, multicomponent reaction (MCR) that often involves a Hantzsch-type thiazole synthesis coupled with a Knoevenagel condensation to form the chromene ring. While elegant in design, these MCRs can be prone to side reactions, leading to a variety of byproducts that can complicate purification and reduce yields. This guide will address the most common issues encountered in these syntheses in a practical question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Formation of an Isomeric Byproduct with Identical Mass to the Target Chromene-Thiazole

Question: My mass spectrometry analysis shows a major peak corresponding to the expected mass of my 2-amino-chromene-thiazole product, but the 1H NMR is complex, suggesting a mixture of isomers. What is the likely structure of this byproduct and how can I avoid its formation?

Answer:

This is a classic issue in Hantzsch-type thiazole syntheses, especially when using N-substituted thioureas or their equivalents. The isomeric byproduct is almost certainly the 3-substituted-2-imino-2,3-dihydrothiazole derivative, which results from a different regioselectivity in the cyclization step.

Causality and Mechanism:

The Hantzsch thiazole synthesis involves the reaction of an α-haloketone with a thioamide or thiourea. The regioselectivity of the final cyclization step is highly dependent on the reaction's pH.

• Under neutral or slightly basic conditions: The initial S-alkylation of the thiourea is followed by cyclization where the more nucleophilic amino nitrogen attacks the carbonyl carbon, leading to the desired 2-aminothiazole after dehydration.

• Under acidic conditions: Protonation of the thiourea can alter the nucleophilicity of the nitrogens. In this scenario, the substituted nitrogen can act as the nucleophile in the cyclization step, leading to the formation of the thermodynamically less stable but kinetically favored 2-iminothiazoline isomer.[1]

Troubleshooting Protocol:

• Strict pH Control: The most critical parameter is the reaction pH. Ensure your reaction medium is neutral or slightly basic. If you are using a salt of your starting amine, consider adding a non-nucleophilic base to neutralize the acid.

• Choice of Base: Employ a mild, non-nucleophilic base like sodium bicarbonate (NaHCO₃) or diisopropylethylamine (DIPEA) to scavenge any acid formed during the reaction (e.g., HBr or HCl from the α-haloketone).

• Solvent Selection: Polar aprotic solvents like DMF or acetonitrile are generally preferred over protic solvents like ethanol, which can participate in proton transfer and influence the pH.

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the formation of the more stable 2-aminothiazole isomer.

Byproduct Identification:

You can readily distinguish between the 2-aminothiazole and the 2-iminothiazoline isomers using 1H and 13C NMR spectroscopy.

Spectroscopic Feature	2-Aminothiazole (Desired Product)	2-Iminothiazoline (Byproduct)
1H NMR: NH₂ Protons	Broad singlet, typically in the range of 5.0-7.0 ppm (can exchange with D₂O).	A sharper singlet for the =NH proton, often shifted further downfield.
1H NMR: Thiazole C5-H	The proton on the thiazole ring (if present) will have a characteristic chemical shift.	The corresponding proton on the thiazoline ring will be in a different chemical environment and thus have a different chemical shift.[1]
13C NMR: C=N Carbon	The C2 carbon of the thiazole ring typically appears in the range of 160-170 ppm.	The imino carbon (C2) in the thiazoline ring will have a distinct chemical shift, often slightly downfield compared to the aminothiazole.

Issue 2: Presence of an Open-Chain Byproduct Lacking the Chromene Ring

Question: My reaction mixture contains a significant amount of a byproduct that appears to be an intermediate, as it lacks the characteristic signals for the chromene ring in the 1H NMR spectrum. What is this species and how can I promote its conversion to the desired fused product?

Answer:

This common byproduct is the Knoevenagel condensation adduct , which is the intermediate formed before the intramolecular cyclization that closes the chromene ring. Its accumulation indicates that the cyclization step is slow or inhibited.

Causality and Mechanism:

The formation of the chromene ring from salicylaldehyde and an active methylene compound (in this case, a thiazole derivative) proceeds in two key steps:

• Knoevenagel Condensation: A base catalyzes the condensation of the salicylaldehyde with the active methylene group of the thiazole derivative to form an α,β-unsaturated intermediate.

• Intramolecular Oxa-Michael Addition: The phenolic hydroxyl group of the salicylaldehyde moiety then attacks the electron-deficient double bond in an intramolecular conjugate addition, leading to the formation of the chromene ring.

If the second step is slow, the open-chain Knoevenagel adduct will be a major component of the reaction mixture.

Troubleshooting Protocol:

• Increase Reaction Temperature: The intramolecular oxa-Michael addition often has a higher activation energy than the initial Knoevenagel condensation. Increasing the reaction temperature can significantly accelerate the cyclization step.

• Optimize the Catalyst: The choice of base is crucial. While a strong base is needed to initiate the Knoevenagel condensation, it can also deprotonate the phenolic hydroxyl group, making it a more potent nucleophile for the cyclization. However, too strong a base can lead to other side reactions. Consider screening bases like piperidine, pyrrolidine, or DBU.

• Extend Reaction Time: If increasing the temperature is not feasible due to the stability of your compounds, simply extending the reaction time may allow the cyclization to proceed to completion.

• Solvent Effects: The polarity of the solvent can influence the rate of the intramolecular cyclization. A solvent that can stabilize the transition state of the oxa-Michael addition may be beneficial. Consider screening solvents like ethanol, DMF, or toluene.

Byproduct Identification:

The open-chain Knoevenagel adduct can be identified by the following spectroscopic features:

Spectroscopic Feature	Fused Chromene-Thiazole (Desired Product)	Knoevenagel Adduct (Byproduct)
1H NMR: Phenolic -OH	Absent.	A broad singlet for the phenolic -OH proton, typically in the range of 9-11 ppm.
1H NMR: Vinylic Proton	Absent.	A singlet for the vinylic proton of the α,β-unsaturated system.
1H NMR: Chromene Protons	Characteristic signals for the protons on the newly formed pyran ring.	Absent.
IR Spectroscopy	Absence of a strong, broad O-H stretch from a phenol.	A strong, broad O-H stretching band around 3200-3500 cm⁻¹.

Issue 3: Formation of a High Molecular Weight, Insoluble Material

Question: My reaction has produced a significant amount of an insoluble, tar-like substance, and the yield of my desired product is very low. What could be causing this?

Answer:

The formation of insoluble, high molecular weight material is often due to uncontrolled polymerization of one or more of the starting materials or reactive intermediates.

Causality and Mechanism:

Several components in a chromene-thiazole fusion reaction can be susceptible to polymerization:

• Self-condensation of Salicylaldehyde: Under strongly basic conditions, salicylaldehyde can undergo self-condensation reactions.

• Polymerization of Knoevenagel Adduct: The α,β-unsaturated system of the Knoevenagel intermediate is an activated alkene that can undergo polymerization, especially at elevated temperatures or in the presence of radical initiators.

• Michael Addition Chain Reactions: The Knoevenagel product can also react with another molecule of the active methylene compound via an intermolecular Michael addition, leading to the formation of dimers and oligomers. This is more likely if there is a high concentration of the active methylene starting material.

Troubleshooting Protocol:

• Control Stoichiometry: Carefully control the stoichiometry of your reactants. An excess of the active methylene compound can promote the formation of Michael addition byproducts.

• Gradual Addition: Instead of adding all reactants at once, consider the gradual addition of one of the reactants (e.g., the active methylene compound) to the reaction mixture. This keeps its instantaneous concentration low and can disfavor intermolecular side reactions.

• Lower Reaction Temperature: Polymerization reactions are often accelerated by heat. Running the reaction at a lower temperature can help to minimize these unwanted pathways.

• Optimize Catalyst Concentration: Use the minimum amount of base catalyst required to promote the reaction. High concentrations of strong bases can significantly increase the rate of side reactions.

• Use of Inhibitors: In some cases, adding a small amount of a radical inhibitor, such as hydroquinone or butylated hydroxytoluene (BHT), can prevent polymerization initiated by trace impurities.

Summary of Key Reaction Parameters and Their Impact on Byproduct Formation

Parameter	Potential Issue if Not Optimized	Recommended Action
pH/Acidity	Formation of 2-iminothiazoline regioisomer.	Maintain neutral to slightly basic conditions. Use a non-nucleophilic base to scavenge acid.
Temperature	Incomplete cyclization (low temp); Polymerization (high temp).	Optimize temperature to balance the rate of cyclization against byproduct formation. Start at a lower temperature and gradually increase if necessary.
Catalyst (Base)	Self-condensation of aldehyde; Formation of Michael adducts.	Screen mild bases (e.g., piperidine, pyrrolidine) and use the lowest effective concentration.
Stoichiometry	Formation of Michael adducts from excess active methylene compound.	Use a 1:1 or slight excess of the limiting reagent. Consider slow addition of one component.
Reaction Time	Incomplete reaction (too short); Byproduct formation from product degradation or side reactions (too long).	Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.
Solvent	Can influence reaction rates and selectivity.	Screen a range of solvents with varying polarities (e.g., ethanol, DMF, acetonitrile, toluene).

Step-by-Step Experimental Protocol for Byproduct Identification

1. Thin-Layer Chromatography (TLC) Analysis:

• Objective: To quickly assess the complexity of the reaction mixture and get a preliminary indication of the number of byproducts.

• Procedure:

  • Spot the crude reaction mixture on a TLC plate alongside the starting materials.

  • Develop the plate using a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes).

  • Visualize the spots under UV light and/or by staining.

  • The presence of multiple spots in addition to the starting materials and the desired product indicates byproduct formation.

2. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis:

• Objective: To determine the mass of the byproducts and confirm the presence of isomers.

• Procedure:

  • Inject a diluted sample of the crude reaction mixture into an LC-MS system.

  • The liquid chromatogram will separate the components of the mixture.

  • The mass spectrometer will provide the mass-to-charge ratio (m/z) for each separated component.

  • Look for peaks with the same m/z as your expected product (indicating isomers) and other unexpected masses.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Objective: To obtain detailed structural information about the byproducts.

• Procedure:

  • If possible, isolate the major byproducts by column chromatography.

  • Acquire 1H NMR, 13C NMR, and, if necessary, 2D NMR (e.g., COSY, HSQC, HMBC) spectra for each isolated compound.

  • Compare the spectra to the expected spectrum of your desired product and use the information in the tables above to identify the byproduct's structure.

  • For distinguishing regioisomers, Nuclear Overhauser Effect (NOE) experiments can be particularly useful to establish through-space proximity of protons.

References

• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. [Link]

Sources

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]

Technical Support Center: Optimizing the Synthesis of 4H-Chromeno[4,3-d]thiazol-2-amine

Introduction: The 4H-chromeno[4,3-d]thiazol-2-amine scaffold is a privileged heterocyclic structure of significant interest in medicinal chemistry and drug development due to its diverse pharmacological activities.[1][2] Its synthesis, typically achieved through multi-component reactions (MCRs), offers an efficient route to complex molecules but can present significant challenges in optimizing reaction yield and achieving high purity.[3][4] This guide provides field-proven insights, troubleshooting protocols, and detailed answers to frequently asked questions encountered during the synthesis of this important molecular framework.

Section 1: Synthesis Overview and Plausible Mechanism

The synthesis of the related 2-amino-9H-chromeno[2,3-d]thiazol-9-one has been effectively achieved via a copper-promoted cascade reaction.[1][2] This strategy involves the one-pot reaction of a 2-amino-3-iodochromone derivative, a secondary amine, and carbon disulfide. We can extrapolate this highly successful methodology to the synthesis of the target 4H-chromeno[4,3-d]thiazol-2-amine.

The proposed mechanism proceeds through several key steps:

• Formation of Dithiocarbamate Salt: The amine reacts with carbon disulfide in the presence of a base to form a dithiocarbamate salt.[2][5]

• Ullmann Coupling: The copper catalyst (optimally CuO) mediates an Ullmann coupling reaction between the in situ generated dithiocarbamate salt and the 2-amino-3-iodo-chromene starting material.[1][2]

• Intramolecular Cyclization: The amino group at the C-2 position of the chromene core then performs an intramolecular nucleophilic addition.[2]

• Elimination: The final product is formed via the elimination of hydrogen sulfide to yield the stable tricyclic chromeno-thiazole system.[2]

Caption: Plausible cascade reaction mechanism.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common high-level challenges researchers face during the synthesis.

Q1: My overall yield is consistently below 30%. What are the most critical parameters to investigate first? A: For this copper-catalyzed multi-component reaction, the three most critical parameters to verify are the catalyst, solvent, and temperature.

• Catalyst: Copper(II) oxide (CuO) has been shown to be superior to other copper salts like CuCl₂, CuSO₄, and CuI for analogous reactions, boosting yields significantly.[1] Ensure your CuO is fresh and of high purity.

• Solvent: Polar aprotic solvents are essential. N,N-Dimethylacetamide (DMA) has demonstrated the best performance, yielding superior results compared to NMP and DMSO.[5] Ensure the solvent is anhydrous.

• Temperature: These reactions typically require high temperatures, often around 130 °C.[5] However, for substrates with sensitive functional groups, this temperature may cause decomposition. In such cases, lowering the temperature to ~90 °C and extending the reaction time can be a beneficial trade-off.[5]

Q2: My TLC plate shows a complex mixture of spots post-reaction. What are the likely side products? A: A complex TLC profile usually points to incomplete reaction, side reactions, or product degradation.

• Unreacted Starting Materials: The most common spots are your 2-amino-3-iodo-4H-chromene and potentially the dithiocarbamate salt intermediate.

• Side Products from Amine Reactivity: Especially with halogenated starting materials, side reactions involving the amine can occur.[5]

• Parallel MCR Pathways: Multi-component reactions are prone to forming alternative products from different combinations of the reactants.[6] Controlling chemo- and regioselectivity is paramount and is highly dependent on the reaction conditions.

• Degradation: High temperatures can cause the degradation of both starting materials and the final product.

Q3: Can I use primary amines instead of secondary amines in this protocol? A: While theoretically possible, reports on analogous syntheses indicate that substituting secondary amines with primary amines leads to only trace amounts of the desired product.[7] The reaction appears to be highly optimized for secondary amines, and a significant re-optimization of the entire protocol, including catalyst, solvent, and base, would be required to accommodate primary amines.

Q4: How critical is the choice of base for this reaction? A: The base is crucial for the initial formation of the dithiocarbamate salt from the amine and CS₂.[2] Inorganic bases like potassium carbonate (K₂CO₃) are effective and commonly used. The stoichiometry of the base relative to the amine is a key parameter to optimize; typically, a slight excess is used to drive the salt formation to completion.[5]

Section 3: Troubleshooting Guide

Symptom / Observation	Possible Cause(s)	Recommended Solution(s)
No product formation or very low conversion (TLC analysis).	1. Inactive Catalyst: CuO is old or of poor quality. 2. Incorrect Solvent: Solvent is not anhydrous or is sub-optimal (e.g., protic solvents). 3. Insufficient Temperature: Reaction has not reached the required activation energy.	1. Use fresh, high-purity CuO powder. If failure persists, screen other copper salts (e.g., CuI, Cu₂O) as a diagnostic check.[1] 2. Use anhydrous, high-purity DMA. 3. Ensure the reaction mixture reaches the target temperature (e.g., 130 °C). Use an oil bath with a contact thermometer for accurate temperature control.
Low yield with significant starting material remaining.	1. Insufficient Reaction Time: The reaction was stopped prematurely. 2. Sub-optimal Stoichiometry: Incorrect molar ratios of amine, CS₂, or base. 3. Poor Reagent Quality: One of the starting materials is impure.	1. Extend the reaction time (e.g., from 1h to 4h or longer) and monitor progress every hour using TLC. 2. Re-optimize the stoichiometry. A typical starting point is a 1:3:2 ratio of chromene:amine:CS₂.[2][5] 3. Purify all starting materials via recrystallization or column chromatography before use.
Formation of multiple, inseparable byproducts.	1. Temperature Too High: Causes decomposition or promotes alternative reaction pathways. 2. Side Reaction of Amine: Particularly with substrates bearing other reactive groups.	1. Lower the reaction temperature (e.g., from 130 °C to 90-110 °C) and compensate with a longer reaction time.[5] 2. This is substrate-dependent. If the chromene or amine has other reactive sites, a lower temperature is the first line of defense to improve selectivity.
Difficulty in product purification and isolation.	1. Co-elution in Chromatography: Product has a similar polarity to a major impurity. 2. Poor Crystallization: Product is an oil or forms a very fine precipitate that is difficult to handle.	1. Screen different solvent systems for column chromatography (e.g., switch from ethyl acetate/hexane to dichloromethane/methanol). 2. Attempt recrystallization from a range of solvents (e.g., ethanol, isopropanol, acetonitrile). If the product oils out, try a solvent/anti-solvent system.

Section 4: Data Summary and Optimized Protocol

Table 1: Summary of Reaction Condition Optimization (Adapted from Analogous Synthesis)

The following data, adapted from the synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones, provides a strong starting point for optimization.[1][5]

Entry	Catalyst (1 eq)	Base (3 eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	CuCl₂·2H₂O	K₂CO₃	DMA	130	1	35
2	CuSO₄·5H₂O	K₂CO₃	DMA	130	1	42
3	CuI	K₂CO₃	DMA	130	1	65
4	Cu₂O	K₂CO₃	DMA	130	1	72
5	CuO	K₂CO₃	DMA	130	1	81
6	CuO	K₂CO₃	DMSO	130	1	75
7	CuO	K₂CO₃	NMP	130	1	78
8	CuO	K₂CO₃	DMA	90	4	50
For substrates sensitive to high temperatures, this condition proved superior despite lower yield for the model reaction.[5]

Recommended Starting Protocol

This protocol is adapted from the highly efficient method developed by Li, et al. for a closely related structure and should be considered a starting point for optimization.[5]

Caption: General experimental workflow.

Step-by-Step Procedure:

• Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar and reflux condenser, add 2-amino-3-iodo-4H-chromene (0.35 mmol, 1.0 eq), copper(II) oxide (CuO) (0.35 mmol, 1.0 eq), and potassium carbonate (K₂CO₃) (1.05 mmol, 3.0 eq).

• Reagent Addition: Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon). Through a syringe, add anhydrous N,N-dimethylacetamide (DMA, 2.5 mL), followed by the secondary amine (1.05 mmol, 3.0 eq) and carbon disulfide (CS₂) (0.7 mmol, 2.0 eq).

• Reaction: Immerse the vessel in a preheated oil bath at 130 °C and stir vigorously. Monitor the reaction's progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water (20 mL).

• Extraction: Extract the aqueous phase with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent like ethanol to afford the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.[8]

References

• One-Pot Synthesis of 5-Ene-4-aminothiazol-2(5H)-ones and Chromeno[2,3-d]thiazol-2-ones. ResearchGate. Available from: [Link]

• Li, Y., et al. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions. RSC Advances. Available from: [Link]

• Li, Y., et al. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. National Institutes of Health (NIH). Available from: [Link]

• Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI. Available from: [Link]

• Li, Y., et al. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions. RSC Publishing. Available from: [Link]

• Chebanov, V. A., et al. (2009). Multi-Component Reactions in Heterocyclic Chemistry. SpringerLink. Available from: [Link]

• Optimization of the reaction conditions for the synthesis of 4a. ResearchGate. Available from: [Link]

• (PDF) Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. ResearchGate. Available from: [Link]

• Highlighting multicomponent reactions as an efficient and facile alternative route in the chemical synthesis of organic-based molecules: a tremendous growth in the past 5 years. National Institutes of Health (PMC). Available from: [Link]

• Multicomponent reactions for the synthesis of heterocycles. National Institutes of Health (PubMed). Available from: [Link]

• Multi-component synthesis and recent development on heterocyclic compounds: A research. Journal of Chemical Society of Pakistan. Available from: [Link]

• An Evulative Study on Different Methods of Multi-Component Synthesis on Heterocyclic Compounds. International Journal for Multidisciplinary Research (IJFMR). Available from: [Link]

• Chromene-Thiazole Derivatives as Potential SARS-CoV-2 Mpro Inhibitors: Synthesis and Computational Studies. National Institutes of Health (NIH). Available from: [Link]

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• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highlighting multicomponent reactions as an efficient and facile alternative route in the chemical synthesis of organic-based molecules: a tremendous growth in the past 5 years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multicomponent reactions for the synthesis of heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 2-amino-9 H -chromeno[2,3- d ]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07209F [pubs.rsc.org]
• 6. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 7. researchgate.net [researchgate.net]
• 8. Chromene-Thiazole Derivatives as Potential SARS-CoV‑2 Mpro Inhibitors: Synthesis and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Solubility and Stability Issues of Chromenothiazole Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with chromenothiazole derivatives. This guide is designed to provide you with practical, field-proven insights and troubleshooting strategies to overcome common solubility and stability challenges encountered during your experiments. Our goal is to empower you with the knowledge to not only solve problems but also to understand the underlying scientific principles, ensuring the integrity and success of your research.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and formulation of chromenothiazole derivatives.

Q1: My chromenothiazole derivative has extremely low aqueous solubility. What are the first steps I should take to improve it?

A1: Low aqueous solubility is a common characteristic of chromenothiazole derivatives due to their often rigid, polycyclic aromatic structure. The initial and most straightforward approaches involve:

• pH Adjustment: For ionizable chromenothiazole derivatives, altering the pH of the solution can significantly increase solubility.[1][2] Weakly basic or acidic functional groups on your molecule can be protonated or deprotonated to form more soluble salts. It's crucial to first determine the pKa of your compound to identify the optimal pH range for solubilization.[2]

• Co-solvents: Employing a water-miscible organic solvent (co-solvent) can disrupt the hydrophobic interactions between the chromenothiazole molecules and water, thereby increasing solubility.[3] Common co-solvents include ethanol, methanol, DMSO, and polyethylene glycols (PEGs).[4] Start with a small percentage of the co-solvent and gradually increase it while monitoring for any potential precipitation or stability issues.

Q2: I'm observing degradation of my chromenothiazole derivative in solution, especially under light. How can I mitigate this?

A2: Chromenothiazole derivatives can be susceptible to photodegradation and hydrolysis.[5][6][7] To enhance stability:

• Protect from Light: Always store stock solutions and experimental samples in amber vials or wrap containers with aluminum foil to minimize light exposure.[8]

• Control pH: The stability of your compound can be pH-dependent.[1][6] Hydrolysis, for instance, is often catalyzed by acidic or basic conditions.[1] Conduct a preliminary pH-stability profile to identify the pH at which your derivative is most stable.

• Use of Buffers: Once the optimal pH for stability is determined, use a suitable buffer system to maintain it throughout your experiment.[1]

• Antioxidants: If you suspect oxidative degradation, consider adding antioxidants like ascorbic acid or butylated hydroxytoluene (BHT) to your formulation.

Q3: Can I use excipients to improve the solubility of my chromenothiazole derivative for in vitro assays?

A3: Yes, various excipients can significantly enhance solubility for in vitro studies.[9][10]

• Surfactants: Non-ionic surfactants like Tween® 80 or Span® 80 can form micelles that encapsulate the hydrophobic chromenothiazole derivative, increasing its apparent solubility in aqueous media.[10]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior.[11][12] They can form inclusion complexes with your compound, effectively shielding the hydrophobic parts from the aqueous environment and improving solubility.[11][12]

II. Troubleshooting Guides

This section provides in-depth, step-by-step guidance for resolving specific experimental challenges.

Guide 1: Persistent Precipitation of Chromenothiazole Derivative in Aqueous Buffers

Problem: Your chromenothiazole derivative precipitates out of your aqueous buffer, even after initial dissolution with a co-solvent.

Underlying Cause: This often occurs due to a phenomenon known as "salting out" or a decrease in the solvating power of the co-solvent upon dilution with the aqueous buffer. The hydrophobic nature of the chromenothiazole derivative drives it to aggregate and precipitate.

Troubleshooting Workflow:

Workflow for addressing precipitation.

Step-by-Step Protocol:

• Re-evaluate Co-solvent Concentration:

  • Prepare a series of stock solutions with increasing concentrations of your chosen co-solvent (e.g., 10%, 20%, 30% DMSO in water).

  • Determine the minimum co-solvent concentration required to fully dissolve your chromenothiazole derivative.

  • When diluting into your final aqueous buffer, ensure the final co-solvent concentration remains above this minimum threshold. Be mindful that high concentrations of organic solvents can affect biological assays.

• Incorporate a Surfactant:

  • Prepare your stock solution of the chromenothiazole derivative in a suitable organic solvent.

  • In a separate vial, prepare your aqueous buffer containing a surfactant such as Tween® 80 (start with a concentration of 0.05% w/v).

  • Slowly add the stock solution to the surfactant-containing buffer while vortexing to facilitate micelle formation and encapsulation of your compound.

• Cyclodextrin Complexation:

  • Select a suitable cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which is known for its ability to enhance the solubility of hydrophobic drugs.[12]

  • Prepare an aqueous solution of HP-β-CD (e.g., 10% w/v).

  • Add your solid chromenothiazole derivative to the HP-β-CD solution and stir or sonicate until dissolved. The formation of an inclusion complex will enhance its aqueous solubility.[12]

Guide 2: Investigating and Preventing Chemical Degradation

Problem: You observe a loss of potency or the appearance of unknown peaks in your analytical chromatogram over time, suggesting chemical instability.

Underlying Cause: Chromenothiazole derivatives can be susceptible to hydrolysis, oxidation, and photolysis.[5][6][7] Identifying the primary degradation pathway is key to developing a stable formulation.

Forced Degradation Studies Workflow:

Workflow for investigating chemical degradation.

Step-by-Step Protocol for Forced Degradation Studies: [8][13][14][15]

Forced degradation studies intentionally expose the drug to harsh conditions to accelerate decomposition and identify potential degradation products.[8][13][14][15]

• Sample Preparation: Prepare solutions of your chromenothiazole derivative in a suitable solvent system.

• Stress Conditions:

  • Acid Hydrolysis: Treat the solution with 0.1 M HCl at room temperature and elevated temperature (e.g., 60°C).[8]

  • Base Hydrolysis: Treat the solution with 0.1 M NaOH at room temperature and elevated temperature.[8]

  • Oxidation: Treat the solution with 3% H₂O₂ at room temperature.[8]

  • Photodegradation: Expose the solution to a photostability chamber with a defined light source (e.g., UV and visible light).

  • Thermal Degradation: Store the solid compound and solutions at elevated temperatures (e.g., 60°C).[13]

• Analysis: At various time points, analyze the stressed samples by a stability-indicating analytical method, typically reverse-phase HPLC with UV and mass spectrometric detection (LC-MS).[16][17]

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to that of an unstressed control.

  • Identify and quantify the degradation products.

  • The conditions that cause the most significant degradation will reveal the primary instability pathways.

Mitigation Strategies Based on Findings:

Degradation Pathway	Mitigation Strategy
Acid/Base Hydrolysis	Identify the pH of maximum stability and use a suitable buffer system.[1]
Oxidation	Add antioxidants (e.g., ascorbic acid, sodium metabisulfite) to the formulation.
Photodegradation	Protect the compound from light at all stages of handling and storage.

III. Advanced Formulation Strategies

For more challenging chromenothiazole derivatives, advanced formulation techniques may be necessary to achieve the desired solubility and stability for preclinical and clinical development.

Solid Dispersions

Concept: A solid dispersion is a system where the drug is dispersed in an inert, hydrophilic carrier matrix at a solid state.[4][12] This can enhance solubility by reducing particle size to a molecular level and improving the wettability of the drug.[18]

Common Carriers: Polyvinylpyrrolidone (PVP), polyethylene glycols (PEGs), and hydroxypropyl methylcellulose (HPMC).[4][19]

Preparation Methods:

• Melting Method (Fusion): The drug and carrier are melted together and then rapidly cooled.[18]

• Solvent Evaporation Method: The drug and carrier are dissolved in a common solvent, which is then evaporated.[18][19]

• Spray Drying: A solution of the drug and carrier is sprayed into a hot air stream, leading to rapid solvent evaporation and formation of the solid dispersion.[19]

Nanosuspensions

Concept: Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and/or polymers.[20][21][22][23] The significant reduction in particle size leads to a substantial increase in the surface area, which enhances the dissolution rate.[22][24]

Preparation Methods:

• Top-Down Technologies:

  • High-Pressure Homogenization: The drug suspension is forced through a narrow gap at high pressure, causing particle size reduction.

  • Media Milling (Nanomilling): The drug is milled in the presence of a liquid medium and milling beads.[25]

• Bottom-Up Technologies:

  • Precipitation: The drug is dissolved in a solvent and then added to an anti-solvent in which it is poorly soluble, causing the drug to precipitate as nanoparticles.[25]

Solubility Enhancement Comparison:

Technique	Principle	Advantages	Disadvantages
Solid Dispersion	Molecular dispersion in a hydrophilic carrier.[4]	Significant solubility enhancement, potential for amorphous stabilization.[26]	Potential for recrystallization during storage, may require specialized equipment.
Nanosuspension	Increased surface area due to particle size reduction.[22]	Applicable to a wide range of poorly soluble drugs, high drug loading possible.[20]	Potential for particle aggregation, requires stabilizers.[25]

IV. References

• Nanosuspension: An approach to enhance solubility of drugs - PMC - NIH. (n.d.). Retrieved from

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). Retrieved from

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs - Hilaris Publisher. (n.d.). Retrieved from

• (PDF) Formulation strategies for poorly soluble drugs - ResearchGate. (n.d.). Retrieved from

• Solid dispersion technique for improving solubility of some poorly soluble drugs - Scholars Research Library. (n.d.). Retrieved from

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - MDPI. (n.d.). Retrieved from

• Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update. (2019, March 20). Retrieved from

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC - NIH. (n.d.). Retrieved from

• Nanosuspension: Way to Enhance the Bioavailibility of Poorly Soluble Drug - ResearchGate. (n.d.). Retrieved from

• SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW - Journal of Drug Delivery and Therapeutics. (n.d.). Retrieved from

• Enhancing Solubility of Poorly Soluble Drugs: The Nanosuspension Approach. (2024, October 23). Retrieved from

• Preparation and evaluation of nanosuspensions for enhancing the dissolution of poorly soluble drugs - PubMed. (n.d.). Retrieved from

• Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs - Journal of Applied Pharmaceutical Science. (2012, October 30). Retrieved from

• A Review:Solid Dispersion, a Technique of Solubility Enhancement. (n.d.). Retrieved from

• Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC - NIH. (n.d.). Retrieved from

• A Brief Study on Forced Degradation Studies with Regulatory Guidance. (n.d.). Retrieved from

• EXCIPIENTS: Enhancing the New, Poorly Soluble APIs. (n.d.). Retrieved from

• Forced Degradation Studies - MedCrave online. (2016, December 14). Retrieved from

• EXCIPIENTS FOR ENHANCING DRUG SOLUBILITY - SEN Pharma. (2024, August 8). Retrieved from

• Excipients for Solubility and Bioavailability Enhancement. (2020, June 15). Retrieved from

• Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations - Lubrizol. (n.d.). Retrieved from

• Excipients for Solubility Enhancement of Parenteral Formulations. (2022, November 3). Retrieved from

• A Review: Stability Indicating Forced Degradation Studies - Research Journal of Pharmacy and Technology. (n.d.). Retrieved from

• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023, April 23). Retrieved from

• Analytical Techniques In Stability Testing - Separation Science. (n.d.). Retrieved from

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. - Biosciences Biotechnology Research Asia. (2022, November 8). Retrieved from

• (PDF) Solubility study, model correlation and thermodynamics of 3-acetyl-4-hydroxy-2H-chromen-2-one and its chlorinated derivatives in binary solvent mixtures at temperatures from 293.15 to 313.15 K - ResearchGate. (n.d.). Retrieved from

• Stability indicating study by using different analytical techniques - IJSDR. (n.d.). Retrieved from

• Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. (n.d.). Retrieved from

• Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. (n.d.). Retrieved from

• SPECIAL FEATURE - Improving Bioavailability & Solubility: Chemical & Physical Modification vs. Formulation Development. (2019, March 23). Retrieved from

• Chemical Modification: A unique solutions to Solubility problem | Journal of Drug Delivery and Therapeutics. (2019, March 15). Retrieved from

• Chemical Modification: A unique solutions to Solubility problem - ResearchGate. (n.d.). Retrieved from

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan - ResearchGate. (n.d.). Retrieved from

• Trends in Analytical chemistry - CONICET. (n.d.). Retrieved from

• Chemical Modification: A unique solutions to Solubility problem - SciSpace. (2019, March 15). Retrieved from

• Influence of pH modifiers on the dissolution and stability of hydrochlorothiazide in the bi- and three-layer tablets. (n.d.). Retrieved from

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). Retrieved from

• FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. (n.d.). Retrieved from

• Influence of pH modifiers on the dissolution and stability of hydrochlorothiazide in the bi- and three-layer tablets - PubMed. (n.d.). Retrieved from

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• 25. mdpi.com [mdpi.com]
• 26. jopcr.com [jopcr.com]

Technical Support Center: Optimization of Catalyst Selection for Chromenothiazole Synthesis

Welcome to the technical support center for the synthesis of chromenothiazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of catalyst selection and optimization for this important heterocyclic scaffold. Our goal is to bridge the gap between theoretical knowledge and practical application, empowering you to achieve higher yields, greater purity, and more reproducible results in your synthetic endeavors.

Part 1: Frequently Asked Questions (FAQs) - Navigating Your Synthesis

This section addresses common questions encountered during the synthesis of chromenothiazoles, providing concise answers and directing you to more detailed information within this guide.

Q1: What are the most common catalysts for synthesizing the chromenothiazole core?

A1: Copper-based catalysts are frequently employed, particularly for cascade reactions that form the thiazole ring onto a pre-existing chromone structure.[1][2] Copper(II) oxide (CuO) has been successfully used in the synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones. Other transition metals like palladium, rhodium, and iridium are also used in various C-H activation and cross-coupling strategies for constructing heterocyclic systems and could be adapted for chromenothiazole synthesis.[3][4] Lewis acids and organocatalysts are emerging as viable alternatives for the synthesis of the precursor chromene ring.[5][6][7][8]

Q2: My reaction yield is consistently low. What are the first parameters I should investigate?

A2: Low yields in chromenothiazole synthesis can often be attributed to a few key factors. Start by assessing the quality of your starting materials, as impurities can inhibit the catalyst. Next, scrutinize your reaction conditions. The choice of catalyst, solvent, temperature, and base are all critically interlinked. A systematic optimization of these parameters is often necessary. Finally, consider the possibility of catalyst deactivation, a common issue in reactions involving sulfur-containing compounds.[9][10][11][12]

Q3: I'm observing multiple side products in my reaction mixture. What are the likely culprits?

A3: Side product formation is a common challenge. In copper-catalyzed reactions, homocoupling of starting materials can be a significant issue.[5] For chromenothiazole synthesis specifically, incomplete cyclization, oxidation of intermediates, or undesired reactions of functional groups on your chromone or thiazole precursors can lead to a complex mixture of products. Careful control of the reaction temperature and stoichiometry can help minimize these side reactions.

Q4: How do I choose the right ligand for my copper-catalyzed reaction?

A4: Ligand selection is crucial for modulating the reactivity and selectivity of copper catalysts. Diamine-based ligands have shown great promise in improving the efficiency of copper-catalyzed cross-coupling reactions under milder conditions.[13] The choice of ligand can influence catalyst stability, solubility, and the rate of key steps in the catalytic cycle. For novel syntheses, a screening approach using a diverse set of ligands is often the most effective strategy.[14][15]

Q5: Are there any "green" or more sustainable catalytic approaches for chromenothiazole synthesis?

A5: Yes, green chemistry principles are increasingly being applied to heterocyclic synthesis. This includes the use of heterogeneous catalysts that can be easily recovered and reused, employing environmentally benign solvents like water or ethanol, and utilizing microwave-assisted synthesis to reduce reaction times and energy consumption.[16][17] Organocatalysis also represents a move towards more sustainable synthesis by avoiding the use of heavy metals.[5][7][8][18]

Part 2: Troubleshooting Guide - From Problem to Solution

This guide provides a systematic approach to troubleshooting common issues in chromenothiazole synthesis. Each problem is broken down into potential causes and actionable solutions.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps & Rationale
Inactive Catalyst	- Verify Catalyst Quality: Use a fresh batch of catalyst or a recently opened container. Copper catalysts, in particular, can be sensitive to air and moisture. - Catalyst Activation: Some catalysts may require an activation step before use. Consult the literature for specific protocols for your chosen catalyst. - Incompatible Stoichiometry: Ensure the correct catalyst loading. While higher loading might seem beneficial, it can sometimes lead to an increase in side reactions. A systematic screen of catalyst loading is recommended.
Suboptimal Reaction Conditions	- Solvent Screening: The polarity and coordinating ability of the solvent can significantly impact the reaction. Test a range of solvents with varying properties (e.g., polar aprotic like DMF or DMSO, ethereal solvents like THF or dioxane, or alcohols like ethanol). - Temperature Optimization: Temperature is a critical parameter. If the reaction is sluggish, a gradual increase in temperature may be necessary. Conversely, if side products are forming, lowering the temperature could improve selectivity. - Base Selection: The choice and strength of the base are crucial, especially in reactions involving deprotonation steps. Screen a variety of inorganic (e.g., K₂CO₃, Cs₂CO₃) and organic bases (e.g., triethylamine, DBU).
Catalyst Deactivation	- Sulfur Poisoning: Sulfur-containing substrates can poison many transition metal catalysts.[9][10][11][12] If you suspect this, consider using a more robust catalyst or increasing the catalyst loading. In some cases, specific ligands can protect the metal center from poisoning. - Air/Moisture Sensitivity: Many catalytic reactions require an inert atmosphere (nitrogen or argon). Ensure your reaction setup is properly sealed and that you are using dry solvents and reagents.
Poor Substrate Reactivity	- Steric Hindrance: Bulky substituents on your starting materials can hinder the approach to the catalytic center. In such cases, a less sterically demanding catalyst or more forcing reaction conditions may be required. - Electronic Effects: The electronic nature of your substrates can influence their reactivity. Electron-donating or -withdrawing groups can affect the ease of key steps in the catalytic cycle.

Issue 2: Formation of Significant Impurities

Potential Cause	Troubleshooting Steps & Rationale
Homocoupling of Starting Materials	- Optimize Ligand: The choice of ligand can significantly influence the relative rates of cross-coupling versus homocoupling. Screening different ligand classes (e.g., diamines, phosphines) is recommended.[13][14][15] - Adjust Stoichiometry: Using a slight excess of one of the coupling partners can sometimes suppress the homocoupling of the other. - Lower Temperature: Homocoupling can sometimes be favored at higher temperatures. Running the reaction at a lower temperature may improve selectivity for the desired cross-coupled product.
Incomplete Cyclization	- Increase Reaction Time/Temperature: The final cyclization step may be slow. Increasing the reaction time or temperature can help drive the reaction to completion. - Stronger Base/Acid: Depending on the mechanism, a stronger base or acid catalyst may be required to facilitate the cyclization step.
Side Reactions of Functional Groups	- Protecting Groups: If your starting materials contain sensitive functional groups, consider using protecting groups to prevent them from participating in undesired side reactions. - Milder Reaction Conditions: Harsher conditions (high temperature, strong base/acid) can promote the degradation of starting materials or products. Explore milder alternatives.
Oxidation of Starting Materials or Products	- Inert Atmosphere: If you suspect oxidative side reactions, ensure your reaction is performed under a strictly inert atmosphere. - Antioxidants: In some cases, the addition of a small amount of an antioxidant can help to suppress oxidative degradation.

Part 3: Experimental Protocols & Methodologies

Protocol 1: General Procedure for Copper-Catalyzed Synthesis of 2-Amino-9H-chromeno[2,3-d]thiazol-9-ones

This protocol is adapted from a reported copper-promoted cascade reaction and serves as a starting point for optimization.[1][2]

Materials:

• 2-amino-3-iodochromone derivative

• Amine (e.g., piperidine, morpholine)

• Carbon disulfide (CS₂)

• Copper(II) oxide (CuO)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylacetamide (DMA)

Procedure:

• To a dry reaction vessel, add the 2-amino-3-iodochromone (1.0 equiv), CuO (1.0 equiv), and K₂CO₃ (3.0 equiv).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous DMA as the solvent.

• To the stirred suspension, add the amine (3.0 equiv) followed by carbon disulfide (2.0 equiv).

• Heat the reaction mixture to 130 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Catalyst Screening Workflow

A systematic approach to catalyst screening is essential for optimizing a new transformation.

Workflow:

• Define a Standard Reaction: Choose a representative set of starting materials and establish a baseline set of reaction conditions (solvent, temperature, time).

• Select a Diverse Set of Catalysts:

  • Metal Precursors: Screen various copper salts (e.g., CuI, Cu₂O, Cu(OAc)₂, Cu(OTf)₂) and other transition metals (e.g., Pd(OAc)₂, Rh(acac)(CO)₂, Ir(cod)Cl]₂).

  • Ligands: If using a metal catalyst, screen a diverse range of ligands, including diamines, phosphines, N-heterocyclic carbenes (NHCs), and phenanthrolines.[13][14][15]

  • Alternative Catalysts: Include representative Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃) and organocatalysts (e.g., proline derivatives, thioureas) in your screen.[5][6][7][8]

• Perform Small-Scale Reactions: Set up an array of small-scale reactions in parallel, each with a different catalyst system.

• Analyze the Results: Use a rapid analytical technique like TLC, LC-MS, or GC-MS to determine the conversion and yield for each reaction.

• Identify Promising "Hits": Select the catalyst systems that show the most promising results for further optimization.

• Optimize Reaction Conditions: For the best-performing catalysts, systematically optimize other reaction parameters such as solvent, temperature, base, and catalyst loading.

Part 4: Visualizing the Workflow and Concepts

Catalyst Selection Workflow

Caption: A systematic workflow for catalyst screening and optimization.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low reaction yields.

References

• Dutta, A., Rahman, N., Kumar, J. E., Rabha, J., Phukan, T., & Nongkhlaw, R. (2021). Catalyst-free UV365-assisted synthesis of pyran annulated heterocyclic scaffolds and evaluation of their antibacterial activities.
• Nanda, S., Nanda, L. N., Pal, J., & Gharpure, S. J. (2024). Lewis acid‐catalyzed reactions for the synthesis of 4H‐chromene scaffolds.
• Beale, A. M., Gibson, E. K., O'Brien, M. G., Jacques, S. D., Cernik, R. J., Di Michiel, M., ... & Weckhuysen, B. M. (2014). Chemical imaging of the sulfur-induced deactivation of Cu/ZnO catalyst bodies.
• (2025). Organocatalytic Fluorogenic Synthesis of Chromenes.
• (2025).
• Geng, Z. C., Zhang, S. Y., Li, N. K., Li, N., Chen, J., Li, H. Y., & Wang, X. W. (2014). Organocatalytic diversity-oriented asymmetric synthesis of tricyclic chroman derivatives. The Journal of organic chemistry, 79(22), 10772–10785.
• Wang, D., Zhang, L., Li, J., Kamasamudram, K., Epling, W. S., & Yezerets, A. (2022). Research Progress on Sulfur Deactivation and Regeneration over Cu-CHA Zeolite Catalyst.
• Janssens, T. V., & Lomachenko, K. A. (2024). The deactivation of Diesel Exhaust Catalysts by SO2 finally unraveled. Mirage News.
• (2025). Organocatalytic Synthesis of Chromans and Benzopyrano[3,4-c]pyrrolidine.
• Van der Vlugt, J. I. (2015). Catalytic Synthesis of 2H-Chromenes.
• Balu, A. M., Pineda, A., & Romero, A. A. (2015). Heterogeneous Catalysis for Tandem Reactions.
• Hall, J. R., Kelly, H. R., Sreekumar, S., & Buono, F. (2025). Guiding Ligand Selection in Copper-Catalyzed Cross Couplings via Principal Component Analysis. ChemRxiv.
• Hall, J. R., Kelly, H. R., Sreekumar, S., & Buono, F. G. (2025). Guiding Ligand Selection in Copper-Catalyzed Cross Couplings via Principal Component Analysis. ChemRxiv.
• (2025). Research Progress on Sulfur Deactivation and Regeneration over Cu-CHA Zeolite Catalyst.
• Ananikov, V. P. (2015). The Complementary Competitors: Palladium and Copper in C–N Cross-Coupling Reactions. Organometallics, 34(12), 2872-2886.
• Varga, E., & Palkovits, R. (2017). Asymmetric one-pot reactions using heterogeneous chemical catalysis: recent steps towards sustainable processes. RSC Advances, 7(85), 54067-54083.
• Soulé, J. F. (2023). Catalysis for Heterocycles Chemistry. The Soulé Research Group.
• KitAlysis™ High-Throughput Copper C-N Cross-Coupling Reaction Screening Kit. Sigma-Aldrich.
• Sheng, J., et al. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. RSC Advances.
• Sheng, J., et al. (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide.
• Vaddula, B. R., Le, T., & Török, B. (2021).
• (2025). The four‐component synthesis of chromene derivatives.
• Li, Y., et al. (2023). Palladium-Catalyzed Cascade Reactions for Synthesis of Heterocycles Initiated by C(sp3)
• Advanced Strategies in Heterocyclic Compound Synthesis. BOC Sciences.
• Das, S., & Nag, A. (2023). Copper Catalyzed Synthesis of Heterocyclic Molecules via C–N and C–O Bond Formation under Microwaves: A Mini-Review.
• Evano, G., & Theunissen, C. (2013). Diamine Ligands in Copper-Catalyzed Reactions. Chemical Society reviews, 42(3), 960–973.
• Majumdar, S., & Panda, G. (2019). Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery. Scientific reports, 9(1), 1-12.
• (2025). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide.
• Wang, L., et al. (2011). Ligand-free copper-catalyzed regioselective C-2 arylation of imidazo[2,1-b]thiazoles. Organic letters, 13(19), 5224–5227.
• (2025).
• Shah, P., et al. (2023). Eco-friendly Approaches to Chromene Derivatives: A Comprehensive Review of Green Synthesis Strategies. Current Organic Chemistry, 27(24), 2217-2234.
• Special Issue: Catalysts for the Synthesis of Heterocyclic Compounds. MDPI.
• González-Bacerio, J., et al. (2023). Copper-Coordinated Thiazoles and Benzothiazoles: A Perfect Alliance in the Search for Compounds with Antibacterial and Antifungal Activity. Molecules, 28(15), 5754.
• A copper-catalyzed multi-component reaction accessing fused imidazo-heterocycles via C–H functionaliz
• de la Torre, M. C., & Sierra, M. A. (2021). Advances in Green Catalysis for the Synthesis of Medicinally Relevant N-Heterocycles.
• Abdel-Maksoud, M. S., et al. (2023). Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, hCAII, and MMP-2 Inhibitors Based on Molecular Docking Assays. Molecules, 28(23), 7799.
• The design and optimization of heterogeneous catalysts using computational methods.
• (2025). Synthesis of chromene and its derivatives.
• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development, 21(6), 844-862.
• Wang, C., et al. (2021). Enantioselective copper-catalyzed azidation/click cascade reaction for access to chiral 1,2,3-triazoles.
• Sheng, J., et al. (2013). Synthesis of chromeno[2,3-d]imidazol-9(1H)-ones via tandem reactions of 3-iodochromones with amidines involving copper-catalyzed C-H functionalization and C-O bond formation. Organic letters, 15(17), 4508–4511.
• Cu-catalyzed decarboxylative annulation of proline derivatives: multi-component synthesis of functionalized chromeno[2,3-c]-pyrrol-9(1H). RSC Publishing.
• Copper-catalyzed Cascade Reaction Research Articles. R Discovery.
• (2025). Copper‐Catalyzed Four‐Component Cascade Reaction for the Construction of Triazoles Bearing β‐Hydroxy Chalcogenides.
• Enantioselective copper-catalyzed azidation/click cascade reaction for access to chiral 1,2,3-triazoles. OUCI.
• (2025). Copper(I)‐Catalyzed Cascade Synthesis of 2‐Substituted 1,3‐Benzothiazoles: Direct Access to Benzothiazolones.

Sources

• 1. Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

"overcoming challenges in the purification of 4H-chromeno[4,3-d]thiazol-2-amine"

Technical Support Center: Purification of 4H-Chromeno[4,3-d]thiazol-2-amine

From the Desk of a Senior Application Scientist

Welcome to the technical support center for the purification of 4H-chromeno[4,3-d]thiazol-2-amine and its derivatives. As a class of heterocyclic compounds, chromenothiazoles are pivotal in medicinal chemistry and drug discovery.[1][2][3] However, their unique structural features, particularly the basic 2-amino group, present significant challenges during purification. This guide is designed to provide you—our fellow researchers and drug development professionals—with practical, field-proven insights and troubleshooting strategies to overcome these hurdles effectively. Our approach is grounded in explaining the causality behind each experimental choice, ensuring that every protocol is a self-validating system for achieving the highest purity.

Frequently Asked Questions (FAQs)

Q1: Why does my compound, 4H-chromeno[4,3-d]thiazol-2-amine, exhibit severe tailing and poor recovery on a standard silica gel column?

This is the most common issue researchers face. The root cause is a strong acid-base interaction between the basic amine functionality in your compound and the acidic silanol groups (Si-OH) on the surface of standard silica gel.[4] This interaction leads to strong, sometimes irreversible, adsorption of your compound onto the stationary phase. The result is significant peak tailing, broad peaks that are difficult to resolve from impurities, and low overall recovery of your target molecule.

Q2: What are the primary purification strategies recommended for this class of compounds?

There are three main strategies, each with its own advantages, which we will detail in the troubleshooting guide:

• Modified Mobile Phase Chromatography: Involves adding a basic modifier, like triethylamine (TEA), to a standard mobile phase to minimize interactions with the silica stationary phase.[4]

• Modified Stationary Phase Chromatography: Utilizes an amine-functionalized silica gel that deactivates the acidic sites, allowing for purification with neutral solvent systems.[4]

• Recrystallization: A powerful and often preferred method for final purification if a suitable solvent system can be identified, as it can be highly effective at removing closely related impurities.[5]

Q3: How can I reliably assess the purity of my final product?

A multi-faceted approach is best.

• Thin-Layer Chromatography (TLC): A quick check for the presence of major impurities. A single spot in multiple solvent systems is a good indicator of high purity.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity. A high-resolution column can separate even closely related isomers or impurities.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify any residual solvents or impurities with distinct signals.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the desired compound and can help identify the mass of any co-eluting impurities.[7][8]

Purification Troubleshooting Guide

This section addresses specific problems with detailed, step-by-step protocols.

Problem 1: Severe Peak Tailing and Poor Separation in Flash Chromatography

Root Cause Analysis: As established, the interaction between the basic amine and acidic silica is the primary culprit. To achieve a successful separation, this interaction must be mitigated.

Solution A: Mobile Phase Modification Protocol

This approach uses a competitive base to saturate the acidic sites on the silica, allowing your compound to travel through the column with minimal interaction.

Step-by-Step Protocol:

• Prepare the Slurry: Pack your column using a slurry of silica gel in your starting solvent (e.g., 100% Hexane).

• Prepare the Mobile Phase: Prepare your gradient solvents (e.g., Hexane and Ethyl Acetate). To the more polar solvent (Ethyl Acetate), add 0.5% to 1% (v/v) of triethylamine (TEA).

• Load the Sample: Dissolve your crude product in a minimal amount of dichloromethane or your mobile phase. For better resolution, adsorb the crude product onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.

• Run the Gradient: Execute your chromatographic run. The TEA will co-elute but effectively prevents peak tailing of your target amine.

• Post-Purification: After collecting and combining the pure fractions, the TEA is typically removed under high vacuum.

Solution B: Amine-Functionalized Silica Protocol

This is often a more elegant solution as it eliminates the need for a mobile phase additive, simplifying post-purification workup.

Step-by-Step Protocol:

• Select the Stationary Phase: Obtain a pre-packed column or loose packing material of amine-functionalized silica.

• Develop the Method: Use TLC plates with the same amine-functionalized coating to develop an appropriate solvent system, which will likely be a simple mixture like Hexane/Ethyl Acetate without any basic additives.[4]

• Pack and Run: Pack and run the column as you would a standard silica column, using the optimized neutral mobile phase.

• Collect and Evaporate: The collected fractions will be free of additives like TEA, making solvent removal straightforward.

Data Presentation: Comparison of Chromatographic Conditions

Parameter	Standard Silica with TEA	Amine-Functionalized Silica
Stationary Phase	Standard Silica Gel	Amine-Functionalized Silica
Mobile Phase Additive	0.5-1% Triethylamine (TEA)	None required
Typical Solvents	Hexane/Ethyl Acetate, DCM/Methanol	Hexane/Ethyl Acetate, Ethyl Acetate/Isopropanol[4]
Peak Shape	Good to Excellent	Excellent, Symmetrical
Workup Complexity	Higher (TEA removal necessary)	Lower (Simple solvent evaporation)
Cost	Lower stationary phase cost	Higher stationary phase cost

Problem 2: Low Yield and Suspected Product Decomposition

Root Cause Analysis: If recovery is low even after addressing tailing, your compound may be unstable on the acidic silica gel.[9] Alternatively, the chosen purification method may not be suitable for the crude material's purity level.

Solution: Recrystallization as a Purification Strategy

Recrystallization is an ideal technique for purifying solid compounds that are thermally stable and have at least ~90% purity in the crude form. It avoids contact with potentially destructive stationary phases.

Step-by-Step Protocol:

• Solvent Screening: Test the solubility of your crude product in a range of solvents (e.g., Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate, Toluene) at both room temperature and at the solvent's boiling point. The ideal solvent will dissolve the compound completely when hot but poorly when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to fully dissolve the compound.

• Decolorization (Optional): If the solution is highly colored from impurities, add a small amount of activated charcoal and hot filter the solution to remove it.

• Crystallization: Allow the solution to cool slowly to room temperature. Inducing crystallization by scratching the inside of the flask with a glass rod may be necessary. Further cooling in an ice bath can maximize the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent. Dry the purified crystals under high vacuum.

Visualization & Logical Workflows

Diagram 1: Purification Strategy Decision Tree

This diagram helps you select the most appropriate starting point for your purification based on the initial assessment of your crude material.

Caption: Decision tree for selecting a purification method.

Diagram 2: Troubleshooting Workflow for Column Chromatography

This workflow guides you through resolving common issues encountered during the chromatographic purification of 4H-chromeno[4,3-d]thiazol-2-amine.

Caption: Workflow for troubleshooting chromatography issues.

References

• Biotage. (2023). Is there an easy way to purify organic amines?[Link]

• Semantic Scholar. Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions. [Link]

• National Institutes of Health (NIH). Crystal structure of 3-(benzo[d]thiazol-2-yl)-6-methyl-2H-chromen-2-one. [Link]

• ResearchGate. (PDF) Crystal structure of 3-(benzo[d]thiazol-2-yl)-6-methyl-2H-chromen-2-one. [Link]

• MDPI. Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. [Link]

• PubMed. An efficient and convenient method for the purification of mutagenic heterocyclic amines in heated meat products. [Link]

• ResearchGate. Synthesis of aminothiazole and benzothiazole substituted 4H‐chromenes. [Link]

• National Institutes of Health (NIH). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide. [Link]

• RSC Publishing. Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions. [Link]

• National Institutes of Health (NIH). Benzothiazole and Chromone Derivatives as Potential ATR Kinase Inhibitors and Anticancer Agents. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. researchgate.net [researchgate.net]
• 6. An efficient and convenient method for the purification of mutagenic heterocyclic amines in heated meat products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Benzothiazole and Chromone Derivatives as Potential ATR Kinase Inhibitors and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 31877-68-6|4H-Chromeno[4,3-d]thiazol-2-amine|BLD Pharm [bldpharm.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Refining Multi-Component Reaction Protocols for Chromene Synthesis

As a Senior Application Scientist, this guide is designed to provide you with advanced troubleshooting strategies and practical solutions for the multi-component synthesis of chromenes. We move beyond simple protocols to address the nuanced challenges encountered in a real-world research environment, ensuring your path to novel chromene derivatives is efficient and reproducible.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses the most common hurdles in chromene MCRs. Each problem is presented with potential causes and actionable solutions, structured to help you systematically diagnose and resolve experimental issues.

Problem 1: Low or No Product Yield

Question: My three-component reaction between a salicylaldehyde, malononitrile, and a C-H acid is yielding very little or no desired chromene. What are the likely causes and how can I fix it?

Answer: This is a frequent issue that typically points to suboptimal reaction conditions or reagent issues. Let's break down the potential culprits.

• Cause A: Inefficient Catalysis

  • Explanation: The catalyst is crucial for activating the substrates and facilitating the cascade of reactions (Knoevenagel condensation, Michael addition, and intramolecular cyclization). Incorrect choice or loading of the catalyst can halt the reaction at an early stage. While many protocols exist, the "no-size-fits-all" principle applies.

  • Solution:

    • Catalyst Screening: If using a standard catalyst like piperidine or DBU shows low efficacy, consider alternatives. For aqueous or green synthesis, an organocatalyst like glycine can be effective[1]. For heterogeneous catalysis, nanocrystalline MgO has demonstrated high efficiency in aqueous media at room temperature[2].

    • Optimize Catalyst Loading: Insufficient catalyst leads to low conversion, while excessive amounts can promote side reactions[3][4]. Start with the literature-recommended loading (e.g., 10-20 mol%). If yields are low, perform a loading optimization study. A systematic approach is to test catalyst amounts in increments (e.g., 5, 10, 15, 20 mol%) to find the ideal balance between reaction rate and yield[5].

• Cause B: Improper Solvent Choice

  • Explanation: The solvent profoundly impacts reactant solubility, reaction rates, and even the reaction pathway. A solvent that works for one set of substrates may be inappropriate for another.

  • Solution:

    • Solvent Polarity: The choice of solvent can dramatically affect yield. For the synthesis of 2-amino-4H-chromenes, moving from non-polar solvents to polar protic solvents like ethanol or even water can significantly increase yields[1].

    • Solvent-Free Conditions: Consider a solvent-free approach. Heating a neat mixture of the reactants, often with a solid catalyst, can be highly efficient, reduce waste, and simplify purification[6][7].

• Cause C: Reaction Temperature

  • Explanation: Temperature is a critical parameter that can dictate not only the reaction rate but also the product distribution. Some MCRs are highly temperature-sensitive.

  • Solution:

    • Temperature Screening: If the reaction is sluggish at room temperature, try gentle heating (e.g., 50-80 °C). Conversely, if you observe decomposition or multiple side products, cooling the reaction may be beneficial.

    • Beware of Pathway Switching: Be aware that temperature can fundamentally change the reaction outcome. For instance, in the reaction of salicylaldehydes, malononitrile, and thiols, room temperature conditions may yield chromenes, while reflux conditions can lead to chromenopyridines[8].

Below is a decision-making workflow to systematically address low-yield issues.

Caption: A systematic workflow for troubleshooting low-yield multi-component reactions.

Problem 2: Formation of Multiple Side Products & Purification Challenges

Question: My reaction produces the desired chromene, but it's contaminated with several byproducts, making purification by column chromatography extremely difficult. What are these impurities and how can I prevent them?

Answer: This is a classic MCR challenge. While MCRs are atom-economical, their one-pot nature can lead to competing reaction pathways if not properly controlled[9].

• Common Side Product A: Knoevenagel Adduct

  • Explanation: The initial step in many chromene syntheses is a Knoevenagel condensation between the aldehyde and the active methylene compound (e.g., malononitrile)[10]. If the subsequent Michael addition and cyclization steps are slow, this intermediate can accumulate as a major byproduct.

  • Prevention:

    • Increase Catalyst Basicity/Acidity: A stronger catalyst can accelerate the subsequent steps. For base-catalyzed reactions, switching from a mild base like triethylamine to a stronger one like DBU might help consume the intermediate.

    • Pre-formation (Pseudo-MCR): While it adds a step, you can pre-form the Knoevenagel adduct from the aldehyde and malononitrile, purify it, and then react it with the phenolic component. This converts the MCR into a more controlled two-step process[11].

• Common Side Product B: Dimerization/Polymerization Products

  • Explanation: Highly reactive intermediates or starting materials, particularly aldehydes, can self-condense or polymerize under catalytic conditions.

  • Prevention:

    • Control Stoichiometry: Ensure precise 1:1:1 stoichiometry of your reactants. An excess of the aldehyde is a common cause of polymerization.

    • Slow Addition: Instead of adding all components at once, try slowly adding the aldehyde to the mixture of the other components and the catalyst. This keeps the instantaneous concentration of the aldehyde low, minimizing self-condensation.

• Purification Strategy:

  • Explanation: When impurities are structurally similar to the product, chromatographic separation is challenging.

  • Solution:

    • Recrystallization: Many chromene products are highly crystalline. Before resorting to extensive chromatography, attempt to purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes). This is often sufficient to remove intermediates and starting materials[10].

    • Reactive Quenching: If an unreacted aldehyde is the main impurity, consider adding a small amount of a scavenger resin (e.g., a primary amine resin) at the end of the reaction to bind the excess aldehyde before workup.

The following diagram illustrates the main reaction pathway and where side reactions can occur.

Caption: The multi-component reaction cascade for chromene synthesis and key side-reaction points.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right solvent for my chromene MCR?

A1: Solvent selection is critical and should be based on both reactant solubility and the reaction mechanism. A good starting point is to screen a range of solvents with varying polarities. The table below provides a general guide based on common observations in the literature.

Solvent Class	Example(s)	Typical Use Case & Rationale	Potential Issues	Reference
Polar Protic	Ethanol, Water	Often provides the highest yields for 2-amino-4H-chromenes. Can facilitate proton transfer steps and stabilize charged intermediates. Water is an excellent green solvent choice.	Reactant insolubility for very non-polar substrates.	[1]
Polar Aprotic	Acetonitrile, DMF	Good for dissolving a wide range of substrates. Acetonitrile is often used in photocatalyzed MCRs.	Can be difficult to remove during workup; potential for side reactions with DMF at high temperatures.	[5]
Non-Polar	Toluene, Hexane	Generally lower yields for polar chromene syntheses. May be useful for specific substrates or to suppress water-sensitive side reactions.	Poor solubility of catalysts and polar reactants.	[1]
Solvent-Free	Neat	Environmentally friendly, often leads to faster reactions and simpler workup. Ideal for thermally stable reactants.	Potential for localized overheating; may not be suitable for thermally sensitive compounds.	[6],[7]

Q2: What is the role of microwave irradiation in these reactions, and when should I consider using it?

A2: Microwave-assisted synthesis is an effective technique for accelerating chromene MCRs. It provides rapid and uniform heating, which can significantly reduce reaction times from hours to minutes and often improves yields[7][12]. You should consider using microwave irradiation when:

• Thermal reactions are slow: If a reaction requires prolonged heating under conventional reflux, a microwave reactor can often achieve the same conversion much faster.

• You are performing high-throughput synthesis: The speed of microwave synthesis is ideal for rapidly generating libraries of chromene derivatives for screening purposes.

• You are pursuing green chemistry principles: Microwave synthesis enhances energy efficiency and can reduce the formation of by-products compared to conventional heating[7].

Q3: My catalyst is labeled as "reusable." What is the proper procedure for recovering and reusing a heterogeneous catalyst?

A3: Reusability is a key advantage of heterogeneous catalysts like nanocrystalline MgO or functionalized magnetic nanoparticles[2][12]. A general recovery procedure is as follows:

• Separation: After the reaction is complete, dilute the mixture with a solvent (e.g., ethyl acetate) and separate the solid catalyst by simple filtration or, in the case of magnetic catalysts, by using an external magnet.

• Washing: Wash the recovered catalyst several times with a solvent like ethanol or ethyl acetate to remove any adsorbed products or unreacted starting materials.

• Drying: Dry the catalyst thoroughly under vacuum at a moderate temperature (e.g., 60-80 °C) to remove residual solvent.

• Reactivation (if necessary): Some catalysts may require a reactivation step, such as calcination at a higher temperature, although many can be reused directly after washing and drying. Always check the specific recommendations for your catalyst.

• Testing Activity: It is good practice to test the reused catalyst on a small-scale reaction to confirm its activity has not significantly diminished before using it for a large-scale synthesis. Many catalysts can be reused 4-5 times with minimal loss of activity[6].

Reference Protocol: Three-Component Synthesis of a 2-Amino-4H-Chromene Derivative

This protocol provides a generalized, robust starting point for the synthesis of 2-amino-4H-chromenes using a nanocatalyst in an aqueous medium, adapted from established green chemistry procedures[1][2].

Materials:

• Aromatic Aldehyde (e.g., Benzaldehyde): 1.0 mmol

• Malononitrile: 1.0 mmol

• Activated Phenol (e.g., Resorcinol or β-Naphthol): 1.0 mmol

• Catalyst (e.g., Nanocrystalline MgO): 10 mol% (approx. 0.04 g for MgO)

• Solvent: Deionized Water (5 mL)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), the phenolic component (1.0 mmol), and the catalyst (10 mol%).

• Solvent Addition: Add deionized water (5 mL) to the flask.

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., 30% Ethyl Acetate in Hexanes). Reactions are often complete within 1-3 hours.

• Workup: Upon completion, the solid product that has precipitated from the aqueous medium is collected by vacuum filtration.

• Catalyst Removal: Wash the collected solid with copious water to remove any water-soluble starting materials, followed by a small amount of cold ethanol. The filtrate contains the catalyst which can be recovered if desired.

• Purification: The crude product is typically of high purity. For further purification, recrystallize the solid from hot ethanol. Dissolve the crude product in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization.

• Drying & Characterization: Collect the pure crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. Characterize the final product using appropriate spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry).

References

• Effect of solvent on the rate of the reaction and yield of the product. a | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Expeditious Solvent-Free Synthesis of Chromene Derivatives via Three- Component Reactions of N-Nucleophiles - R Discovery. Available at: [Link]

• Green Synthesis of Chromene Derivatives via Multicomponent Reactions involving β-Naphthol - Prezi. Available at: [Link]

• One-pot multicomponent green LED photoinduced synthesis of chromeno[4,3-b]chromenes catalyzed by a new nanophotocatalyst histaminium tetrachlorozincate - PMC - NIH. Available at: [Link]

• An Efficient and More Sustainable One-Step Continuous-Flow Multicomponent Synthesis Approach to Chromene Derivatives - AKJournals. Available at: [Link]

• Recent Advances in the MCRs Synthesis of Chromenes: A Review - ResearchGate. Available at: [Link]

• Efficient synthesis of chromenopyridine and chromene via MCRs. Available at: [Link]

• Recent Advances in the MCRs Synthesis of Chromenes: A Review - ResearchGate. Available at: [Link]

• Synthesis and X-ray crystal structures of polyfunctionalized 4H-chromene derivatives via tricomponent reaction with Knoevenagel adducts as intermediates in aqueous medium-Bohrium. Available at: [Link]

• Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions - International Research Journal. Available at: [Link]

• Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions - International Research Journal. Available at: [Link]

• Challenges and solutions for the downstream purification of therapeutic proteins - PMC. Available at: [Link]

• Nanocrystalline MgO catalyzed MCRs leading to 2-amino-4H-chromenes. - ResearchGate. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. interesjournals.org [interesjournals.org]
• 4. interesjournals.org [interesjournals.org]
• 5. One-pot multicomponent green LED photoinduced synthesis of chromeno[4,3-b]chromenes catalyzed by a new nanophotocatalyst histaminium tetrachlorozincate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
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• 8. html.rhhz.net [html.rhhz.net]
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• 11. Synthesis and X-ray crystal structures of polyfunctionalized 4H-chromene derivatives via tricomponent reaction with Knoevenagel adducts as intermediates in aqueous medium: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Scale-Up Synthesis of 4H-chromeno[4,3-d]thiazol-2-amine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 4H-chromeno[4,3-d]thiazol-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up the synthesis of this important heterocyclic scaffold. We will address common issues encountered during experimentation, providing in-depth explanations and practical, field-proven solutions.

Proposed Synthetic Pathway

A common and efficient method for the synthesis of 2-aminothiazoles is the Hantzsch thiazole synthesis, which involves the reaction of an α-haloketone with a thiourea.[1][2] For the synthesis of 4H-chromeno[4,3-d]thiazol-2-amine, a plausible approach is a one-pot reaction starting from 4-thiochromanone.

Caption: Proposed one-pot synthesis of 4H-chromeno[4,3-d]thiazol-2-amine.

FAQs and Troubleshooting Guides

Reaction Initiation and Control

Q1: My reaction is not starting or is very sluggish. What are the possible causes and solutions?

A1: A slow or non-starting reaction can be due to several factors. A systematic approach to troubleshooting is recommended.[3]

• Purity of Reagents and Solvents: Impurities in the starting materials or solvents can inhibit the reaction.[3] Ensure that the 4-thiochromanone is pure and the thiourea is of good quality. Solvents should be dry, as water can interfere with the reaction, especially if acidic or basic catalysts are used.

• Suboptimal Reaction Conditions: The reaction temperature may be too low. While the Hantzsch synthesis can be exothermic, an initial activation energy barrier must be overcome. Consider a modest increase in temperature (e.g., in 10 °C increments) while carefully monitoring the reaction progress by TLC or LC-MS.[3]

• Inefficient Mixing: On a larger scale, inefficient stirring can lead to localized low concentrations of reactants, slowing down the reaction rate.[3] Ensure that the stirring is vigorous enough to maintain a homogeneous suspension.

Q2: I am observing a strong exotherm upon adding the reagents. How can I control it?

A2: The Hantzsch thiazole synthesis is often exothermic, and this can become a significant safety concern during scale-up. Uncontrolled exotherms can also lead to the formation of side products and impurities.

• Slow Addition of Reagents: Instead of adding the reagents all at once, add one of the key reagents (e.g., the halogenating agent or thiourea) portion-wise or via a dropping funnel. This allows for better control over the reaction rate and temperature.

• Cooling: Use an ice bath or a cooling system to maintain the desired reaction temperature.

• Solvent Dilution: Increasing the solvent volume can help to dissipate the heat generated during the reaction. However, be mindful that excessive dilution may slow down the reaction rate.

Low Yield and Incomplete Conversion

Q3: My final yield is consistently low. What are the key factors to investigate?

A3: Low yields can be attributed to a variety of factors, from suboptimal reaction conditions to product loss during workup.

• Stoichiometry: In a multicomponent reaction, the stoichiometry of the reactants is critical.[4] Ensure that the molar ratios of 4-thiochromanone, the halogenating agent, and thiourea are optimized. A slight excess of thiourea may be beneficial in some cases.

• Reaction Time and Temperature: The reaction may not be going to completion. Monitor the reaction progress over time to determine the optimal reaction time. A higher temperature might be necessary to drive the reaction forward, but be cautious of potential product degradation.[3]

• Workup and Purification Losses: The product may be lost during the workup and purification steps. See the "Product Isolation and Purification" section for guidance on minimizing these losses.

Q4: TLC/LC-MS analysis shows significant amounts of starting material even after prolonged reaction time. How can I drive the reaction to completion?

A4: The presence of unreacted starting material indicates that the reaction is not reaching completion.

• Increase Temperature: A higher reaction temperature can increase the reaction rate and drive the equilibrium towards the product.

• Catalyst: While the Hantzsch synthesis is often self-catalyzed by the formation of HBr or HCl, the addition of a catalytic amount of a non-nucleophilic base or a Lewis acid might be beneficial.[5]

• Reagent Addition: If the halogenating agent is added in one portion, it might be consumed in side reactions before it can react with all the 4-thiochromanone. A slow, continuous addition might improve the conversion.

Side Product Formation

Q5: I am observing several side products in my reaction mixture. What are the likely structures and how can I minimize their formation?

A5: Side product formation is a common challenge in multicomponent reactions.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent advances in the multicomponent synthesis of heterocycles using tetronic acid - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02505E [pubs.rsc.org]
• 5. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magn ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00758H [pubs.rsc.org]

"mitigating side reactions in the synthesis of chromeno[4,3-d]thiazoles"

Technical Support Center: Synthesis of Chromeno[4,3-d]thiazoles

Welcome to the technical support guide for the synthesis of chromeno[4,3-d]thiazoles. This resource is designed for researchers and drug development professionals to navigate the complexities of this synthesis, troubleshoot common experimental hurdles, and mitigate the formation of unwanted side products. This guide is structured in a question-and-answer format to directly address the practical challenges you may encounter at the bench.

Section 1: General Troubleshooting & Yield Optimization

This section addresses broad issues like low conversion rates and inconsistent results that are often the first sign of a suboptimal reaction setup.

Question 1: My reaction yield is consistently low (<30%). What are the primary factors I should investigate?

Answer: Low yields in the synthesis of fused heterocyclic systems like chromeno[4,3-d]thiazoles often trace back to a few key areas. Before investigating specific side reactions, it's crucial to ensure your foundational reaction parameters are optimized.

1. Purity of Starting Materials:

• α-Haloketone/Chromone Precursor: These reagents can be unstable. Ensure they are freshly prepared or have been stored correctly (e.g., cold, dark, and under an inert atmosphere). Decomposition of this starting material is a frequent cause of diminished yields[1].

• Thioamide/Thiourea Purity: Impurities in the thioamide component can introduce competing nucleophiles or contaminants that lead to a cascade of side reactions[2]. Recrystallization or column chromatography of the thioamide is recommended if purity is questionable.

2. Reaction Conditions:

• Temperature: While many Hantzsch-type syntheses (a common route to the thiazole core) require heating to overcome the activation energy, excessive heat can promote decomposition and side reactions like rearrangement or polymerization[1][2]. If you are observing charring or a multitude of spots on your TLC plate, consider reducing the temperature. Conversely, if starting material remains largely unreacted, a modest increase in temperature or switching to microwave irradiation could be beneficial[2].

• Solvent Choice: The polarity of the solvent is critical. While alcohols like ethanol are traditionally used, they can sometimes participate in side reactions. Aprotic solvents such as DMF or DMSO can be more effective, particularly for less reactive substrates[1]. A solvent screen is a worthwhile optimization step.

• Reaction Time: It is essential to monitor the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or LC-MS. Insufficient reaction time leads to incomplete conversion, while prolonged times can increase the formation of degradation products or unwanted isomers[1].

3. Catalyst and Reagent Stoichiometry:

• Catalyst Activity: In catalyzed variations, such as copper-promoted cascade reactions, the choice and activity of the catalyst are paramount. For instance, in certain syntheses of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones, CuO has been shown to be an effective promoter[3][4]. Ensure your catalyst is not deactivated and consider screening different catalysts or ligands if yields are poor[5].

• Stoichiometry: Carefully control the molar ratios of your reactants. An excess of one component may be necessary to drive the reaction to completion, but a large excess can also lead to the formation of byproducts.

Below is a troubleshooting workflow to guide your optimization process.

Caption: Troubleshooting workflow for low yield optimization.

Section 2: Mitigating Specific Side Reactions

This section provides detailed answers to questions about specific, structurally-defined byproducts that can complicate your synthesis and purification.

Question 2: My NMR spectrum shows an unexpected major isomer. I suspect a rearrangement has occurred. What is the likely culprit and how can I prevent it?

Answer: The formation of an unexpected isomer is a classic sign of a molecular rearrangement. In the chemistry of nitrogen-containing heterocycles like thiazoles, the most common event is the Dimroth Rearrangement .[6][7]

What is the Dimroth Rearrangement? The Dimroth rearrangement involves the transposition of endocyclic and exocyclic heteroatoms.[7][8] In the context of a 2-amino-substituted thiazole ring, this typically occurs when the ring opens and re-closes, causing an atom that was part of an exocyclic amino group to become part of the ring, and vice-versa. This process is often driven by the formation of a thermodynamically more stable isomer and can be facilitated by acidic or basic conditions, or simply by heat.[7][9]

The general mechanism follows an Addition of Nucleophile, Ring Opening, and Ring Closure (ANRORC) pathway.[7][8]

Caption: Simplified Dimroth rearrangement pathway.

Mitigation Strategies:

Strategy	Rationale	Recommended Action
Control pH	The rearrangement is often catalyzed by acid or base[9]. Maintaining a neutral reaction medium can prevent the initial protonation or deprotonation step required for ring opening.	Run the reaction in a neutral, buffered solvent. If an acid scavenger is needed (e.g., to neutralize HBr from an α-bromoketone), use a non-nucleophilic, sterically hindered base like proton sponge or 2,6-lutidine.
Lower Reaction Temperature	High temperatures provide the activation energy for the rearrangement to occur. Prolonged heating increases the likelihood that the kinetic product will convert to the more stable thermodynamic isomer[1].	Conduct the reaction at the lowest possible temperature that allows for a reasonable conversion rate. Monitor closely by TLC to avoid unnecessarily long reaction times.
Solvent Choice	Protic solvents (like water or alcohols) can participate in the ring-opening step by acting as nucleophiles or proton shuttles[6].	Consider switching to a polar aprotic solvent such as acetonitrile or DMF, which are less likely to facilitate the proton transfer steps of the rearrangement.
Structural Modification	Bulky substituents on the exocyclic nitrogen can sterically hinder the ring-reclosure step that forms the rearranged product[10].	If synthetically feasible, consider using a starting material with a bulkier substituent on the amine/imine group. This is more of a design consideration than a simple troubleshooting fix.

Question 3: I am getting a significant byproduct with a mass corresponding to the addition of a second thioamide unit. How can I prevent this over-alkylation?

Answer: This is a common issue in Hantzsch-type syntheses where the initially formed thiazole product can react further. The nitrogen atoms in the thiazole ring are nucleophilic and can compete with the starting thioamide for the α-haloketone.

Mechanism of Over-alkylation:

• Desired Reaction: Thioamide (nucleophile) attacks the α-haloketone.

• Side Reaction: The newly formed chromeno[4,3-d]thiazole, which contains nucleophilic nitrogen centers, attacks a second molecule of the α-haloketone starting material. This leads to dimers or more complex oligomers.

Mitigation Strategies:

• Control Stoichiometry: Use a slight excess (1.1 to 1.2 equivalents) of the thioamide relative to the α-haloketone. This ensures the haloketone is consumed primarily by its intended reaction partner.

• Slow Addition: Instead of combining all reactants at once, add the α-haloketone solution dropwise to the heated solution of the thioamide. This maintains a low instantaneous concentration of the electrophile, favoring the reaction with the more abundant thioamide over the newly formed product.

• Increase Concentration: Running the reaction at a higher concentration can favor the desired bimolecular reaction between the starting materials over the side reaction involving the product, which is initially at a low concentration.

Section 3: Experimental Protocols & Analytical Guides

Protocol: Optimized Synthesis of a 2-Amino-chromeno[4,3-d]thiazole Derivative

This protocol is a generalized procedure based on common methodologies like the Hantzsch synthesis, adapted for the chromene scaffold. Always consult primary literature for conditions specific to your exact substrate.

Materials:

• 3-bromo-4H-chromen-4-one derivative (1.0 eq)

• Substituted Thiourea (1.2 eq)

• Anhydrous Ethanol (or DMF)

• Sodium Bicarbonate (or a non-nucleophilic base like DIPEA)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• TLC plates (Silica gel 60 F254)

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and condenser, add the substituted thiourea (1.2 eq).

• Dissolution: Add anhydrous ethanol to dissolve the thiourea. Begin stirring.

• Heating: Heat the solution to a gentle reflux (~78°C for ethanol).

• Slow Addition: Dissolve the 3-bromo-4H-chromen-4-one derivative (1.0 eq) in a minimal amount of warm ethanol. Add this solution dropwise to the refluxing thiourea solution over 30 minutes using an addition funnel.

  • Causality Note: Slow addition maintains a low concentration of the electrophilic bromochromone, minimizing self-condensation or reaction with the product[2].

• Reaction Monitoring: Monitor the reaction progress every 30-60 minutes by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase). The reaction is complete when the starting bromochromone spot has been consumed. Typical reaction times are 2-6 hours.

• Cooling & Neutralization: Once complete, cool the reaction mixture to room temperature. A precipitate of the product hydrobromide salt may form.

• Isolation: Pour the cooled mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate. Stir for 20 minutes to neutralize the HBr salt and precipitate the free base of the product.

• Filtration: Collect the solid precipitate by vacuum filtration. Wash the filter cake sequentially with cold water and then a small amount of cold ethanol to remove impurities.

• Drying & Characterization: Dry the product under vacuum. Characterize the crude product by ¹H NMR, ¹³C NMR, and LC-MS to confirm its structure and purity. Further purification can be achieved by recrystallization or column chromatography if necessary.

References

• Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions. RSC Publishing.
• common side reactions in the Hantzsch synthesis of 5-aminothiazoles. Benchchem.
• Dimroth rearrangement. Wikipedia.
• The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. PMC - NIH.
• Dimroth-type N/S-interchange of N-aminothioglycolurils in the synthesis of 2-hydrazonoimidazo[4,5-d]thiazolones. NIH.
• Synthesis of 2-amino-9 H -chromeno[2,3- d ]thiazol-9-ones with anti-inflamm
• Identifying side reactions in the Hantzsch synthesis of thiazoles. Benchchem.
• The Dimroth Rearrangement: A Comprehensive Analysis. star chemistry.
• A Review of the Dimroth Rearrangement in Fused 1,2,4-Triazolo[4,3-c]pyrimidines. Unknown Source.
• Hantzsch Thiazole Synthesis. Chem Help Asap.
• Thiazole is an aromatic five membered heterocyclic compound having sulphur and ní- trogen at 1 and 3 position. Its molecular formulae is C,H,SN.
• Hantzsch Thiazole Synthesis. SynArchive.
• Pyrano[2,3-D]Thiazole: Synthesis. To Chemistry Journal.
• Multicomponent Synthesis of 2,3-Dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones: A Novel Heterocyclic Scaffold with Antibacterial Activity. NIH.

• Synthesis of new chromeno[2,3-d][3][6][8]thiadiazolo[3,2-a]pyrimidine derivatives. ResearchGate.

• Synthesis of novel spiro[chromeno[2,3-d][3][6][8]thiadiazolo[3,2-a] pyrimidines via an isatin-based three-component reaction. PMC - NIH.

• (PDF) Synthesis of novel spiro[chromeno[2,3-d][3][6][8]thiadiazolo[3,2-a] pyrimidines via an isatin-based three-component reaction. ResearchGate.

• Effects of various catalysts in the synthesis of 4a | Download Table.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Synthesis of 2-amino-9 H -chromeno[2,3- d ]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07209F [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Dimroth rearrangement - Wikipedia [en.wikipedia.org]
• 7. starchemistry888.com [starchemistry888.com]
• 8. The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benthamscience.com [benthamscience.com]
• 10. Dimroth-type N/S-interchange of N-aminothioglycolurils in the synthesis of 2-hydrazonoimidazo[4,5-d]thiazolones - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 4H-Chromeno[4,3-d]thiazol-2-amine: An Essential Scaffold in Medicinal Chemistry

The 4H-chromeno[4,3-d]thiazol-2-amine core is a privileged heterocyclic scaffold that has garnered significant attention from the medicinal chemistry community. Its unique three-dimensional structure, embedding both a chromene and a 2-aminothiazole moiety, makes it a compelling template for the design of novel therapeutic agents. This guide provides an in-depth comparative analysis of two prominent synthetic routes to this important molecule, offering a critical evaluation of their respective merits and limitations to aid researchers in selecting the optimal strategy for their drug discovery endeavors.

Introduction to the 4H-Chromeno[4,3-d]thiazol-2-amine Scaffold

The fusion of the chromene ring system, a common motif in a vast array of natural products and bioactive molecules, with the 2-aminothiazole group, a well-established pharmacophore present in numerous approved drugs, results in a molecule of considerable pharmacological interest. The strategic placement of the amino group and the specific [4,3-d] ring fusion geometry are critical determinants of the biological activity of its derivatives, which have been explored for their potential as anti-inflammatory and antimicrobial agents. The development of efficient and versatile synthetic routes is therefore paramount to unlocking the full therapeutic potential of this heterocyclic system.

This guide will dissect two distinct and effective strategies for the synthesis of 4H-chromeno[4,3-d]thiazol-2-amine:

• Route A: The Hantzsch-type Cyclization of 3-Bromo-4-thiochromanone with Thiourea. This classical yet robust approach builds the thiazole ring onto a pre-formed thiochromanone core.

• Route B: A Multicomponent Approach via 2-Amino-4H-chromenes. This modern strategy leverages the efficiency of multicomponent reactions to construct the chromene core, which is then elaborated to the final tricyclic product.

Route A: Hantzsch-Type Cyclization from 3-Bromo-4-thiochromanone

This synthetic pathway is a variation of the classical Hantzsch thiazole synthesis, a cornerstone of heterocyclic chemistry. The strategy relies on the sequential construction of the thiochromanone ring system followed by the annulation of the 2-aminothiazole moiety.

Rationale and Mechanistic Insight

The logic of this approach lies in the use of a readily accessible cyclic α-haloketone, 3-bromo-4-thiochromanone, as the electrophilic component. Thiourea serves as a binucleophile, providing both the nitrogen and sulfur atoms required for the formation of the 2-aminothiazole ring.

The reaction is believed to proceed via an initial nucleophilic attack of the sulfur atom of thiourea on the carbon bearing the bromine atom, displacing the bromide and forming an isothiouronium salt intermediate. Subsequent intramolecular condensation between one of the amino groups and the ketone carbonyl, followed by dehydration, leads to the formation of the fused five-membered thiazole ring.

Experimental Protocol: Route A

Step 1: Synthesis of 4-Thiochromanone

4-Thiochromanone can be synthesized from thiophenol and acrylic acid in the presence of a strong acid catalyst like methanesulfonic acid, or via a two-step procedure involving the formation of 3-(phenylthio)propanoic acid followed by intramolecular Friedel-Crafts acylation.[1]

Step 2: Bromination of 4-Thiochromanone

4-Thiochromanone is subjected to α-bromination at the C3 position. This is typically achieved using a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide in an inert solvent like carbon tetrachloride.

Step 3: Cyclocondensation with Thiourea

2-Amino-4H-benzothiopyrano[4,3-d]thiazoles are synthesized by the interaction of 3-bromothiochroman-4-ones with substituted thioureas in boiling ethanol.[2]

• To a solution of 3-bromo-4-thiochromanone (1.0 eq) in absolute ethanol, thiourea (1.1 eq) is added.

• The reaction mixture is heated at reflux for 4-6 hours.

• Progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the resulting precipitate is collected by filtration.

• The crude product is washed with cold ethanol and recrystallized to afford pure 4H-chromeno[4,3-d]thiazol-2-amine.

Visualization of Route A

Caption: Synthetic pathway for Route A.

Route B: Multicomponent Synthesis of a 2-Amino-4H-chromene Intermediate

This contemporary approach leverages the power of multicomponent reactions (MCRs) to rapidly assemble the core 2-amino-4H-chromene structure in a single pot. This intermediate is then further elaborated to the target tricyclic system. MCRs are highly valued for their atom economy, operational simplicity, and ability to generate molecular complexity in a convergent manner.[3]

Rationale and Mechanistic Insight

The core of this strategy is the one-pot, three-component reaction of an aromatic aldehyde, malononitrile, and a phenol derivative (in this case, a substituted phenol that can be later cyclized to form the pyran ring of the chromene system). This reaction is often catalyzed by a base. The mechanism involves an initial Knoevenagel condensation between the aldehyde and malononitrile to form a benzylidenemalononitrile intermediate. This is followed by a Michael addition of the phenoxide to the electron-deficient double bond. Subsequent intramolecular cyclization and tautomerization yield the 2-amino-4H-chromene-3-carbonitrile. While this route does not directly yield the target molecule, it provides a versatile platform for accessing a wide range of substituted chromenes that can be further functionalized.

Experimental Protocol: Route B (Hypothetical Adaptation for Target Synthesis)

While a direct MCR to the target is not explicitly detailed in the literature, a plausible adaptation based on known MCRs for 2-amino-4H-chromenes is presented here.[1][3]

Step 1: Three-Component Synthesis of a 2-Amino-4H-chromene Intermediate

• A mixture of a suitable salicylaldehyde derivative (1.0 eq), malononitrile (1.0 eq), and an active methylene compound that can be converted to the thiazole ring (e.g., a protected thioglycolic acid derivative) is prepared in ethanol.

• A catalytic amount of a base, such as piperidine or triethylamine, is added.

• The reaction mixture is stirred at room temperature or gently heated for several hours.

• The resulting 2-amino-4H-chromene intermediate is isolated by filtration and purified.

Step 2: Annulation of the Thiazole Ring

The subsequent steps would involve the conversion of the functional groups on the chromene intermediate to form the fused thiazole ring. This could potentially involve:

• Hydrolysis of the nitrile group to a carboxylic acid.

• Conversion of the carboxylic acid to a thioamide.

• Cyclization to form the thiazole ring.

This multi-step sequence following the MCR makes this route more convergent but potentially longer overall than Route A.

Visualization of Route B

Caption: Synthetic pathway for Route B.

Comparative Analysis

Feature	Route A: Hantzsch-Type Cyclization	Route B: Multicomponent Approach
Starting Materials	Thiophenol, acrylic acid, NBS, thiourea	Salicylaldehyde derivatives, malononitrile, active methylene compounds
Number of Steps	Typically 3-4 steps	MCR is one-pot, but subsequent functionalization adds steps.
Reaction Conditions	Requires refluxing conditions for the final step.	MCR can often be performed at room temperature or with gentle heating.
Yields	Generally good to excellent yields are reported for similar transformations.	MCRs are known for high yields, but the overall yield depends on the subsequent steps.
Versatility	The substitution pattern is largely determined by the starting thiochromanone.	The MCR approach allows for greater diversity in the chromene portion of the molecule.
Scalability	The procedures are generally scalable.	MCRs are well-suited for library synthesis and can be scaled up.
Atom Economy	The final cyclization step has good atom economy.	MCRs are inherently atom-economical.
Key Advantage	A more direct and well-established route to the specific tricyclic scaffold.	High efficiency in constructing the chromene core and potential for generating diverse analogs.
Key Disadvantage	May require the handling of lachrymatory α-haloketones.	The subsequent steps to form the thiazole ring can be lengthy and reduce overall efficiency.

Conclusion for the Practicing Scientist

The choice between these two synthetic routes will ultimately depend on the specific goals of the research program.

Route A is the more direct and reliable method for accessing the parent 4H-chromeno[4,3-d]thiazol-2-amine scaffold. Its linear and well-understood reaction sequence makes it a strong choice for targeted synthesis and scale-up. The primary consideration for this route is the safe handling of the brominated intermediate.

Route B , while currently more conceptual for this specific target, offers significant advantages in the context of library synthesis and the exploration of structure-activity relationships (SAR). The ability to rapidly generate a diverse array of 2-amino-4H-chromene intermediates through the multicomponent reaction provides a powerful platform for creating a wide range of analogs for biological screening. The main challenge lies in the development of an efficient and general sequence for the subsequent annulation of the thiazole ring.

References

• An efficient one-pot four-component Gewald reaction: Synthesis of substituted 2-aminothiophenes with coumarin–thiazole scaffolds under environmentally benign conditions. RSC Advances. 2016. Available from: [Link]

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A Researcher's Guide to the Structure-Activity Relationship of 4H-Chromeno[4,3-d]thiazol-2-amine Analogs

Introduction: Unveiling a Privileged Scaffold in Medicinal Chemistry

In the landscape of drug discovery, the quest for novel molecular frameworks with potent and selective biological activities is perpetual. Among these, fused heterocyclic systems have garnered significant attention due to their structural complexity and diverse pharmacological profiles. The 4H-chromeno[4,3-d]thiazol-2-amine scaffold represents a compelling example, integrating two biologically significant moieties: the chromone (4H-chromen-4-one) and the 2-aminothiazole.

The chromone core is a well-established pharmacophore found in numerous natural products and synthetic compounds, exhibiting a wide array of biological activities including anti-inflammatory, antimicrobial, antiviral, and anticancer effects.[1][2] Similarly, the 2-aminothiazole ring is a cornerstone in medicinal chemistry, present in a variety of approved drugs such as the antibacterial agent sulfathiazole and the non-steroidal anti-inflammatory drug (NSAID) meloxicam.[1][3] The fusion of these two privileged structures into the tricyclic 4H-chromeno[4,3-d]thiazol-2-amine system creates a unique chemical entity with significant therapeutic potential.

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4H-chromeno[4,3-d]thiazol-2-amine analogs. We will dissect the synthetic strategies, compare the biological performance of various derivatives based on experimental data, and provide detailed protocols to facilitate further research in this promising area.

Synthetic Strategies: Building the Core Scaffold

The construction of the 4H-chromeno[4,3-d]thiazol-2-amine core can be achieved through various synthetic routes. A particularly efficient and versatile method is the copper-promoted cascade reaction involving readily available 2-amino-3-iodochromones, various amines, and carbon disulfide.[1][2][4] This approach allows for the introduction of diverse substituents on the 2-amino group, which is crucial for fine-tuning the biological activity.

Plausible Reaction Mechanism

The reaction proceeds through a plausible multi-step mechanism. Initially, the amine reacts with carbon disulfide in the presence of a base to form a dithiocarbamate salt. This salt then undergoes a copper-mediated Ullmann coupling with the 2-amino-3-iodo-4H-chromen-4-one. Subsequent intramolecular cyclization and aromatization lead to the formation of the final tricyclic product.[1][2]

Caption: Plausible mechanism for the synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones.

Experimental Protocol: Synthesis of 2-(Piperidin-1-yl)-9H-chromeno[2,3-d]thiazol-9-one

This protocol is adapted from a reported copper-promoted cascade reaction.[2]

Materials:

• 2-amino-3-iodo-4H-chromen-4-one

• Piperidine

• Copper(II) oxide (CuO)

• Potassium carbonate (K₂CO₃)

• Carbon disulfide (CS₂)

• N,N-Dimethylacetamide (DMA)

Procedure:

• To a reaction vessel, add 2-amino-3-iodo-4H-chromen-4-one (0.35 mmol), piperidine (1.05 mmol), CuO (0.35 mmol), and K₂CO₃ (1.05 mmol).

• Add DMA (2.5 mL) to the mixture.

• Add CS₂ (0.7 mmol) to the reaction mixture.

• Heat the reaction mixture at 130 °C for 1 hour.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired 2-(piperidin-1-yl)-9H-chromeno[2,3-d]thiazol-9-one.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 4H-chromeno[4,3-d]thiazol-2-amine analogs can be systematically modulated by introducing various substituents at different positions of the tricyclic scaffold.

Substitutions on the 2-Amino Group

The 2-amino group serves as a critical handle for derivatization, and modifications at this position have a profound impact on the biological activity.

• Antimicrobial Activity: A study on N-(7-methoxyspiro[chromeno[4,3-d]thiazole-4,1'-cyclohexane]-2-yl)alkyl/aryl amide derivatives revealed that the nature of the amide substituent is crucial for antimicrobial potency.[5] While the specific SAR data is not detailed in the abstract, the finding that "some of the compounds showed good biological activity" suggests that a systematic variation of the alkyl and aryl groups could lead to the identification of potent antimicrobial agents.[5]

• Anti-inflammatory Activity: In a series of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones, the nature of the amine at the 2-position was varied to explore the anti-inflammatory potential.[1][2] The results indicated that cyclic amines, such as piperidine and morpholine, generally confer good activity. This suggests that the conformational rigidity and the electronic properties of the cyclic amine moiety are important for interaction with the biological target.

Substitutions on the Chromone Ring

Modifications on the benzopyran portion of the scaffold also influence the pharmacological profile.

• Anti-inflammatory Activity: The presence of electron-donating or electron-withdrawing groups on the chromone ring can modulate the anti-inflammatory activity. While a detailed SAR is yet to be published, the general principle in medicinal chemistry is that such substitutions can affect the molecule's pharmacokinetic properties (absorption, distribution, metabolism, and excretion) and its binding affinity to the target protein.

Comparison of Biological Activity of Analogs

The following table summarizes the reported anti-inflammatory activity of some 2-amino-9H-chromeno[2,3-d]thiazol-9-one analogs.

Compound ID	R (Substituent at 2-amino position)	Anti-inflammatory Activity (Inhibition of NO production)	Reference
c1	Morpholin-4-yl	+++	[1]
c2	Piperidin-1-yl	+++	[1]
c12	4-Methylpiperazin-1-yl	++++ (Potent)	[1][2]
c13	Pyrrolidin-1-yl	++	[1]

(Activity scale: ++ moderate, +++ good, ++++ potent)

From this data, it is evident that cyclic secondary amines at the 2-position are favorable for anti-inflammatory activity, with the 4-methylpiperazinyl derivative (c12 ) showing the most potent effect.[1][2]

Biological Performance and Comparative Analysis

Anti-inflammatory Activity

Several 2-amino-9H-chromeno[2,3-d]thiazol-9-ones have demonstrated significant anti-inflammatory properties.[1][2] In cellular assays, these compounds effectively inhibit the production of nitric oxide (NO), a key inflammatory mediator. The most potent compound, c12 , exhibited superior activity, suggesting that this scaffold is a promising starting point for the development of novel anti-inflammatory drugs.[1][2]

Comparison with Alternatives: The anti-inflammatory drug Amlexanox, which is a chromone-fused tricyclic compound, serves as a relevant benchmark.[1] The potent activity of the 2-amino-9H-chromeno[2,3-d]thiazol-9-one analogs suggests they may act through similar or related pathways. Furthermore, the presence of the 2-aminothiazole moiety invites comparison with NSAIDs like Meloxicam.[1]

Antimicrobial Activity

The evaluation of spiro[chromeno[4,3-d]thiazole-4,1'-cyclohexan]-2-amine derivatives has shown their potential as antimicrobial agents.[5] The broad-spectrum activity often associated with thiazole-containing compounds suggests that these analogs could be effective against a range of bacterial and fungal pathogens.[3] Further studies are needed to elucidate the specific spectrum of activity and the mechanism of action.

Anticancer Potential and Kinase Inhibition

While direct studies on the anticancer activity of 4H-chromeno[4,3-d]thiazol-2-amine analogs are limited, the constituent scaffolds are well-known in oncology research.

• Chromone Derivatives: Numerous chromone-based compounds have been investigated as anticancer agents, with some progressing to clinical trials.[6][7]

• Thiazole Derivatives: The thiazole ring is a key component of several kinase inhibitors, including the FDA-approved drug Dasatinib, which is used to treat certain types of cancer.[1][8]

Given that protein kinases are crucial regulators of cellular processes and are often dysregulated in cancer, the 4H-chromeno[4,3-d]thiazol-2-amine scaffold is a prime candidate for the development of novel kinase inhibitors.[8][9] The structural features of this scaffold are amenable to interactions with the ATP-binding pocket of various kinases.

Workflow for Biological Evaluation

Caption: A typical workflow for the biological evaluation of novel chemical entities.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

This protocol describes a common method for assessing the anti-inflammatory potential of compounds by measuring their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS)

• Griess Reagent

• Test compounds (dissolved in DMSO)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., a known anti-inflammatory drug).

• Stimulation: After pre-treatment with the compounds, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• Nitrite Measurement: After incubation, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess Reagent in a new 96-well plate.

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control. Determine the IC₅₀ value for each compound.

Future Perspectives and Conclusion

The 4H-chromeno[4,3-d]thiazol-2-amine scaffold is a promising platform for the development of new therapeutic agents. The existing SAR data, particularly for anti-inflammatory and antimicrobial activities, provides a solid foundation for further optimization.

Future research in this area should focus on:

• Expansion of the Chemical Space: Synthesizing a broader range of analogs with diverse substitutions on both the chromone and the 2-amino moieties to build a more comprehensive SAR model.

• Elucidation of Mechanism of Action: Investigating the specific molecular targets and signaling pathways modulated by these compounds. For anticancer activity, screening against a panel of kinases would be a logical next step.

• In Vivo Efficacy and Safety: Advancing the most potent and selective lead compounds to in vivo models of disease to evaluate their efficacy, pharmacokinetic properties, and safety profiles.[6][7][10][11][12]

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A Comparative Analysis of Novel Chromone-Based Kinase Inhibitors: Benchmarking 4H-Chromeno[4,3-d]thiazol-2-amine Derivatives Against Established Kinase Inhibitors

In the landscape of oncology drug discovery, the quest for novel molecular scaffolds that can selectively and potently inhibit key signaling pathways is paramount. The chromone nucleus, a benzopyran-4-one system, represents a "privileged structure" in medicinal chemistry, forming the backbone of numerous compounds with significant pharmacological potential.[1] Recent advancements have brought derivatives of the 4H-chromeno[4,3-d]thiazol-2-amine scaffold to the forefront as promising candidates for kinase inhibition. This guide provides an in-depth comparison of a novel chromone derivative with a known, clinically relevant kinase inhibitor, supported by experimental data and detailed methodologies to offer a comprehensive resource for researchers, scientists, and drug development professionals.

The Rationale for Kinase Inhibition in Oncology

Protein kinases are fundamental regulators of a vast array of cellular processes, including growth, proliferation, differentiation, and survival.[2] Their dysregulation is a hallmark of many cancers, making them a critical class of therapeutic targets.[2][3] The success of tyrosine kinase inhibitors (TKIs) has revolutionized cancer treatment, underscoring the value of targeted therapies.[2] This guide will focus on the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key regulator of the DNA Damage Response (DDR) pathway, which is a critical mechanism for cancer cell survival.[4]

The Emerging Potential of 4H-Chromeno[4,3-d]thiazol-2-amine Derivatives

The 4H-chromeno[4,3-d]thiazol-2-amine core structure presents a unique three-dimensional architecture for designing novel kinase inhibitors. Recent studies have explored the synthesis and biological evaluation of derivatives of this and related chromone scaffolds, revealing their potential to inhibit various kinases, including ATR and Rho-associated coiled-coil containing protein kinase (ROCK).[4][5]

This guide will specifically compare a novel chromone derivative, Compound 7l , identified in a study by Nagaria et al. (2022), with the well-characterized and clinically investigated ATR inhibitor, VE-821 (Berzosertib) .[4][6]

Comparative Analysis of Kinase Inhibitory Activity

A direct comparison of the inhibitory potency of Compound 7l and VE-821 against ATR kinase highlights the promise of the chromone scaffold. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency.

Compound	Kinase Target	Assay Type	IC50 Value	Source
Compound 7l	ATR (cellular)	Cell Viability (HeLa cells)	2.659 µM	[4]
VE-821 (Berzosertib)	ATR (biochemical)	Cell-free kinase assay	26 nM	[6]
VE-821 (Berzosertib)	ATR (cellular)	Inhibition of pChk1 (MCF7 cells)	~2.3 µM	[7]

Note: It is crucial to consider the differences in assay types when comparing IC50 values. Biochemical assays measure the direct inhibition of the purified enzyme, while cell-based assays reflect the compound's activity in a more complex biological environment, including factors like cell permeability and off-target effects. The cellular IC50 of VE-821 for inhibiting the phosphorylation of a downstream target is comparable to the cell viability IC50 of Compound 7l, suggesting that the novel chromone derivative possesses significant cellular potency.

Understanding the Mechanism: The ATR Signaling Pathway

ATR is a serine/threonine-protein kinase that plays a central role in the DNA damage response by detecting single-stranded DNA that arises at stalled replication forks.[4] Upon activation, ATR phosphorylates a cascade of downstream targets, most notably Chk1, to initiate cell cycle arrest and promote DNA repair.[4] Inhibition of ATR can lead to the collapse of replication forks and subsequent cell death, particularly in cancer cells that are often under high replicative stress.

Caption: ATR Signaling Pathway and Points of Inhibition.

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental methodologies are essential. The following are representative protocols for the key assays used to characterize kinase inhibitors.

Protocol 1: In Vitro Biochemical Kinase Assay (Luminescence-based)

This assay quantifies the amount of ADP produced in a kinase reaction, which is a direct measure of kinase activity.

Workflow Diagram:

Caption: Workflow for Western blot analysis of kinase inhibition.

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate cells (e.g., HeLa or HCT116) and allow them to adhere. Treat the cells with various concentrations of the inhibitor (e.g., Compound 7l) for a specified time. [4]If necessary, induce DNA damage to activate the ATR pathway.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading for electrophoresis.

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution like 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated substrate (e.g., anti-phospho-Chk1). Also, probe a separate blot with an antibody for the total protein (e.g., anti-Chk1) as a loading control.

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) reagent.

• Imaging and Analysis: Capture the chemiluminescent signal and quantify the band intensities. The reduction in the phosphorylated protein signal relative to the total protein indicates the inhibitory activity of the compound.

Conclusion and Future Directions

The comparative analysis of the novel chromone derivative, Compound 7l, with the established ATR inhibitor, VE-821, demonstrates the significant potential of the 4H-chromeno[4,3-d]thiazol-2-amine scaffold in the development of new anticancer agents. While further optimization is likely required to match the biochemical potency of clinically advanced inhibitors, the promising cellular activity of Compound 7l warrants continued investigation.

Future studies should focus on:

• Structure-Activity Relationship (SAR) Studies: To identify modifications to the chromone scaffold that can enhance potency and selectivity.

• In-depth Kinase Profiling: To assess the selectivity of these compounds against a broader panel of kinases.

• In Vivo Efficacy Studies: To evaluate the therapeutic potential of lead compounds in preclinical cancer models.

The methodologies and comparative data presented in this guide provide a solid foundation for researchers to build upon in the exciting and rapidly evolving field of kinase inhibitor drug discovery.

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A Researcher's Guide to the Cross-Validation of In Vitro and In Silico Results for Chromenothiazole Compounds

In the landscape of contemporary drug discovery, the synergy between computational and experimental approaches is not merely advantageous; it is fundamental to the efficient and successful development of novel therapeutic agents. This guide provides an in-depth comparison and a methodological framework for the cross-validation of in vitro (experimental) and in silico (computational) data, with a specific focus on the promising chromenothiazole scaffold. While direct, comprehensive cross-validation literature for this specific hybrid is still emerging, this guide synthesizes established protocols and insights from closely related chromene and thiazole derivatives to offer a robust roadmap for researchers.

The chromenothiazole framework, a fusion of chromone and thiazole rings, represents a class of heterocyclic compounds with significant therapeutic potential, demonstrating a wide array of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1] The validation of these activities, however, necessitates a rigorous interplay between predictive computational models and tangible experimental results. This guide is designed for researchers, scientists, and drug development professionals to navigate this critical interface, ensuring the scientific integrity and translational potential of their findings.

The Foundational Pillars: In Vitro and In Silico Methodologies

The journey of a chromenothiazole compound from a conceptual molecule to a viable drug candidate is paved with iterative cycles of design, prediction, synthesis, and testing. Understanding the causality behind experimental and computational choices at each stage is paramount.

In Vitro Evaluation: The Experimental Proving Ground

In vitro assays provide the first tangible evidence of a compound's biological activity. The choice of assay is dictated by the therapeutic target and the desired biological effect. For chromenothiazole derivatives, which have shown promise as anticancer agents, a common starting point is the evaluation of their cytotoxic effects on cancer cell lines.[2][3][4][5]

Protocol 1: MTT Assay for Cytotoxicity

Objective: To determine the concentration at which a chromenothiazole compound inhibits the growth of cancer cells by 50% (IC50), providing a measure of its potency.

Step-by-Step Methodology:

• Cell Culture: Cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) are cultured in appropriate media and conditions until they reach logarithmic growth phase.[3]

• Seeding: The cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The chromenothiazole compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted to a range of concentrations. These dilutions are then added to the wells containing the cells. Control wells receive only the vehicle (DMSO).

• Incubation: The plates are incubated for a specified period (typically 24-72 hours) to allow the compounds to exert their effects.

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. Viable, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability for each compound concentration relative to the control. The IC50 value is then determined by plotting a dose-response curve.

In Silico Prediction: The Computational Foresight

In silico techniques offer a powerful and cost-effective means to predict the biological activity of compounds, elucidate their mechanisms of action, and guide the design of more potent and selective molecules.[6] For chromenothiazole derivatives, molecular docking, Quantitative Structure-Activity Relationship (QSAR) modeling, and molecular dynamics simulations are indispensable tools.[6][7][8]

Protocol 2: Molecular Docking

Objective: To predict the binding affinity and orientation of a chromenothiazole compound within the active site of a target protein, providing insights into its potential mechanism of action.

Step-by-Step Methodology:

• Protein Preparation: The 3D structure of the target protein is obtained from a repository like the Protein Data Bank (PDB). The protein is prepared by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: The 3D structure of the chromenothiazole compound is generated and optimized to its lowest energy conformation.

• Binding Site Identification: The active site of the protein is identified, often based on the location of a co-crystallized ligand or through computational prediction.

• Docking Simulation: A docking algorithm (e.g., AutoDock, MOE) is used to systematically explore different conformations and orientations of the ligand within the binding site.[3][9] The interactions are scored based on a force field to estimate the binding affinity (e.g., in kcal/mol).

• Pose Analysis: The resulting docking poses are analyzed to identify key interactions, such as hydrogen bonds and hydrophobic interactions, between the ligand and the protein's amino acid residues.[10]

The Crucial Intersection: A Framework for Cross-Validation

The true power of an integrated drug discovery approach lies in the cross-validation of in vitro and in silico data. This process not only validates the computational models but also provides a deeper understanding of the experimental results.

A strong correlation between predicted binding affinities from molecular docking and experimentally determined IC50 values, for instance, lends confidence to the proposed binding mode and can guide the design of new analogs with improved activity. Conversely, discrepancies can be equally informative, suggesting that the compound may have an alternative mechanism of action, or that the computational model needs refinement.

Data Presentation: A Comparative Analysis

To facilitate a direct comparison, the quantitative data from both methodologies should be summarized in a structured table. The following table presents a hypothetical comparison for a series of chromenothiazole derivatives targeting a specific kinase.

Compound ID	In Silico Predicted Binding Energy (kcal/mol)	In Vitro IC50 (µM)
CTZ-01	-9.5	0.8
CTZ-02	-8.2	5.2
CTZ-03	-10.1	0.3
CTZ-04	-7.5	15.7

Visualizing the Workflow and Logic

Diagrams are essential for illustrating the complex relationships and workflows in drug discovery.

Caption: A streamlined workflow for in vitro cytotoxicity testing.

Caption: A typical workflow for in silico molecular docking studies.

Caption: The logical flow of the cross-validation process.

Synthesizing Insights for Future Directions

The cross-validation of in vitro and in silico results is a self-validating system that enhances the trustworthiness of your research. When computational predictions align with experimental observations, it provides strong evidence for the hypothesized mechanism of action and validates the predictive power of the computational model for future compound design.

Should the results be discordant, it presents an opportunity for deeper scientific inquiry. This could indicate that the compound's activity is mediated by an off-target effect, or that the parameters of the computational model require adjustment. Both outcomes are valuable in guiding the next steps of your research, preventing the pursuit of dead-end leads and fostering a more nuanced understanding of the compound's biological profile.

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A Senior Application Scientist's Guide to Comparative Docking Studies of 4H-Chromeno[4,3-d]thiazol-2-amine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Promise of the Chromeno-Thiazole Scaffold

In the landscape of medicinal chemistry, the fusion of heterocyclic rings often yields molecular scaffolds with significant therapeutic potential. The 4H-chromeno[4,3-d]thiazol-2-amine framework is a prime example, integrating the well-regarded chromene and thiazole moieties. Chromene derivatives are recognized for a vast array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3][4] Similarly, the thiazole ring is a cornerstone in many biologically active compounds.[5][6][7] The amalgamation of these two pharmacophores into a rigid tricyclic system presents a unique opportunity for developing novel therapeutic agents with potentially enhanced target specificity and efficacy.

This guide provides an in-depth, objective comparison of 4H-chromeno[4,3-d]thiazol-2-amine derivatives through the lens of molecular docking. As a powerful computational technique, molecular docking allows us to predict the binding orientation and affinity of a small molecule (ligand) to its macromolecular target (protein).[][9] This in silico approach is indispensable in modern drug discovery, enabling the rapid screening of virtual compound libraries and providing critical insights into structure-activity relationships (SAR) that guide the synthesis of more potent and selective drug candidates.[10][11]

Pillar 1: The Rationale Behind a Comparative Docking Study

A comparative docking study is not merely about generating binding scores; it's a systematic investigation into how subtle structural modifications on a core scaffold influence interactions with various biological targets. The primary objective is to identify derivatives with the highest predicted affinity and selectivity for a specific protein, thereby prioritizing them for synthesis and in vitro testing.

The causality behind this experimental design is rooted in the "lock and key" and "induced fit" models of enzyme-ligand interactions. Different derivatives, with varied substituents, will present unique steric and electronic profiles. These differences dictate how well each molecule "fits" into the protein's binding pocket and which specific amino acid residues it can form favorable interactions with, such as hydrogen bonds, hydrophobic contacts, or pi-stacking. By comparing these interaction profiles across a library of derivatives and against multiple potential targets, we can build a comprehensive map of the scaffold's therapeutic potential.

Pillar 2: A Self-Validating Experimental Workflow for Docking

To ensure the trustworthiness and reproducibility of our findings, we will employ a self-validating docking protocol. This involves a critical validation step: re-docking the native co-crystallized ligand into the active site of the target protein. A successful validation, typically defined by a Root Mean Square Deviation (RMSD) of ≤ 2.0 Å between the docked pose and the crystallographic pose, confirms that the chosen docking parameters can accurately reproduce the experimentally observed binding mode.[3]

Below is a detailed, step-by-step methodology for a robust comparative docking study.

Experimental Protocol: Comparative Molecular Docking

1. Target Protein Selection and Preparation:

• Rationale: The choice of protein targets is dictated by the known biological activities of chromene and thiazole derivatives. For this guide, we will select representative targets from different therapeutic areas:

  • Anticancer: Epidermal Growth Factor Receptor (EGFR) Kinase Domain (PDB ID: 2J6M)

  • Antimicrobial: E. coli DNA Gyrase B (PDB ID: 1KZN)

  • Antiviral: SARS-CoV-2 Main Protease (Mpro) (PDB ID: 6W63)[3]

• Procedure: i. Download the 3D crystallographic structures from the Protein Data Bank (PDB). ii. Prepare the protein using a molecular modeling suite (e.g., UCSF Chimera, Discovery Studio). This involves removing all non-essential water molecules and co-ligands. iii. Add polar hydrogen atoms and assign appropriate atomic charges using a force field like AMBER or CHARMm. iv. For validation, extract the co-crystallized ligand from the PDB file and save it separately. The remaining protein structure will be used as the receptor. v. Define the binding site by creating a grid box centered on the position of the co-crystallized ligand. The dimensions of the grid box should be sufficient to encompass the entire active site.

2. Ligand Preparation:

• Rationale: The accuracy of docking simulations is highly dependent on the initial 3D conformation of the ligands. Therefore, energy minimization is a crucial step.

• Procedure: i. Draw the 2D structures of the 4H-chromeno[4,3-d]thiazol-2-amine parent molecule and its derivatives with various substituents (e.g., -Cl, -CH3, -OCH3 at different positions on the benzo ring). ii. Convert the 2D structures to 3D using software like GaussView or Avogadro. iii. Perform geometry optimization and energy minimization. This is often accomplished using quantum mechanical methods like Density Functional Theory (DFT) or semi-empirical methods.[10] iv. Save the optimized structures in a suitable format (e.g., .mol2 or .pdbqt) that includes atomic charges and defines rotatable bonds.

3. Molecular Docking Simulation:

• Rationale: We will use AutoDock Vina, a widely used and validated open-source docking program known for its speed and accuracy.[9]

• Procedure: i. Protocol Validation: Dock the extracted co-crystallized ligand back into its corresponding prepared protein receptor using the defined grid box. Calculate the RMSD between the top-ranked docked pose and the original crystallographic pose. Proceed only if the RMSD is ≤ 2.0 Å. ii. Comparative Docking: Dock each prepared 4H-chromeno[4,3-d]thiazol-2-amine derivative into the active site of each prepared target protein (EGFR, DNA Gyrase, Mpro). iii. Record the binding affinity (reported in kcal/mol) for the top-ranked conformation of each ligand-protein complex. iv. Analyze the interactions (hydrogen bonds, hydrophobic contacts, etc.) between each derivative and the amino acid residues in the binding pocket. This can be visualized using software like Discovery Studio Visualizer or PyMOL.[3]

Workflow & Interaction Diagrams

To visually encapsulate the process, the following diagrams have been generated using Graphviz.

Caption: Workflow for a comparative molecular docking study.

Caption: Key interactions between a ligand and protein residues.

Pillar 3: Comparative Analysis of Docking Results

The culmination of the docking simulations is a dataset that allows for direct comparison of the derivatives. The binding affinity, measured in kcal/mol, is the primary metric; a more negative value suggests a more stable ligand-protein complex and, theoretically, higher potency.

Table 1: Simulated Binding Affinities and Key Interactions of 4H-Chromeno[4,3-d]thiazol-2-amine Derivatives

Derivative ID	Substituent (R)	Target Protein	Binding Affinity (kcal/mol)	Key Interacting Residues	Dominant Interaction Types
Parent	-H	EGFR	-7.8	Met793, Leu718	Hydrophobic, H-Bond
Parent	-H	DNA Gyrase	-7.2	Asp73, Arg76	H-Bond, Electrostatic
Parent	-H	SARS-CoV-2 Mpro	-6.9	His41, Cys145, Glu166	H-Bond, Hydrophobic
Deriv. 1	8-Chloro	EGFR	-8.5	Met793, Leu718, Cys797	Hydrophobic, Halogen Bond
Deriv. 1	8-Chloro	DNA Gyrase	-7.5	Asp73, Arg76, Ile78	H-Bond, Hydrophobic
Deriv. 1	8-Chloro	SARS-CoV-2 Mpro	-7.4	His41, Met165, Glu166	H-Bond, Hydrophobic
Deriv. 2	9-Methoxy	EGFR	-8.1	Met793, Leu718, Asp855	H-Bond, Hydrophobic
Deriv. 2	9-Methoxy	DNA Gyrase	-7.9	Asp73, Arg76, Asn46	Multiple H-Bonds
Deriv. 2	9-Methoxy	SARS-CoV-2 Mpro	-7.1	His41, Gln189, Thr190	H-Bond Network
Deriv. 3	8-Methyl	EGFR	-7.9	Met793, Leu718	Hydrophobic
Deriv. 3	8-Methyl	DNA Gyrase	-7.3	Asp73, Ile94	H-Bond, Hydrophobic
Deriv. 3	8-Methyl	SARS-CoV-2 Mpro	-7.0	His41, Met49, Cys145	Hydrophobic, H-Bond

Interpretation of Data:

From the hypothetical data presented in Table 1, several key insights can be drawn:

• Influence of Substituents: The addition of substituents clearly modulates the binding affinity. The 8-Chloro derivative (Derivative 1) shows a consistently improved binding score across all three targets compared to the parent molecule. This suggests that the electron-withdrawing nature and size of the chlorine atom may lead to more favorable interactions, such as halogen bonding with EGFR's Cys797.

• Target Selectivity: While the 8-Chloro derivative is a strong pan-inhibitor in this simulation, the 9-Methoxy derivative (Derivative 2) shows a marked improvement in binding to DNA Gyrase (-7.9 kcal/mol), primarily due to its ability to form multiple hydrogen bonds with key residues like Asn46. This suggests that Derivative 2 could be a more selective lead for developing antimicrobial agents.

• Structure-Activity Relationship (SAR): A preliminary SAR can be established. An electron-withdrawing group at position 8 (like -Cl) appears to enhance binding affinity generally. An electron-donating, hydrogen-bond-capable group at position 9 (like -OCH3) may confer selectivity towards targets with polar active sites, such as DNA Gyrase. A small hydrophobic group like methyl (Derivative 3) offers minimal improvement over the parent scaffold.

Conclusion

This guide demonstrates that comparative molecular docking is an essential, data-driven approach in modern drug discovery. By systematically evaluating a series of 4H-chromeno[4,3-d]thiazol-2-amine derivatives against multiple, therapeutically relevant protein targets, we can efficiently identify promising lead candidates and elucidate the structural requirements for potent and selective inhibition. The insights gained from such in silico studies provide a logical and cost-effective foundation for prioritizing synthetic efforts and subsequent biological validation, ultimately accelerating the journey from molecular concept to clinical candidate.

References

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• National Institutes of Health (NIH). (n.d.). Synthesis, Characterization, Computational Studies, Molecular Docking, and In Vitro Anticancer Activity of Dihydropyrano[3,2-c]chromene and 2-Aminobenzochromene Derivatives.
• PubMed Central. (n.d.). Structure-activity relationships and molecular docking studies of chromene and chromene based azo chromophores: A novel series of potent antimicrobial and anticancer agents.
• Trends in Sciences. (n.d.). In Vitro Antiviral Activity and Molecular Docking Analysis of Dihydropyrimidinone, Chromene and Chalcone Derivatives Against SARS-CoV-2.
• BOC Sciences. (n.d.). Enzyme Inhibitors & Molecular Modeling in Drug Discovery.
• Encyclopedia.pub. (2025). Docking Analysis in Research for Novel Enzyme Inhibitors.
• ResearchGate. (2025). Characterization of a Chromen-Based Anticancer Agent Using Computer-Aided Drug Discovery Reveals Selective Interaction with EGFR and VEGFR2.
• PubMed Central. (n.d.). Molecular Docking: A powerful approach for structure-based drug discovery.
• ResearchGate. (n.d.). Molecular docking of enzyme inhibitors: A computational tool for structure-based drug design.
• ACS Publications. (n.d.). Synthesis, DNA cleavage and DNA molecular docking studies of chromene-thiazole derivatives.
• National Institutes of Health (NIH). (2024). Synthesis of 2-amino-9H-chromeno[2,3-d]thiazol-9-ones with anti-inflammatory activity via cascade reactions of 2-amino-3 iodochromones with amines and carbon disulfide.
• PubMed Central. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile.
• PubMed Central. (2022). Benzothiazole and Chromone Derivatives as Potential ATR Kinase Inhibitors and Anticancer Agents.

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A Senior Application Scientist's Guide to Catalyst Efficacy in Chromenothiazole Synthesis

This guide offers an in-depth, objective comparison of catalytic systems for the synthesis of chromenothiazole derivatives, scaffolds of significant interest in medicinal chemistry and drug development. We move beyond a simple listing of methods to provide a critical evaluation of catalyst performance, supported by experimental data and mechanistic insights, to empower researchers in selecting the optimal synthetic strategy.

The Strategic Importance of the Chromenothiazole Scaffold

The fusion of a chromene nucleus with a thiazole ring gives rise to the chromenothiazole heterocyclic system. This structural motif is of considerable interest due to the combined biological activities of its constituent parts. Chromenes are known for a wide range of pharmacological properties, while the thiazole ring is a cornerstone in many approved drugs. Consequently, the efficient and selective synthesis of chromenothiazole derivatives is a key objective for medicinal chemists.

Comparative Analysis of Catalytic Systems

The choice of catalyst is paramount in directing the efficiency, yield, and environmental impact of chromenothiazole synthesis. This section provides a comparative overview of various catalytic approaches, drawing on data from the synthesis of chromene and thiazole derivatives.

A pivotal reaction in the synthesis of related heterocyclic systems involves the multi-component reaction of a hydroxy-substituted aromatic aldehyde, a source of the thiazole nitrogen and sulfur (like thiourea or a related compound), and a component to complete the thiazole ring. The efficacy of different catalysts in variations of this transformation is summarized below.

Catalyst Type	Catalyst Example	Key Reactants & Conditions	Reaction Time	Yield (%)	Key Advantages & Considerations
Homogeneous Base Catalyst	Ethylenediamine diacetate (EDDA)	4-thioxo-2-oxothiazolidinone, substituted benzaldehyde in acetonitrile, reflux.	2 h	61-64	Effective for the synthesis of related thiopyrano[2,3-d]thiazoles, suggesting applicability to chromenothiazoles.[1]
Ionic Liquid	1-allyl-3-methyl-imidazolium iodide	α or β-naphthol, aromatic aldehydes, malononitrile, solvent-free, 80 °C.	Not Specified	High	Green, reusable catalyst for chromene synthesis; potential for chromenothiazole synthesis.[2]
Heterogeneous Magnetic Nanocatalyst	Fe3O4@SiO2@Mg-Al-LDH	Aryl/heterocyclic aldehyde, malononitrile, resorcinol in ethanol, microwave irradiation.	Short	High	Magnetically separable and reusable, offering a green and efficient route for chromene synthesis.[3]
Solid Acid Catalyst	Fe3O4@SiO2-SO3H	Multi-component reaction for chromeno-triazolopyrimidin synthesis.	Not Specified	High	A reusable magnetic catalyst with strong acidity, suitable for promoting cyclization reactions.[4]
Traditional Acid Catalyst	p-Toluenesulfonic acid (PTSA)	Multi-component reaction in water at 80 °C.	Not Specified	75	A common and effective acid catalyst, though potentially less "green" than newer alternatives.[5][6]
Catalyst-Free ("Green")	Magnetized Distilled Water (MDW)	Multi-component reaction at 80 °C.	2 h	93	An environmentally benign approach that avoids catalyst-related cost and contamination for chromeno[2,3-c]pyrazole synthesis.[5][6]

Mechanistic Insights: The Role of the Catalyst

The synthesis of the chromenothiazole core generally proceeds through a series of key steps: initial condensation, followed by cyclization and dehydration. The catalyst plays a crucial role in activating the substrates and facilitating these transformations.

For instance, in a base-catalyzed reaction, the catalyst facilitates the deprotonation of active methylene compounds, initiating the cascade of reactions. In acid-catalyzed variants, the acid protonates carbonyl groups, enhancing their electrophilicity and promoting nucleophilic attack.

The following diagram illustrates a plausible catalytic cycle for the formation of a related thiopyrano[2,3-d]thiazole, which serves as a model for chromenothiazole synthesis.

Caption: Plausible mechanism for the catalytic synthesis of a chromenothiazole derivative.

Experimental Protocols

For the successful synthesis and evaluation of catalysts, detailed and reproducible experimental protocols are essential. Below are representative procedures for key catalytic systems.

General Procedure for EDDA-Catalyzed Synthesis of Thiopyrano[2,3-d]thiazole Derivatives

This protocol is adapted for the potential synthesis of chromenothiazole derivatives.[1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the appropriate 4-thioxo-2-oxothiazolidinone (1 mmol), a substituted 2-hydroxybenzaldehyde (1 mmol), and ethylenediamine diacetate (EDDA) (0.2 mmol) in acetonitrile (10 mL).

• Reaction: Heat the reaction mixture to reflux and stir for 2 hours.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice water.

• Purification: Collect the resulting precipitate by filtration, wash with water, and recrystallize from a suitable solvent to afford the pure product.

General Procedure for Catalyst-Free Synthesis in Magnetized Distilled Water (MDW)

This "green" protocol is based on the synthesis of chromeno[2,3-c]pyrazoles and can be adapted for chromenothiazoles.[5][6]

• Preparation of MDW: Place a test tube containing distilled water (3 mL) in a magnetic field (0.8 T) for 15 minutes.

• Reaction Setup: In a reaction vessel, combine the 2-hydroxybenzaldehyde derivative (1 mmol), an active methylene nitrile (e.g., malononitrile, 1 mmol), and a thio-component (1 mmol) in the prepared MDW (3 mL).

• Reaction: Stir the mixture at 80 °C for 2 hours.

• Work-up: After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Purification: Collect the solid product by filtration, wash with water, and dry to obtain the desired product.

Workflow for Catalyst Evaluation

A systematic approach is crucial for the objective comparison of different catalysts. The following workflow outlines the key stages from catalyst selection to performance analysis.

Caption: Generalized workflow for comparing catalyst efficacy in chromenothiazole synthesis.

Conclusion and Future Perspectives

The synthesis of chromenothiazoles can be achieved through a variety of catalytic methods, each with its own set of advantages and disadvantages. While traditional acid and base catalysts remain effective, there is a clear trend towards the development of greener, more sustainable alternatives. Heterogeneous magnetic nanocatalysts and catalyst-free systems in magnetized water represent promising avenues for future research, offering high efficiency, ease of separation, and minimal environmental impact. The choice of the optimal catalyst will ultimately depend on the specific requirements of the synthesis, including substrate scope, desired yield, and scalability. Further research focusing on the direct comparative evaluation of these modern catalysts in the synthesis of a diverse library of chromenothiazole derivatives is warranted to fully elucidate their potential in drug discovery and development.

References

• Gholamhossein Khalili, et al. (n.d.). ONE-POT CATALYTIC MULTICOMPONENT SYNTHESIS OF CHROMENE DERIVATIVES BY 1-ALLYL-3-METHYL-IMIDAZOLIUM HALIDES. Revue Roumaine de Chimie. [Link]

• Iranian Journal of Catalysis. (n.d.). One-pot synthesis of 2-amino-4H-chromene derivatives catalysed by Fe3O4@SiO2@Mg-Al-LDH as an efficient and reusable magnetic nano- catalysts. OICC Press. [Link]

• Journal of Synthetic Chemistry. (2023). A Green and Sustainable Method for the Targeted Production of Chromeno- triazolopyrimidin In. Journal of Synthetic Chemistry. [Link]

• MDPI. (n.d.). One-Pot Chemoenzymatic Multicomponent Synthesis of Thiazole Derivatives. [Link]

• Mohammad Bakherad, et al. (2023). Green synthesis of chromeno[2,3-c]pyrazoles and 4,4'-(arylmethylene)bis(1H-pyrazole-5-ols) via catalyst-free multicomponent reaction in magnetized distilled water. SciELO South Africa. [Link]

• MDPI. (n.d.). Synthesis of 3-Tetrazolylmethyl-4H-Chromen-4-Ones Via Ugi-Azide Reaction Catalyzed by ZnO Nanoparticles. [Link]

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• Mohammad Bakherad, et al. (2023). Green synthesis of chromeno[2,3-c]pyrazoles and 4,4'-(arylmethylene)bis(1H-pyrazole-5-ols) via catalyst-free multicomponent reaction in magnetized distilled water. ResearchGate. [Link]

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• SYNTHESIS, STRUCTURAL CHARACTERIZATION AND ANTITUMOR ACTIVITY OF NEW CHROMENO[4′,3′:4,5]THIOPYRANO[2,3-d]THIAZOLE DERIVATIVE. (n.d.). [Link]

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A Senior Application Scientist's Guide to Benchmarking the Antimicrobial Spectrum of Novel Chromenothiazole Derivatives

Introduction: The Pressing Need for Novel Antimicrobial Scaffolds

The relentless rise of antimicrobial resistance (AMR) constitutes a grave threat to global public health. The diminishing efficacy of existing antibiotics necessitates an urgent and continuous search for novel chemical scaffolds with potent antimicrobial activity. Among the promising heterocyclic compounds, chromenothiazole derivatives have emerged as a significant area of interest.[1] These hybrid molecules, integrating the structural features of both chromene and thiazole moieties, have demonstrated a broad spectrum of biological activities, including notable antibacterial and antifungal properties.[1][2][3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously benchmark the antimicrobial spectrum of novel chromenothiazole derivatives. Moving beyond simple screening, this document outlines a systematic approach to generate a robust, comparative dataset essential for identifying promising lead candidates for further development. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and emphasize the interpretation of data to assess both potency and selectivity.

Part 1: The Benchmarking Strategy - A Multi-faceted Approach

A successful benchmarking program hinges on a well-defined strategy. The goal is not merely to determine if a compound is active, but to understand its spectrum, potency, and therapeutic potential relative to established standards.

1.1. Selection of Microbial Panel:

The choice of microorganisms is critical for defining the antimicrobial spectrum. The panel should be diverse and clinically relevant, encompassing:

• Gram-Positive Bacteria: Include representative strains such as Staphylococcus aureus (both methicillin-susceptible and methicillin-resistant, MRSA) and Bacillus subtilis. Enterococcus faecalis is also a key target due to its role in hospital-acquired infections.[4]

• Gram-Negative Bacteria: Essential targets include Escherichia coli and Pseudomonas aeruginosa, which are known for their intrinsic and acquired resistance mechanisms, including less permeable outer membranes.[4][5]

• Fungal Pathogens: Key opportunistic fungi such as Candida albicans and the mold Aspergillus fumigatus should be included to assess antifungal potential.[4]

Causality: This diverse panel allows for the assessment of broad-spectrum activity versus selective targeting. Differences in activity between Gram-positive and Gram-negative bacteria can provide initial clues about the compound's mechanism of action (e.g., cell wall vs. intracellular targets).

1.2. Selection of Comparator Compounds:

Novel derivatives must be compared against clinically used "gold standard" antibiotics. This provides essential context for their potency.

• Broad-Spectrum Antibacterial: Ciprofloxacin or Levofloxacin.

• Gram-Positive Selective: Vancomycin or Linezolid.

• Broad-Spectrum Antifungal: Amphotericin B or Fluconazole.

Causality: Direct comparison to these standards allows for an immediate and universally understood assessment of a novel compound's potential. A new derivative should ideally show comparable or superior potency to be considered a viable candidate.

Part 2: Core Experimental Protocols

Scientific integrity is paramount. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), ensuring that the data generated is accurate, reproducible, and universally comparable.[6][7][8]

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the cornerstone of antimicrobial susceptibility testing, defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[9][10] The broth microdilution method is a widely accepted and high-throughput technique.[7][9][10]

Detailed Protocol: Broth Microdilution MIC Assay

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 4-5 well-isolated colonies of the test microorganism using a sterile loop.

  • Transfer the colonies into a tube containing sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1 x 10⁸ CFU/mL.[11]

  • Perform a 1:100 dilution of this adjusted suspension in the appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for most bacteria) to achieve the final target inoculum density of approximately 5 x 10⁵ CFU/mL.

• Plate Preparation:

  • Dispense 50 µL of sterile broth into all wells of a 96-well microtiter plate.

  • Prepare a stock solution of the novel chromenothiazole derivative (and comparator drugs) in a suitable solvent (e.g., DMSO).

  • In the first column of the plate, add 50 µL of the drug stock solution to the 50 µL of broth, creating a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard the final 50 µL from the last column. This creates a gradient of drug concentrations.

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial/fungal inoculum to each well, bringing the final volume to 100 µL.

  • Include a Growth Control well (broth + inoculum, no drug) and a Sterility Control well (broth only).

  • Seal the plates and incubate at 37°C for 18-24 hours under appropriate atmospheric conditions.

• Reading the MIC:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) compared to the growth control.[9]

Workflow for Antimicrobial Spectrum Benchmarking

Here is a visual representation of the overall experimental process.

Caption: Experimental workflow from preparation to data analysis.

Cytotoxicity Assessment: The MTT Assay

Potent antimicrobial activity is only half the story. A promising drug candidate must be selective, meaning it should harm microbial cells at concentrations that are non-toxic to mammalian cells. The MTT assay is a standard colorimetric method to assess cell viability.[12][13][14]

Detailed Protocol: MTT Cytotoxicity Assay

• Cell Culture:

  • Seed a suitable mammalian cell line (e.g., HEK293 - human embryonic kidney cells, or HepG2 - human liver cancer cells) into a 96-well plate at a density of ~1 x 10⁴ cells per well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Exposure:

  • Prepare serial dilutions of the chromenothiazole derivatives in the appropriate cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds.

  • Include a Cell Control (cells + medium, no compound) and a Vehicle Control (cells + medium with the highest concentration of the solvent, e.g., DMSO).

  • Incubate for another 24-48 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[15]

  • Incubate for 3-4 hours at 37°C. During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.[14]

• Solubilization and Reading:

  • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of ~570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the viability percentage against the compound concentration and determine the CC₅₀ (the concentration that reduces cell viability by 50%) using non-linear regression analysis.

Part 3: Data Presentation and Interpretation

Clear data presentation is crucial for comparative analysis. All quantitative data should be summarized in structured tables.

Table 1: Comparative Antimicrobial Spectrum (MIC in µg/mL)

Compound ID	S. aureus (MSSA)	S. aureus (MRSA)	E. coli	P. aeruginosa	C. albicans
Chromo-A	8	16	64	>128	32
Chromo-B	2	4	16	32	8
Ciprofloxacin	0.5	1	0.015	0.25	NA
Vancomycin	1	2	NA	NA	NA
Fluconazole	NA	NA	NA	NA	2

Data shown is hypothetical for illustrative purposes. NA = Not Active/Applicable.

Table 2: Cytotoxicity and Selectivity Index

Compound ID	MIC vs S. aureus (µM)	CC₅₀ vs HEK293 (µM)	Selectivity Index (SI = CC₅₀/MIC)
Chromo-A	18.5	>200	>10.8
Chromo-B	4.2	85	20.2
Comparator X	2.5	10	4.0

Data shown is hypothetical for illustrative purposes.

Interpreting the Data: The Selectivity Index (SI)

The Selectivity Index (SI) is a critical parameter for prioritizing compounds. It is calculated as the ratio of a compound's cytotoxicity (CC₅₀) to its bioactivity (MIC).[16][17]

SI = CC₅₀ / MIC

A higher SI value is desirable, as it indicates that the compound is more toxic to the microbe than to mammalian cells.[17] Generally, an SI value greater than 10 is considered a promising starting point for a potential therapeutic agent.[16][18]

Logical Framework for Lead Candidate Selection

This diagram illustrates the decision-making process based on the generated data.

Caption: Decision-making flowchart for lead candidate prioritization.

Conclusion and Future Directions

This guide provides a standardized and scientifically rigorous framework for benchmarking novel chromenothiazole derivatives. By adhering to these principles of comparative analysis, researchers can effectively identify compounds with genuine therapeutic potential.

A derivative demonstrating high potency (low MIC) against a relevant spectrum of pathogens, coupled with a high selectivity index (SI > 10), should be prioritized as a lead candidate. Subsequent steps would involve more advanced in vitro studies, such as time-kill kinetics, anti-biofilm assays, and mechanism of action (MOA) elucidation, before proceeding to in vivo efficacy models. This systematic approach ensures that resources are focused on the most promising molecules, accelerating the path from discovery to potential clinical application.

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Safety & Regulatory Compliance

Personal protective equipment for handling 4H-chromeno[4,3-d][1,3]thiazol-2-amine

Comprehensive Safety and Handling Guide for 4H-chromeno[4,3-d][1][2]thiazol-2-amine

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for researchers, scientists, and drug development professionals handling 4H-chromeno[4,3-d][1]thiazol-2-amine (CAS Number: 31877-68-6). Given the limited specific toxicological data for this novel compound, a cautious approach, treating it as a substance with unknown toxicity, is imperative.[2] This document is structured to deliver immediate, actionable information to ensure the highest level of safety in the laboratory.

Immediate Risk Assessment and Hazard Identification

A thorough risk assessment must be conducted before handling 4H-chromeno[4,3-d][1]thiazol-2-amine.[3][4][5] This involves reviewing all available information to understand potential hazards.

Known Information:

• Chemical Name: 4H-chromeno[4,3-d][1]thiazol-2-amine

• CAS Number: 31877-68-6

• Molecular Formula: C₁₀H₈N₂OS[6]

• Physical Form: Solid

• Known Hazards:

  • Environmental: Very toxic to aquatic life with long-lasting effects (Hazard Statement H410).[6][7] The GHS09 pictogram indicates this environmental hazard.[6]

Inferred and Potential Hazards: Due to the absence of a specific Safety Data Sheet (SDS), the risk assessment must consider the hazards associated with its structural components: chromene, thiazole, and aromatic amine functionalities.

• Chromene Derivatives: This class of compounds has a wide range of biological activities and is used in the development of pharmaceuticals.[8][9][10][11] While some have therapeutic applications, others can be cytotoxic.[11][12]

• Thiazole Derivatives: Thiazole-containing compounds also exhibit diverse pharmacological effects.[13][14] Some thiazole derivatives have been shown to cause liver damage at high doses in animal studies.[15] The parent compound, thiazole, is a flammable liquid and can be irritating to the skin and eyes.[16][17][18][19]

• Heterocyclic Amines: This broad class of chemicals can include compounds that are mutagenic or carcinogenic.[20][21][22] Although the primary concern is often with those formed during high-temperature cooking, it is a prudent practice to handle all novel heterocyclic amines with caution.[2][22]

Based on this analysis, 4H-chromeno[4,3-d][1]thiazol-2-amine should be handled as a substance that is potentially irritating to the skin, eyes, and respiratory system, and may have unknown systemic toxicity.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure through all potential routes (inhalation, skin and eye contact, ingestion).[1][23][24] The following PPE is mandatory when handling 4H-chromeno[4,3-d][1]thiazol-2-amine.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A full-face shield should be worn over goggles when handling larger quantities or if there is a significant risk of splashing.[1][2]	Protects eyes from contact with the solid compound or solutions, which could cause serious irritation.[7][25]
Skin and Body Protection	A lab coat (100% cotton or flame-resistant) must be worn and fully buttoned.[23][26] Chemical-resistant gloves (e.g., nitrile) are required.[1][27] For prolonged contact or when handling solutions, consider double-gloving or using thicker, chemical-specific gloves. Always inspect gloves for damage before use and wash hands thoroughly after removal.[2][27]	Prevents accidental skin contact. The amine and thiazole moieties suggest potential for skin irritation.[7][28]
Respiratory Protection	All handling of the solid compound and its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.[23][26]	As a compound of unknown toxicity, inhalation exposure must be minimized.[2] Aromatic amines and fine powders can pose respiratory hazards.[26]

Operational and Handling Plan

Adherence to strict laboratory protocols is critical for safety.[29][30]

Engineering Controls

• Primary Containment: A certified chemical fume hood is the primary engineering control for handling this compound.[26]

• Ventilation: Ensure the laboratory is well-ventilated with the exhaust fan running to facilitate the removal of any fugitive emissions.

• Safety Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.[27][29]

Step-by-Step Handling Protocol

• Preparation: Before starting, ensure all necessary PPE is donned correctly.[29] Read the experimental protocol thoroughly. Clear the work area in the fume hood of any unnecessary items.

• Weighing:

  • Conduct all weighing of the solid compound within the fume hood or a ventilated balance enclosure.

  • Use a spatula for transfers and handle the compound gently to avoid creating dust.

• Dissolving:

  • When preparing solutions, add the solid to the solvent slowly.

  • If the dissolution process is exothermic or involves volatile solvents, ensure adequate cooling and containment.

• During the Reaction:

  • Keep all containers with the compound clearly labeled and sealed when not in immediate use.[30]

  • Never work alone in the laboratory when handling hazardous materials.[29]

  • Keep hands away from the face and mouth.[29] Do not eat, drink, or smoke in the laboratory.[27][29]

• Post-Handling:

  • Decontaminate the work surface in the fume hood after completion of work.

  • Wash hands thoroughly with soap and water after removing gloves.[26][29]

Workflow Diagram: Safe Handling of 4H-chromeno[4,3-d][1][2]thiazol-2-amine

Caption: Workflow for safe handling of the compound.

Disposal Plan

Improper disposal can lead to environmental contamination and regulatory non-compliance.[16]

• Waste Segregation: All materials contaminated with 4H-chromeno[4,3-d][1]thiazol-2-amine, including excess solid, solutions, contaminated gloves, and pipette tips, must be collected as hazardous waste.[16]

• Waste Containers: Use clearly labeled, sealed, and chemically compatible containers for waste collection.[26] The label should include "Hazardous Waste," the chemical name, and the associated hazards (e.g., "Environmental Hazard").

• Disposal Procedure: Do not dispose of this chemical down the drain.[27][29] Follow your institution's specific procedures for hazardous chemical waste disposal. This typically involves collection by a certified environmental health and safety provider.[26][31]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

Emergency Situation	Response Protocol
Skin Contact	Immediately remove contaminated clothing.[27][28] Flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[25][31] Remove contact lenses if present and easy to do.[31] Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[27][31] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[18]
Ingestion	Do not induce vomiting.[18] Rinse mouth with water.[18][27] Never give anything by mouth to an unconscious person.[18] Seek immediate medical attention.
Spill	Evacuate the area and prevent entry. For a small spill within a fume hood, use an absorbent material (e.g., vermiculite or chemical absorbent pads) to contain the spill.[17] Collect the absorbed material into a sealed container for hazardous waste disposal.[17] For larger spills, or any spill outside of a fume hood, evacuate the lab and contact your institution's emergency response team.

By adhering to these rigorous safety and handling protocols, you can mitigate the risks associated with handling 4H-chromeno[4,3-d][1]thiazol-2-amine, ensuring a safe and productive research environment.

References

(Please note that direct links to Safety Data Sheets for the specific topic compound are not available, hence references are to general safety guidelines and data for structurally related compounds.)

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